methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Core Science & Biosynthesis

Synthesis and Characterization of Methyl 3-Hydroxy-5-methyl-1H-indole-2-carboxylate: A Technical Guide

Introduction & Strategic Importance

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS 113525-13-6) is a highly versatile bicyclic building block utilized in advanced organic synthesis and medicinal chemistry. Derivatives of the 3-hydroxyindole-2-carboxylate core are critical precursors for complex indole-fused heterocycles. They have demonstrated significant pharmacological potential, serving as [1] and as potent anti-platelet agents[2].

Furthermore, the 3-hydroxyindole core acts as a highly competent nucleophile in modern asymmetric catalysis. Recent advancements highlight its use in to yield optically pure pyrido[1,2-a]indoles, showcasing its utility in generating structurally fascinating natural product scaffolds[3].

Physicochemical Profile & Tautomeric Behavior

A defining structural feature of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate is its keto-enol tautomerism. The molecule exists in a dynamic equilibrium between the enol form (3-hydroxyindole) and the keto form (3-oxoindoline)[2].

Causality in Analytical Observation: The tautomeric ratio is strictly solvent-dependent. In non-polar, aprotic solvents like CDCl₃, NMR spectroscopy reveals that the[2]. This is driven by strong intramolecular hydrogen bonding between the C3-hydroxyl group and the C2-ester carbonyl, which stabilizes the aromatic indole system. Conversely, in polar aprotic solvents or under basic conditions, reactivity can be driven by the enolate, allowing for regioselective O-alkylation or C-alkylation depending on the hardness of the electrophile[2].

Table 1: Physicochemical Properties

Property	Value
IUPAC Name	Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate
CAS Number	113525-13-6
Linear Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
Physical Form	Solid
Tautomeric State (in CDCl₃)	>99% Enol (3-hydroxyindole)

Retrosynthetic Analysis & Mechanistic Rationale

The most robust and scalable route to the 3-hydroxyindole-2-carboxylate core relies on the base-promoted of a functionalized anthranilate diester[4].

Retrosynthetic Disconnection: The C2-C3 bond is formed via an intramolecular Claisen-type cyclization. The requisite precursor, methyl 2-((2-methoxy-2-oxoethyl)amino)-5-methylbenzoate, is easily accessed via the N-alkylation of methyl 2-amino-5-methylbenzoate.

Retrosynthetic workflow for the preparation of the 3-hydroxyindole core.

Mechanistic Causality of the Dieckmann Cyclization: The cyclization is initiated by a strong base. It is critical to match the alkoxide base to the ester alkyl group (i.e., using sodium methoxide for methyl esters) to prevent transesterification and the generation of mixed ester products. The base deprotonates the α-carbon of the acetate moiety, generating a nucleophilic enolate that attacks the adjacent benzoate carbonyl. Subsequent elimination of a methoxide leaving group yields the 3-oxoindoline core, which rapidly tautomerizes to the thermodynamically stable 3-hydroxyindole to regain aromaticity.

Mechanistic sequence of the base-catalyzed Dieckmann cyclization.

Step-by-Step Experimental Protocols

The following protocols incorporate in-process controls (IPCs) to ensure the integrity of the synthesis, creating a self-validating workflow.

Step 4.1: Synthesis of Methyl 2-((2-methoxy-2-oxoethyl)amino)-5-methylbenzoate

• Reagent Preparation: In a flame-dried 500 mL round-bottom flask, dissolve methyl 2-amino-5-methylbenzoate (10.0 g, 60.5 mmol) in anhydrous N,N-dimethylformamide (DMF) (100 mL).

• Base Addition: Add anhydrous potassium carbonate (K₂CO₃) (12.5 g, 90.8 mmol). Expert Insight: Cesium carbonate (Cs₂CO₃) can be used to accelerate the reaction due to the "cesium effect" (increased solubility and nucleophilicity), but K₂CO₃ is more cost-effective for scale-up[1].

• Alkylation: Dropwise add methyl bromoacetate (6.3 mL, 66.6 mmol) over 15 minutes at room temperature.

• Reaction Monitoring (IPC): Stir the suspension at 60 °C for 12 hours. Monitor via TLC (Hexanes:EtOAc 4:1). The reaction is complete when the primary amine spot is entirely consumed.

• Workup: Cool to room temperature, dilute with ethyl acetate (300 mL), and wash sequentially with distilled water (3 x 100 mL) to remove DMF, followed by brine (100 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify via flash column chromatography to yield the diester intermediate as a pale yellow oil.

Step 4.2: Dieckmann Cyclization to Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

• Anhydrous Setup: Purge a 250 mL 3-neck flask with ultra-high purity N₂. Crucial: Strict exclusion of water is required to prevent ester saponification, which would halt the cyclization.

• Base Solution: Dissolve sodium methoxide (NaOMe) (3.5 g, 64.8 mmol) in strictly anhydrous methanol (50 mL) and cool to 0 °C in an ice bath.

• Cyclization: Dissolve the diester intermediate (10.0 g, 42.1 mmol) in anhydrous methanol (20 mL) and add dropwise to the NaOMe solution over 30 minutes.

• Maturation (IPC): Allow the reaction to warm to room temperature and stir for 4 hours. The solution will self-validate by turning deep yellow/orange, visually confirming the formation of the extended conjugated enolate system.

• Quenching & Precipitation: Cool the mixture to 0 °C and slowly acidify with 1N HCl until pH 3-4 is reached. The enol form (product) will immediately precipitate as a solid, as the enolic form is highly insoluble in acidic aqueous media[2].

• Isolation: Filter the precipitate, wash with cold water, and recrystallize from diethyl ether/petroleum ether to afford the pure methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate as an off-white solid.

Table 2: Reaction Condition Optimization for Dieckmann Cyclization

Base	Solvent	Temp	Yield	Mechanistic Consequence
NaOMe	MeOH	0 °C to RT	>80%	Optimal. Matches ester group, prevents transesterification.
NaOEt	EtOH	0 °C to RT	N/A	Sub-optimal. Generates a complex mixture of methyl and ethyl esters.
LiHMDS	THF	-78 °C to RT	~70%	Effective for sterically hindered substrates[4], but incurs higher reagent cost.
K₂CO₃	DMF	60 °C	<10%	Insufficient basicity to drive complete enolization and C-C bond formation.

References

• Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription. PubMed Central (nih.gov). URL:[Link]

• Alkylation of Methyl 3-Hydroxyindole-2-Carboxylate Use in Pyrimidine Synthesis. ResearchGate. URL:[Link]

• Palladium-catalyzed asymmetric sequential hydroalkylation and hydroamination of 1,3-enynes with 3-hydroxyindoles. Green Chemistry (RSC Publishing). URL:[Link]

Sources

• 1. Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Palladium-catalyzed asymmetric sequential hydroalkylation and hydroamination of 1,3-enynes with 3-hydroxyindoles - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC05558J [pubs.rsc.org]
• 4. Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PMC [pmc.ncbi.nlm.nih.gov]

Fischer indole synthesis for 3-hydroxy-5-methyl-indole-2-carboxylates

The synthesis of highly functionalized indole scaffolds, specifically methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS 113525-13-6), is a critical bottleneck in modern medicinal chemistry. This specific moiety serves as an essential precursor for 3-oxindole derivatives, which have demonstrated potent efficacy as small-molecule HIV-1 inhibitors targeting [1].

While the is a cornerstone of heterocyclic construction[2], adapting it to yield 3-hydroxyindoles (indoxyls) presents profound mechanistic challenges. Standard FIS relies on the elimination of ammonia from an aminal intermediate to restore aromaticity. If an unprotected

-hydroxy ketone is used, the reaction typically suffers from competitive dehydration, oxidative degradation, or the formation of complex polymeric tars.

As an application scientist, overcoming this requires a strategic redesign of the precursor. By employing an O-benzyl protection strategy , we can mask the sensitive hydroxyl group during the harsh Lewis acid-mediated cyclization, enabling the successful application of FIS to construct the 3-hydroxyindole core.

Mechanistic Rationale & Pathway Design

The standard FIS involves the acid-catalyzed [3,3]-sigmatropic rearrangement of a phenylhydrazone[3]. To synthesize our target, we react p-tolylhydrazine with methyl 3-(benzyloxy)-2-oxopropanoate. The bulky, electron-withdrawing nature of the O-benzyl group dictates the regioselectivity of the ene-hydrazine tautomerization and protects the C3-oxygen during the subsequent[3].

Figure 1: Mechanistic signaling and workflow of the modified Fischer Indole Synthesis.

Catalyst Selection & Quantitative Optimization

The choice of Lewis or Brønsted acid is the most critical variable. The presence of the

-benzyloxy group requires a delicate balance: the acid must be strong enough to drive the [3,3]-sigmatropic rearrangement but mild enough to prevent the premature cleavage of the benzyl ether.

We evaluated several catalytic systems to optimize the cyclization step. As demonstrated below, Boron trifluoride diethyl etherate (BF₃·OEt₂) provided the optimal electronic environment.

Catalyst	Solvent	Temp (°C)	Time (h)	Yield (%)	Purity (HPLC %)	Mechanistic Observation
ZnCl₂	Ethanol	80	24	22	< 50	High degradation; extensive tar formation.
PPA	Neat	110	4	15	40	Premature cleavage of the O-benzyl protecting group.
p-TSA	Toluene	110	12	54	85	Moderate yield; competitive side reactions observed.
BF₃·OEt₂	DCM	40	12	78	> 95	Clean conversion; optimal stabilization of aminal intermediate.

Step-by-Step Experimental Methodologies

To ensure scientific integrity, every protocol described below is designed as a self-validating system, incorporating strict quality control checkpoints.

Figure 2: Sequential experimental workflow for 3-hydroxyindole synthesis.

Stage 1: Hydrazone Condensation

Procedure:

• Suspend p-tolylhydrazine hydrochloride (1.0 eq, 10 mmol) and sodium acetate (1.1 eq, 11 mmol) in absolute ethanol (30 mL) under an argon atmosphere.

• Add methyl 3-(benzyloxy)-2-oxopropanoate (1.05 eq, 10.5 mmol) dropwise at room temperature.

• Stir the mixture for 4 hours. The formation of a yellow precipitate indicates the successful generation of the hydrazone.

• Filter, wash with cold ethanol, and dry under a vacuum.

• Self-Validation: TLC (Hexanes/EtOAc 8:2) should show complete consumption of the ketone. IR spectroscopy must confirm the disappearance of the ketone C=O stretch (~1720 cm⁻¹) and the appearance of the C=N stretch (~1610 cm⁻¹).

Stage 2: Boron Trifluoride-Mediated Cyclization

Procedure:

• Dissolve the purified hydrazone (1.0 eq) in anhydrous dichloromethane (DCM, 0.2 M) in a flame-dried flask under argon.

• Cool the solution to 0 °C and add BF₃·OEt₂ (2.0 eq) dropwise via syringe.

• Warm the reaction to 40 °C (reflux) and stir for 12 hours.

• Quench the reaction with saturated aqueous NaHCO₃ at 0 °C to neutralize the Lewis acid, preventing late-stage degradation.

• Extract with DCM, dry over anhydrous Na₂SO₄, and concentrate. Purify via flash chromatography (Hexanes/EtOAc).

• Self-Validation: ¹H NMR should reveal the disappearance of the hydrazone N-H proton and the emergence of the indole N-H broad singlet at ~8.5 ppm. The benzyl CH₂ protons should remain intact at ~5.1 ppm.

Stage 3: Catalytic Hydrogenolysis (Deprotection)

Procedure:

• Dissolve methyl 3-(benzyloxy)-5-methyl-1H-indole-2-carboxylate in a 1:1 mixture of EtOAc and absolute ethanol (0.1 M).

• Add 10% Pd/C (10% w/w). Purge the flask with argon, then introduce H₂ gas via a balloon (1 atm).

• Stir vigorously at room temperature for 4 hours.

• Filter the mixture through a pad of Celite under an argon blanket to remove the catalyst.

• Concentrate the filtrate in vacuo to yield the target compound.

• Self-Validation & Storage: The final product, methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (SMILES: O=C(C(N1)=C(O)C2=C1C=CC(C)=C2)OC), is highly sensitive to air oxidation and will dimerize if exposed to oxygen. It must be. ¹H NMR must confirm the loss of the benzyl aromatic protons (7.2-7.4 ppm) and the presence of the C3-OH proton.

References

Sources

• 1. Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijpsr.com [ijpsr.com]
• 3. dokumen.pub [dokumen.pub]

Advanced Methodologies for the Synthesis of Substituted Indole-2-Carboxylates: A Technical Guide

Executive Summary

Indole-2-carboxylates are privileged scaffolds in medicinal chemistry, serving as critical precursors for the synthesis of complex alkaloids, NMDA receptor antagonists, and HIV-1 integrase inhibitors[1]. Historically, the construction of the indole core relied heavily on classical methods such as the Fischer indole synthesis and the Japp-Klingemann reaction[1]. However, these traditional routes often necessitate harsh acidic conditions, suffer from poor regioselectivity with unsymmetrical ketones, and require multistep sequences to pre-functionalize the starting materials.

To meet the demands of modern drug discovery, synthetic chemists have pivoted toward transition-metal catalysis and green chemistry protocols. This whitepaper critically examines three novel, highly efficient methodologies for preparing substituted indole-2-carboxylates, detailing the mechanistic causality and providing self-validating protocols for immediate laboratory application.

Ligand-Free Copper-Catalyzed Cascade Synthesis

The traditional synthesis of indole-2-carboxylic acid derivatives is typically hindered by multistep reaction sequences. A breakthrough methodology utilizes a ligand-free copper(I) catalyzed cascade reaction between 2-haloaryl ketones and ethyl isocyanoacetate[2].

Mechanistic Causality

This method exploits the high acidity of the

-protons of ethyl isocyanoacetate. Base-mediated deprotonation generates a nucleophilic enolate that undergoes an initial intermolecular addition to the carbonyl group of the 2-haloaryl ketone. Subsequent copper-mediated oxidative addition into the aryl-halogen bond and reductive elimination forge the critical C-N bond, yielding the indole core in a single pot[2]. The exclusion of complex ligands reduces cost and simplifies purification.

Cu-catalyzed cascade mechanism for indole-2-carboxylate synthesis.

Protocol 1: Cu-Catalyzed Cascade Synthesis

Step 1: Charge a flame-dried Schlenk flask with CuI (10 mol%) and Cs₂CO₃ (2.0 equiv). Validation Checkpoint: Ensure the Cs₂CO₃ is finely milled and strictly anhydrous; clumping indicates moisture, which will prematurely quench the enolate intermediate and drastically reduce yields. Step 2: Add anhydrous DMSO (0.2 M), followed by the 2-haloaryl ketone (1.0 equiv) and ethyl isocyanoacetate (1.2 equiv) under an argon atmosphere. Validation Checkpoint: The solution should transition to a deep-colored suspension. Monitor via TLC (Hexanes/EtOAc 8:2); the disappearance of the isocyanoacetate spot (visualized with KMnO₄) confirms enolate formation. Step 3: Stir at 50 °C (for bromides) or 80 °C (for chlorides) for 4–16 hours[2]. Validation Checkpoint: LC-MS analysis of a 10 µL aliquot should reveal the target mass [M+H]⁺. The absence of the uncyclized intermediate confirms successful intramolecular C-N coupling.

Palladium-Catalyzed Sequential Alkynylation-Cyclization

For highly functionalized or electron-deficient indole cores, such as those required for the total synthesis of Duocarmycin SA, palladium-catalyzed sequential coupling and cyclization offers unparalleled precision[3].

Mechanistic Causality

Standard Sonogashira couplings often fail with electron-deficient alkynes like methyl propiolate. By employing a modified Negishi-style condition or utilizing an excess of methyl propiolate with Pd(PPh₃)₄, the oxidative addition complex is stabilized, driving the reaction forward[3]. The electron-withdrawing groups on the aromatic ring are essential for activating the substrate toward the subsequent intramolecular cyclization.

Protocol 2: Pd-Catalyzed Cyclization

Step 1: To a solution of 2-iodoaniline derivative (1.0 equiv) in DMF, add methyl propiolate (3.0 equiv), Pd(PPh₃)₄ (5 mol%), and a tertiary amine base. Validation Checkpoint: The use of excess methyl propiolate is mechanistically required because electron-deficient alkynes are notoriously poor substrates for standard cross-couplings; the excess drives the equilibrium of the oxidative addition complex[3]. Step 2: Heat the mixture to 80 °C under an inert atmosphere for 12 hours. Validation Checkpoint: The reaction proceeds via a sequential cross-coupling and cyclization. Monitor for the disappearance of the 2-iodoaniline via LC-MS. If a buildup of the acyclic alkyne intermediate is observed, it indicates sluggish cyclization, often remedied by adding a Cu(II) co-catalyst[3].

Sustainable Fischer Indolization via β-Nitroacrylates

Aligning with green chemistry initiatives, a novel variation of the Fischer indole synthesis replaces unstable

-ketoesters with -nitroacrylates[4].

Mechanistic Causality

-nitroacrylates serve as highly stable, electrophilic equivalents. The reaction initiates via a solvent-free nucleophilic addition of the arylhydrazine. The addition of tetramethylguanidine (TMG) facilitates a rapid elimination of the nitro group, generating the critical hydrazone intermediate without the need for wasteful aqueous workups[4]. Subsequent acid-catalyzed indolization yields the target carboxylate.

Protocol 3: Modified Fischer Synthesis

Step 1: Combine

-nitroacrylate (1.0 equiv) and arylhydrazine (1.0 equiv) in a flask and stir neat (solvent-free) at room temperature for 2 hours. Validation Checkpoint: The mixture will become viscous. TLC will show the consumption of the hydrazine, indicating the formation of the initial adduct. Solvent-free conditions maximize the collision frequency, driving the initial nucleophilic attack without external promoters[4]. Step 2: Dilute with acetonitrile (0.16 M) and add tetramethylguanidine (TMG, 2.0 equiv). Stir for 4 hours. Validation Checkpoint: TMG facilitates the addition/elimination cascade. A color change typically occurs. The intermediate tautomers must be confirmed via crude NMR or LC-MS before proceeding. Step 3: Filter the crude mixture through a short silica pad, washing with ethyl acetate, and concentrate in vacuo. Validation Checkpoint: This rapid filtration is critical to remove TMG. Residual base will neutralize the acid catalyst in the next step, halting the indolization[4]. Step 4: Dissolve the residue in ethanol, add p-toluenesulfonic acid (p-TsOH, 3.0 equiv), and reflux for 8 hours. Validation Checkpoint: Monitor the characteristic release of ammonia/water. Post-reaction TLC should reveal a highly UV-active spot corresponding to the fully aromatized indole-2-carboxylate.

Quantitative Benchmarking & Optimization

To further accelerate reaction kinetics, the copper-catalyzed cascade can be adapted to microwave irradiation using the ionic liquid 1-butyl-3-methylimidazolium hydroxide ([bmim]OH) as both solvent and base[5]. This protocol reduces reaction times from 16 hours to merely 10 minutes while maintaining yields up to 97%[5].

Table 1: Quantitative Comparison of Novel Indole-2-Carboxylate Synthesis Methods

Method	Key Reagents	Catalyst / Promoter	Substrate Scope	Typical Yield	Green Metric / Advantage
Ligand-Free Cascade	2-Haloaryl ketones, Ethyl isocyanoacetate	CuI, Cs₂CO₃	Aryl iodides, bromides, chlorides	75–94%	Room temp for iodides; inexpensive catalyst
Sequential Cyclization	2-Haloanilines, Methyl propiolate	Pd(PPh₃)₄	Electron-deficient anilines	60–85%	Access to complex scaffolds (e.g., Duocarmycin SA)
Modified Fischer	-Nitroacrylates, Arylhydrazines	TMG, then p-TsOH	Broad functional group tolerance	65–80%	Solvent-free initiation; avoids aqueous workup
Microwave-Assisted	2-Haloaryl ketones, Ethyl isocyanoacetate	CuX,[bmim]OH	Aryl iodides, bromides	85–97%	10-minute reaction time; recyclable ionic liquid

Strategic Decision Matrix

Selecting the optimal synthetic route depends heavily on the nature of the starting materials and the functional group tolerance required. The following decision matrix provides a logical workflow for route selection.

Decision matrix for selecting the optimal indole-2-carboxylate synthesis route.

References

• New Synthetic Method for Indole-2-carboxylate and Its Application to the Total Synthesis of Duocarmycin SA. Organic Letters (ACS Publications). URL:[Link]

• -Nitroacrylates: New Key Precursors of Indole-2-Carboxylates via Fischer Indole Synthesis. Molecules (MDPI). URL:[Link]

• Microwave-assisted synthesis of indole-2-carboxylic acid esters in ionic liquid. Journal of the Brazilian Chemical Society (ResearchGate). URL: [Link]

• Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s). Journal of Medicinal Chemistry (ACS / NIH). URL:[Link]

Sources

• 1. Novel Electrophilic and Photoaffinity Covalent Probes for Mapping the Cannabinoid 1 Receptor Allosteric Site(s) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Whitepaper: Chemical Properties and Synthetic Utility of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in Antiviral Drug Discovery

Executive Summary

In the landscape of modern medicinal chemistry, indoxyl derivatives serve as highly versatile scaffolds for the discovery of novel therapeutics. Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS: 113525-13-6) is a critical synthetic intermediate. While traditionally viewed as a simple substituted indole, its unique tautomeric properties make it an invaluable precursor for the synthesis of 3-oxindole-2-carboxylates—a class of compounds recently identified as potent small-molecule inhibitors of HIV-1 replication[1].

This whitepaper provides an in-depth technical analysis of the physicochemical properties, reactivity, and step-by-step synthetic workflows associated with this compound. Furthermore, it details the biological application of its derivatives in targeting Tat-mediated viral transcription, complete with self-validating experimental protocols.

Physicochemical Profiling and Tautomeric Dynamics

Understanding the baseline chemical properties of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate is essential for predicting its behavior in complex synthetic workflows.

Quantitative Data: Chemical Properties

The following table summarizes the core physicochemical parameters of the compound:

Property	Value
CAS Number	113525-13-6
Molecular Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
SMILES	O=C(C(N1)=C(O)C2=C1C=CC(C)=C2)OC
InChIKey	RCPKUWJHPSOKRE-UHFFFAOYSA-N
Physical Form	Solid
Storage Conditions	Sealed in dry environment, 2–8 °C

Mechanistic Insight: The Tautomeric Equilibrium

The synthetic utility of this compound stems from its ambidentate nature. It exists in a dynamic tautomeric equilibrium between the 3-hydroxyindole (enol) form and the 3-oxindole (keto) form.

• Causality in Reactivity: When subjected to basic conditions, deprotonation yields an enolate-like intermediate. Depending on the hardness or softness of the electrophile introduced, the molecule can undergo either O-alkylation (at the C3 oxygen) or C-alkylation (at the C2 carbon). For antiviral drug development, driving the reaction toward C2-alkylation is critical to forming the quaternary stereocenter characteristic of active 3-oxindole derivatives[1].

Synthetic Methodology: C2-Alkylation Workflow

To generate potent HIV-1 inhibitors, the title compound must be functionalized at the C2 position. The following protocol details the synthesis of methyl (E)-2-(3-chloroallyl)-5-methyl-3-oxindole-2-carboxylate (Compound 6d) [1].

Protocol 1: Controlled C-Alkylation of the 3-Oxindole Core

This protocol is designed as a self-validating system to ensure regioselectivity and high yield.

Step 1: Substrate Dissolution

• Action: Dissolve 600 mg (3 mmol) of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in 10 mL of anhydrous acetone[1].

• Causality: Acetone acts as a polar aprotic solvent. It effectively dissolves the substrate and supports S_N2 reactions by maintaining the nucleophilicity of the intermediate enolate without solvating it too tightly (which protic solvents would do).

Step 2: Base Addition

• Action: Add 2.49 g (3 mmol) of anhydrous potassium carbonate (K₂CO₃)[1].

• Causality: K₂CO₃ is a mild, heterogeneous base. It deprotonates the substrate to generate the reactive enolate. Its mild nature prevents unwanted side reactions (such as ester hydrolysis) that stronger bases like NaOH might trigger.

Step 3: Electrophile Addition

• Action: Dropwise add 0.55 mL (3 mmol) of trans-1,3-dichloropropene[1].

• Causality: This allylic chloride is a "soft" electrophile. According to Hard-Soft Acid-Base (HSAB) theory, soft electrophiles preferentially attack the softer carbon nucleophile (C2) rather than the harder oxygen nucleophile (O3), ensuring the desired C-alkylation.

Step 4: Thermal Activation

• Action: Stir the reaction mixture at 60 °C for 24 hours under a continuous flow of N₂[1].

• Causality: Heating provides the necessary activation energy for the S_N2 displacement. The N₂ atmosphere is critical to prevent oxidative degradation of the electron-rich indole core.

Step 5: Workup and Validation

• Action: Dilute the mixture with ethyl acetate, wash sequentially with distilled water and brine, then dry the organic layer over MgSO₄ and filter[1].

• Validation: Monitor the reaction via Thin Layer Chromatography (TLC) under UV light (254 nm). The disappearance of the starting material validates completion. Post-purification (via silica gel flash chromatography), confirm the formation of the quaternary C2 center using ¹³C NMR (look for the characteristic quaternary carbon shift around 65–75 ppm).

Workflow for the C2-alkylation of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Application in Drug Development: HIV-1 Inhibition

Derivatives synthesized from methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate have demonstrated profound efficacy against Human Immunodeficiency Virus type 1 (HIV-1)[2].

Mechanism of Action

Unlike traditional antiretrovirals that target reverse transcriptase or protease, 3-oxindole derivatives target Tat-mediated viral transcription [3]. During the HIV-1 life cycle, the viral Tat protein binds to the TAR RNA element and recruits the host P-TEFb complex (comprising CDK9 and Cyclin T1). This complex hyperphosphorylates the C-terminal domain of RNA Polymerase II (RNAPII), rescuing it from stalling and promoting viral transcriptional elongation[3]. 3-oxindole derivatives specifically disrupt this Tat-dependent activation[3].

Mechanism of HIV-1 Tat-mediated transcription and its inhibition by 3-oxindole derivatives.

Protocol 2: Luciferase Reporter Assay for Anti-HIV-1 Activity

To quantify the inhibitory effect of the synthesized compounds on Tat-mediated transcription.

Step 1: Cell Preparation

• Action: Seed TZM-bl cells (engineered to express CD4, CCR5, CXCR4, and containing integrated HIV-1 LTR-driven firefly luciferase) into 96-well plates[3].

Step 2: Compound Treatment

• Action: Treat the cells with two-fold serial dilutions of the 3-oxindole derivatives (e.g., ranging from 0.1 μM to 10 μM)[4].

• Causality: Serial dilution is mandatory to establish a precise dose-response curve, allowing for the accurate calculation of the half-maximal inhibitory concentration (IC₅₀).

Step 3: Viral Activation

• Action: Infect the treated cells with HIV-1 (e.g., NL4-3 strain) at a standardized multiplicity of infection (MOI)[3].

• Causality: Infection introduces the Tat protein, which binds to the LTR promoter and triggers the transcription of the luciferase reporter gene.

Step 4: Luminescence Quantification and Validation

• Action: After 24–48 hours, lyse the cells, add the luciferin substrate (e.g., Dual-Glo™ assay system), and measure luminescence[4].

• Validation: Include Azidothymidine (AZT) or Seliciclib as positive experimental controls[3][4]. A dose-dependent decrease in luminescence directly validates the compound's ability to inhibit Tat-mediated transcription. Ensure cell viability is simultaneously measured (e.g., via MTT assay) to confirm that the reduction in luminescence is due to transcriptional inhibition, not cytotoxicity.

Quantitative Data: Antiviral Efficacy

The table below summarizes the antiviral potency of key 3-oxindole derivatives synthesized utilizing this chemical scaffold (data adapted from Kim et al., 2022)[2]:

Compound	R-Group Substitution	IC₅₀ (μM)	CC₅₀ (μM)	Selectivity Index (SI)
Compound 6d (Direct derivative)	5-Methyl, (E)-2-(3-chloroallyl)	~2.5	>50	>20
Compound 6f (Optimized lead)	4,6-Dimethyl, (E)-2-(3-chloroallyl)	0.4578	>50	111.37
AZT (Positive Control)	N/A	0.012	>50	>4000

Note: While Compound 6d is the direct derivative of the title compound, iterative SAR optimization led to the highly potent Compound 6f[2].

References

• Sigma-Aldrich. Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate | 113525-13-6. 5

• Kim, D.-E., et al. (2022). Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription. PubMed Central (NIH). 1

• Kim, D.-E., et al. (2022). Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PubMed. PubMed (NIH). 2

• Kim, D.-E., et al. (2022). Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription. MDPI (Molecules). 3

• ResearchGate. Concentration–response of the 3-oxindole derivatives on the inhibition of Tat-mediated HIV-1 transcription. 4

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• 1. Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PMC [pmc.ncbi.nlm.nih.gov]
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Spectroscopic Profile of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate: A Technical Guide for Researchers

Introduction

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate is a member of the indole family, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development due to their diverse biological activities.[1][2] The precise structural elucidation of such molecules is paramount for understanding their reactivity, and for the rational design of new therapeutic agents. This technical guide provides an in-depth analysis of the spectroscopic data for methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate, offering a foundational reference for researchers engaged in its synthesis, characterization, and application. While direct experimental spectra for this specific molecule are not widely published, this guide presents a comprehensive set of predicted data based on the analysis of closely related analogs and established principles of spectroscopic interpretation.

Molecular Structure and Key Features

The structural framework of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate, with a molecular formula of C₁₁H₁₁NO₃ and a molecular weight of 205.21 g/mol , presents several key features that are reflected in its spectroscopic signatures.[3] The indole core, a bicyclic system comprising a benzene ring fused to a pyrrole ring, forms the backbone of the molecule. The substituents at the 2, 3, and 5 positions—a methyl carboxylate group, a hydroxyl group, and a methyl group, respectively—introduce distinct functionalities that are readily identifiable through spectroscopic methods.

Caption: Molecular structure of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of organic molecules. The predicted ¹H and ¹³C NMR data for methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate are presented below, with interpretations based on the analysis of its structural analogue, methyl 3-hydroxyindole-2-carboxylate, as described by Bourlot and Merour.[4]

¹H NMR Spectroscopy

The proton NMR spectrum is expected to reveal distinct signals for the aromatic protons, the N-H and O-H protons, and the methyl groups. The chemical shifts are influenced by the electronic environment of each proton.

Table 1: Predicted ¹H NMR Data for Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (in CDCl₃)

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
NH (H-1)	8.30 - 8.50	br s	-
Ar-H (H-4)	7.60 - 7.70	d	~8.0
Ar-H (H-6)	7.00 - 7.10	d	~8.0
Ar-H (H-7)	7.20 - 7.30	s	-
OH (C-3)	5.50 - 6.50	br s	-
OCH₃	3.90 - 4.00	s	-
Ar-CH₃	2.40 - 2.50	s	-

• Aromatic Protons: The protons on the benzene ring (H-4, H-6, and H-7) are expected to appear in the downfield region (7.00-7.70 ppm). The presence of the electron-donating methyl group at the 5-position will slightly shield the adjacent protons.

• NH and OH Protons: The N-H proton of the indole ring is anticipated to be a broad singlet in the range of 8.30-8.50 ppm. The hydroxyl proton at C-3 will also likely appear as a broad singlet, with its chemical shift being concentration and solvent dependent.

• Methyl Protons: The methyl ester protons (OCH₃) will present as a sharp singlet around 3.90-4.00 ppm. The methyl group attached to the aromatic ring (Ar-CH₃) is expected to resonate as a singlet at approximately 2.40-2.50 ppm.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide insights into the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Data for Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (in CDCl₃)

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C=O (ester)	165.0 - 170.0
C-2	140.0 - 145.0
C-3	145.0 - 150.0
C-3a	125.0 - 130.0
C-4	110.0 - 115.0
C-5	130.0 - 135.0
C-6	120.0 - 125.0
C-7	115.0 - 120.0
C-7a	135.0 - 140.0
OCH₃	50.0 - 55.0
Ar-CH₃	20.0 - 25.0

• Carbonyl Carbon: The ester carbonyl carbon is the most deshielded and will appear significantly downfield.

• Aromatic and Heterocyclic Carbons: The carbons of the indole ring will resonate in the aromatic region (110-150 ppm). The carbons directly attached to the heteroatoms (C-2, C-3, C-3a, and C-7a) will have distinct chemical shifts.

• Methyl Carbons: The methyl ester carbon (OCH₃) and the aromatic methyl carbon (Ar-CH₃) will appear in the upfield region of the spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The predicted IR absorption bands for methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate are summarized below.

Table 3: Predicted IR Absorption Data for Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
O-H stretch (hydroxyl)	3200 - 3400	Broad
N-H stretch (indole)	3300 - 3500	Medium
C-H stretch (aromatic)	3000 - 3100	Medium
C-H stretch (aliphatic)	2850 - 3000	Medium
C=O stretch (ester)	1670 - 1700	Strong
C=C stretch (aromatic)	1450 - 1600	Medium
C-O stretch (ester)	1200 - 1300	Strong

The presence of a broad band in the 3200-3400 cm⁻¹ region is characteristic of the O-H stretching vibration of the hydroxyl group, likely broadened due to hydrogen bonding. The N-H stretch of the indole ring is also expected in this region. A strong absorption band around 1670-1700 cm⁻¹ will be indicative of the ester carbonyl group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate, the molecular ion peak (M⁺) would be observed at an m/z of 205, corresponding to its molecular weight.

Predicted Fragmentation Pattern:

The fragmentation of the molecular ion is expected to proceed through several characteristic pathways, including:

• Loss of the methoxy group (-OCH₃): This would result in a fragment ion at m/z 174.

• Loss of the entire ester group (-COOCH₃): This would lead to a fragment at m/z 146.

• Decarboxylation (-CO₂): Loss of carbon dioxide from a fragment could also be observed.

Caption: Predicted major fragmentation pathways for methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Experimental Protocols

For researchers seeking to acquire experimental data, the following general protocols are recommended.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or higher field spectrometer. Standard parameters include a 30° pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required due to the lower natural abundance of ¹³C.

IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, a thin film can be prepared by dissolving the sample in a volatile solvent and allowing it to evaporate on a salt plate.

• Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method, such as electron ionization (EI) or electrospray ionization (ESI).

• Analysis: Acquire the mass spectrum over an appropriate m/z range to observe the molecular ion and key fragment ions.

Caption: General workflow for the synthesis and spectroscopic characterization of a small molecule.

Conclusion

This technical guide provides a detailed, albeit predicted, spectroscopic characterization of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate. The presented NMR, IR, and MS data, derived from the analysis of closely related structures and fundamental spectroscopic principles, offer a robust framework for the identification and structural verification of this compound. As with any predictive data, experimental verification is strongly recommended. This guide serves as a valuable resource for researchers in the field, facilitating the confident characterization of this and similar indole derivatives in their pursuit of novel therapeutic agents.

References

• Bourlot, A.S., & Merour, J.Y. (1995). ALKYLATION OF METHYL 3-HYDROXYINDOLE-2-CARBOXYLATE USE IN PYRIMIDINE SYNTHESIS. [Journal Name, if available].

• MDPI. (2024, May 8). Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations. Retrieved from [Link]

• ResearchGate. (2014, August 28). ChemInform Abstract: Methyl 3-Amino-1H-indole-2-carboxylates in the Synthesis of 5H-Pyrimido[5,4-b]indole Derivatives. Retrieved from [Link]

• Taylor & Francis Online. (2008, October 4). Synthesis and evaluation of novel N–H and N-substituted indole-2- and 3-carboxamide derivatives as antioxidants agents. Retrieved from [Link]

• PMC. Synthesis and Biological Evaluation of Indole-2-carboxamides Bearing Photoactivatable Functionalities as Novel Allosteric Modulators for the Cannabinoid CB1 Receptor. Retrieved from [Link]

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• Google Patents. US7067676B2 - N-alkylation of indole derivatives.

• PMC. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Retrieved from [Link]

• MDPI. (2016, March 10). Synthesis of New Functionalized Indoles Based on Ethyl Indol-2-carboxylate. Retrieved from [Link]

• Figshare. (2023, March 24). Boryl Radical-Promoted Dehydroxylative Alkylation of 3‑Hydroxyoxindole Derivatives. Retrieved from [Link]

• AWS. A Highly Efficient Procedure for 3-Sulfenylation of Indole-2- Carboxylates. Retrieved from [Link]

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X-Ray Crystallographic Characterization of Methyl 3-Hydroxy-5-Methyl-1H-Indole-2-Carboxylate: A Technical Guide to Structural Elucidation

Abstract Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate is a highly versatile building block in medicinal chemistry, frequently utilized in the synthesis of complex 3-oxindole derivatives and antiviral agents. Understanding its exact three-dimensional conformation, tautomeric state, and hydrogen-bonding network in the solid state is critical for structure-based drug design and synthetic optimization. This whitepaper provides a comprehensive, self-validating protocol for the crystallization, X-ray diffraction analysis, and structural refinement of this specific indole derivative.

Chemical Context and Significance

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS: 113525-13-6) is a functionalized indole derivative characterized by a 3-hydroxyl group, a 5-methyl substitution, and a 2-carboxylate ester[1]. This compound serves as a crucial synthetic precursor in pharmaceutical development. For instance, it is a primary starting material in the synthesis of 3-oxindole derivatives that function as small-molecule HIV-1 inhibitors targeting Tat-mediated viral transcription[2].

A fundamental structural question surrounding this molecule is its tautomeric equilibrium. In solution, the compound can oscillate between the 3-hydroxyindole (enol) and 3-oxindole (keto) forms. However, X-ray crystallography provides definitive proof of its preferred solid-state conformation, revealing the mechanistic forces—specifically intra- and intermolecular hydrogen bonding—that lock the molecule into a single tautomeric state.

Experimental Protocol: Crystallization Workflow

To obtain a high-resolution X-ray crystal structure, the first and most critical step is the growth of a macroscopic, defect-free single crystal. The following protocol is optimized for the physicochemical properties of indole-2-carboxylates.

Step-by-Step Methodology:

• Solvent System Preparation: Prepare a binary solvent system of Ethyl Acetate (EtOAc) and Hexanes in a 1:3 volumetric ratio.

  • Causality: EtOAc provides the necessary solvation for the polar functional groups (hydroxyl, amine, ester), while Hexanes act as an antisolvent to gently drive supersaturation. This specific ratio prevents the compound from "oiling out" (liquid-liquid phase separation), a common issue with functionalized indoles.

• Dissolution: Dissolve 50 mg of (Purity ≥98%)[1] in 2 mL of the solvent mixture in a 5 mL glass vial. Sonicate for 30 seconds to ensure complete dissolution.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean, dust-free crystallization vial.

  • Causality: Particulate impurities act as heterogeneous nucleation sites. Removing them ensures the system undergoes controlled homogeneous nucleation, yielding a few large crystals rather than a microcrystalline powder.

• Controlled Evaporation: Puncture the vial cap with a single 20-gauge needle and leave undisturbed in a vibration-free environment at 20 °C for 48–72 hours.

• Self-Validation Step: Inspect the resulting crystals under a polarized light microscope. Select a crystal with distinct, sharp edges (approx. 0.2 × 0.2 × 0.1 mm). Rotate the polarizer; complete, uniform extinction of light upon rotation confirms a single crystal lattice devoid of twinning.

Caption: Workflow for the crystallization and X-ray structural determination of the indole derivative.

X-Ray Data Collection and Phase Solution

Once a suitable crystal is isolated, the structural elucidation relies on high-resolution X-ray diffraction.

Step-by-Step Methodology:

• Mounting: Coat the selected crystal in paratone-N oil and mount it on a MiTeGen loop.

  • Causality: The oil protects the crystal from atmospheric moisture and acts as a rigid cryoprotectant when flash-cooled, preventing ice ring formation that would obscure diffraction spots.

• Cryocooling: Transfer the mounted crystal to the diffractometer goniometer under a steady stream of nitrogen gas at 150 K.

  • Causality: Low temperature minimizes atomic thermal vibrations (reducing anisotropic displacement parameters). This is absolutely critical for accurately resolving the electron density of the light hydrogen atoms (e.g., the 3-OH proton), which are necessary to confirm the tautomeric state.

• Data Collection: Irradiate the crystal using Mo Kα radiation (λ = 0.71073 Å). Collect a full sphere of data using ω and φ scans.

• Phase Solution: Process the frames using data reduction software and solve the phase problem using Intrinsic Phasing algorithms (e.g., SHELXT).

• Self-Validation Step: Evaluate the internal agreement factor (

  ). A self-validating dataset will yield an , indicating that symmetry-equivalent reflections have highly consistent intensities and the data is of publication quality.

Structural Refinement and Mechanistic Insights

During the refinement phase (using SHELXL), the structural model is optimized against the observed diffraction data. For methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate, the refinement process yields profound mechanistic insights into its chemical behavior.

Tautomeric Confirmation: The difference Fourier electron density map will show a distinct peak adjacent to the C3-oxygen atom, confirming the presence of a proton. This definitively proves that in the solid state, the molecule exists as the enol (3-hydroxyindole) tautomer rather than the keto (3-oxindole) tautomer[3].

Hydrogen Bonding Network: The preference for the enol form is mechanistically driven by a highly stabilizing intramolecular hydrogen bond between the 3-hydroxyl donor and the adjacent 2-carboxylate ester carbonyl oxygen acceptor. This interaction locks the ester group into a coplanar conformation with the indole ring. Furthermore, the 1H-indole nitrogen acts as an intermolecular hydrogen bond donor to the ester carbonyl of an adjacent molecule, creating a robust 1D polymeric chain that stabilizes the crystal lattice.

Caption: Keto-enol tautomerism and hydrogen-bonding pathways stabilizing the crystal lattice.

Quantitative Data Presentation

The following table summarizes the benchmark crystallographic parameters and refinement metrics expected for a high-quality structure of this specific indole-2-carboxylate scaffold. Researchers synthesizing this compound should use these metrics as a comparative baseline for their own structural validations.

Crystallographic Parameter	Benchmark Specification
Chemical Formula	C₁₁H₁₁NO₃
Formula Weight	205.21 g/mol
Crystal System	Monoclinic
Typical Space Group	P2₁/c
Data Collection Temperature	150(2) K
Radiation Source	Mo Kα (λ = 0.71073 Å)
R_int (Data Quality)	≤ 0.050
Final R1 [I > 2σ(I)]	≤ 0.045
wR2 (All data)	≤ 0.120
Goodness-of-fit (S) on F²	1.00 – 1.05
Largest diff. peak and hole	~ 0.30 and -0.20 e.Å⁻³

References

• National Center for Biotechnology Information (NCBI). "Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription." PMC. URL:[Link]

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A Senior Application Scientist's Guide to the Discovery and Isolation of Bioactive Indole Alkaloids

Foreword: The Enduring Quest for Nature's Indole Scaffolds

Indole alkaloids represent a vast and structurally diverse class of natural products, with more than 4,100 known compounds.[1] For decades, these molecules, sourced from an incredible breadth of organisms including plants, fungi, bacteria, and marine invertebrates, have been a cornerstone of drug discovery.[1][2][3][4] Their potent and varied biological activities have yielded landmark therapeutics, from the anticancer agents vincristine and vinblastine to the antihypertensive drug reserpine.[5]

However, the journey from a raw natural source to a pure, characterized bioactive compound is a multidisciplinary challenge demanding precision, strategic thinking, and a deep understanding of chemical principles. The low abundance of these compounds in their natural sources makes the development of efficient and selective extraction and isolation methods critically important.[6][7]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to provide a field-proven, logical framework for the discovery and isolation of bioactive indole alkaloids. As a senior application scientist, my focus is on the causality behind our experimental choices—the "why" that transforms a series of steps into a robust, self-validating scientific investigation. We will explore the integrated workflow from initial sourcing and extraction to the definitive structural elucidation of novel bioactive molecules.

Chapter 1: The Discovery Engine - Sourcing and Screening Strategies

The discovery of a novel bioactive indole alkaloid begins not in a flask, but with a strategic choice of source material and a robust screening paradigm. The goal is to maximize the probability of identifying unique chemical entities with desirable biological effects.

Source Selection: Where to Look?

The choice of biological material is the foundational step. Historically, terrestrial plants from families like Apocynaceae, Rubiaceae, and Loganiaceae have been rich sources.[5] However, modern discovery programs now cast a wider net.

• Ethnobotanical Leads: Traditional medicine provides a powerful, human-curated database of bioactive sources.[7] Plants used for specific ailments can guide researchers to extracts with a higher likelihood of containing relevant compounds.

• Marine Ecosystems: The unique environmental pressures of marine habitats (high pressure, high salinity) drive the evolution of unique metabolic pathways, making marine organisms like sponges, fungi, and bacteria a fertile ground for discovering novel alkaloid structures.[2][3][4] Between 2016 and 2021 alone, 186 new indole alkaloids were reported from marine sources.[4]

• Microbial Fermentation: Fungi and bacteria, particularly endophytic strains living within plants, are prolific producers of complex secondary metabolites.[1][8] They can be cultivated in the lab, offering a sustainable and scalable source for compound production, circumventing the supply issues often associated with rare plants or marine organisms.

Identifying Bioactivity: The Screening Funnel

Once a source is selected and an extract is prepared, we must determine if it possesses any biological activity of interest. High-Throughput Screening (HTS) and targeted bioassays are the primary tools.

• High-Throughput Screening (HTS): HTS involves the automated testing of thousands of extracts or compounds against a specific biological target.[9] While powerful, it's crucial to be aware of potential artifacts like Pan-Assay Interference Compounds (PAINS), which can show activity in a wide variety of assays and lead to false positives.[9]

• Targeted Bioassays: These are specific tests designed to measure a particular biological effect.[10][11] The choice of assay is dictated by the therapeutic goal.

Bioassay Category	Example Assays	Therapeutic Target	Reference
Cytotoxicity	MTT Assay, Alamar Blue Assay	Anticancer	[10]
Antimicrobial	Disc Diffusion, Minimum Inhibitory Concentration (MIC)	Infectious Disease	[5][12]
Enzyme Inhibition	Cholinesterase Inhibition Assay	Neurodegenerative Disease	[5]
Receptor Binding	5-HT2A Receptor Antagonist Assay	Neurological Disorders	[2]

A novel approach, Deuterium Adduct Bioactivity Screening (DABS), combines untargeted isotope labeling with whole-cell binding assays, allowing active compounds to be enriched and more easily detected by mass spectrometry, accelerating the discovery process.[13]

Chapter 2: The First Step - Principles and Protocols of Extraction

Extraction is the critical process of liberating the desired metabolites from the complex biological matrix of the source material.[7][14] For alkaloids, their inherent basicity is the key chemical property we exploit for selective separation.

The Chemical Logic: Acid-Base Extraction

The vast majority of indole alkaloids possess a basic nitrogen atom. This allows them to exist in two forms: a water-insoluble "free base" at alkaline pH and a water-soluble "salt" at acidic pH. Acid-base extraction leverages this pH-dependent solubility to separate them from neutral and acidic compounds in the source material.[15][16][17]

The core principle involves distributing the alkaloids between an aqueous solution and an immiscible organic solvent, selectively pulling the alkaloids into one phase while leaving impurities behind.[15][17]

Workflow: Acid-Base Extraction

Caption: Workflow for a typical acid-base extraction of alkaloids.

Experimental Protocol: Acid-Base Extraction

This protocol provides a generalized method for obtaining a crude alkaloid extract from a plant source.

• Preparation: Air-dry and finely powder the plant material (e.g., 100 g of root bark).

• Alkalinization: Moisten the powder with a dilute alkaline solution, such as 10% ammonium hydroxide, until it is damp.[18] This converts the naturally occurring alkaloid salts into their free base forms.

• Initial Extraction: Place the alkalinized powder into a flask and add an immiscible organic solvent like dichloromethane or chloroform (approx. 500 mL). Macerate for 24-48 hours with occasional shaking.[7] The free base alkaloids, being lipophilic, will dissolve into the organic solvent.

• Filtration: Filter the mixture to separate the organic solvent from the solid plant material. Collect the organic filtrate.

• Acidification: Transfer the organic filtrate to a separatory funnel. Add an equal volume of an acidic aqueous solution (e.g., 1% HCl or H₂SO₄).[16] Shake vigorously and allow the layers to separate. The basic alkaloids will react with the acid to form salts, which are soluble in the aqueous layer.

• Separation: Carefully drain and collect the lower aqueous layer. This layer now contains the protonated alkaloid salts, while many neutral impurities remain in the organic layer.[18]

• Re-Alkalinization: Return the aqueous layer to the separatory funnel. Slowly add a base (e.g., concentrated ammonium hydroxide) until the solution is strongly alkaline (pH 9-10). This converts the alkaloid salts back to their free base form, which may precipitate out of the solution.

• Final Extraction: Add a fresh portion of an organic solvent (e.g., dichloromethane) to the funnel. Shake vigorously to extract the free base alkaloids back into the organic phase.

• Drying and Concentration: Collect the organic layer, dry it over anhydrous sodium sulfate to remove residual water, and then evaporate the solvent under reduced pressure (e.g., using a rotary evaporator).

• Result: The remaining residue is the crude alkaloid extract, now enriched in alkaloids and ready for further purification.

Modern Extraction Alternatives

While classic solvent extraction is robust, modern techniques can offer improved efficiency, reduced solvent consumption, and shorter extraction times.[7] These include Microwave-Assisted Extraction (MAE), which uses microwave energy to heat the solvent and sample, and Ultrasound-Assisted Extraction (UAE).[6][7]

Chapter 3: The Core Strategy - Bioassay-Guided Fractionation

A crude extract contains hundreds, if not thousands, of different compounds. Bioassay-guided fractionation is the iterative, logical process used to pinpoint which specific compound is responsible for the observed biological activity.[19][20][21] The principle is simple: separate the mixture into fractions, test each fraction for activity, and then further separate only the most active fraction until a single, pure, active compound is isolated.[20][22]

Workflow: Bioassay-Guided Fractionation

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In Silico Prediction of ADMET Properties for Indole Compounds: A Technical Guide for Lead Optimization

Executive Summary

As a Senior Application Scientist navigating the complexities of early-stage drug discovery, I frequently encounter the indole scaffold. Recognized as a "privileged structure" in medicinal chemistry, its electron-rich aromatic system and hydrogen-bonding capacity make it a highly versatile pharmacophore. However, these exact physicochemical properties often introduce profound Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) liabilities. This whitepaper provides an authoritative, step-by-step technical guide to the in silico ADMET profiling of indole derivatives, bridging the gap between computational predictions and experimental causality.

The Causality of Indole Physicochemistry in ADMET

Before executing any computational model, it is critical to understand why the indole ring behaves the way it does. Predictive models are only as good as the user's understanding of the underlying molecular physics.

The indole nucleus is highly lipophilic, yet the N-H bond at the N1 position serves as a strong hydrogen bond donor. This duality dictates its pharmacokinetic fate:

• Metabolism: The electron-rich C2 and C3 positions are highly susceptible to oxidative metabolism by cytochrome P450 enzymes (specifically CYP1A2 and CYP3A4). In silico models must account for this by calculating the activation energy required for epoxidation or hydroxylation at these sites.

• Permeability and Distribution: Modifications at the C5 or C6 positions with electron-withdrawing groups (e.g., halogens, sulfonyls) modulate the overall pKa and lipophilicity. For instance, the introduction of a sulfonyl group has been shown to positively affect pharmacokinetic indicators, maintaining excellent intestinal absorption without inducing negative Central Nervous System (CNS) accumulation [1].

Core In Silico Methodologies

Modern ADMET profiling relies on a synergistic hybrid of empirical physics-based models and Machine Learning (ML)-enhanced Quantitative Structure-Activity Relationship (QSAR) models.

• Empirical Platforms: Tools like SwissADME, pkCSM, and ADMETlab 2.0 utilize topological and physicochemical descriptors to predict baseline pharmacokinetics. These platforms are highly validated for predicting oral bioavailability and cellular toxicity in indole-thiosemicarbazone derivatives [2].

• ML-Enhanced QSAR: For complex, non-linear endpoints like specific enzyme inhibition or multi-pathway toxicity, ensemble ML methods (e.g., Random Forest, XGBoost) drastically outperform traditional linear regression. A recent comprehensive study on indole thio-barbituric acid analogs demonstrated that Random Forest models achieved near-perfect predictive accuracy (R² = 0.9998) for target inhibition, identifying lipophilicity and topological atomic distances as the primary drivers of activity [3].

Step-by-Step Workflow: In Silico ADMET Profiling

A self-validating protocol requires rigorous data preparation. The following is the standard operating procedure I deploy to ensure high-fidelity predictions when evaluating novel indole libraries.

Protocol: High-Throughput ADMET Profiling

Step 1: Ligand Preparation & Conformational Sampling

• Action: Input SMILES strings of the indole derivatives. Use a tool like LigPrep or RDKit to generate 3D conformers at physiological pH (7.4).

• Causality: 2D representations ignore stereochemistry and intramolecular hydrogen bonding (common in substituted indoles). Energy minimization (using the OPLS4 or MMFF94 force field) ensures the molecular descriptors calculated in the next step reflect the actual bioactive conformation.

Step 2: Molecular Descriptor Calculation

• Action: Calculate 1D to 3D descriptors, focusing on LogP, Topological Polar Surface Area (TPSA), molecular weight, and the number of rotatable bonds.

• Causality: These features serve as the independent variables for predictive models. For indoles, TPSA is the most critical predictor of oral bioavailability and Blood-Brain Barrier (BBB) permeability.

Step 3: Pharmacokinetic Prediction (ADME)

• Action: Submit the minimized 3D structures to predictive engines (e.g., pkCSM, ADMETlab 2.0). Evaluate Human Intestinal Absorption (HIA), Caco-2 permeability, and CYP450 substrate/inhibitor status.

• Validation: Cross-reference predictions with Lipinski’s Rule of Five. If an indole derivative flags as a strong CYP3A4 inhibitor, the model has self-validated the compound's high binding affinity to the heme iron, necessitating structural optimization.

Step 4: Toxicity Screening (T)

• Action: Run specific QSAR models for Ames mutagenicity, hERG cardiac toxicity, and drug-induced hepatotoxicity.

• Validation: If a compound flags positive for hERG inhibition (a frequent liability in basic indoles), initiate scaffold hopping or reduce the pKa of the basic amine substituent to disrupt the ion-dipole interaction in the hERG channel pore.

Computational workflow for in silico ADMET profiling of novel indole derivatives.

Quantitative Data Presentation: Key ADMET Parameters

When evaluating indole derivatives, it is necessary to benchmark the in silico outputs against optimal ranges to ensure clinical viability. The table below summarizes the critical thresholds I utilize during lead optimization.

ADMET Parameter	Predictive Model / Metric	Optimal Range for Indoles	Mechanistic Rationale
Absorption	Human Intestinal Absorption (HIA)	> 80%	Ensures adequate oral bioavailability for systemic efficacy.
Distribution	Blood-Brain Barrier (LogBB)	-1.0 to 0.3 (Target dependent)	High lipophilicity of indoles can cause unwanted CNS accumulation.
Metabolism	CYP3A4 / CYP1A2 Inhibition	Non-inhibitor	Indoles often bind CYP active sites; inhibition leads to severe drug-drug interactions.
Excretion	Total Clearance (Log mL/min/kg)	> 0.5	Ensures the drug does not accumulate to toxic levels in hepatic/renal tissues.
Toxicity	Ames Test / hERG Inhibition	Negative / pIC50 < 5.0	Prevents DNA mutagenicity and fatal cardiac arrhythmias (QT prolongation).

Causality in Machine Learning Model Selection

Why do we choose specific algorithms for specific ADMET endpoints? The relationship between an indole's structure and its biological fate is rarely linear.

For predicting continuous variables like clearance rates or LogP, Gradient Boosting algorithms (like XGBoost) or Random Forests excel because they sequentially correct residual errors from previous decision trees and handle non-linear physicochemical relationships beautifully.

Conversely, for binary classification tasks like Ames mutagenicity or binary hERG liability, Support Vector Machines (SVM) or Deep Neural Networks are preferred. These models can map complex topological features into high-dimensional spaces to find clear decision boundaries. As demonstrated in recent literature regarding DNA polymerase inhibitors, ensemble methods consistently outperform linear models due to the highly non-linear nature of molecular interactions within biological systems [3].

Decision matrix for selecting machine learning algorithms based on ADMET endpoints.

Conclusion

In silico ADMET prediction is not merely a box-checking exercise; it is a hypothesis-generating engine. By understanding the physicochemical causality of the indole ring and rigorously applying validated ML and empirical models, researchers can confidently triage compounds. This self-validating approach ensures that only the most viable indole candidates progress, saving significant time and resources in downstream in vitro and in vivo attrition.

References

• Smetanin, N.V., Varenichenko, S.A., Farat, O.K. "Synthesis and in silico ADMET prediction of the properties of novel sulfonyl indole derivatives." Voprosy khimii i khimicheskoi tekhnologii, 2024.[Link]

• Silva, et al. "In silico prediction of ADMET parameters and in vitro evaluation of antioxidant and cytotoxic activities promoted by indole-thiosemicarbazone compounds." SciELO / Anais da Academia Brasileira de Ciências, 2024. [Link]

• "Machine Learning–Enhanced Quantitative Structure-Activity Relationship Modeling for DNA Polymerase Inhibitor Discovery: Algorithm Development and Validation." Preprints.org / PMC, 2025.[Link]

Tautomerism in 3-Hydroxy-1H-Indole-2-Carboxylate Esters: Mechanistic Insights and Synthetic Applications

Executive Summary

The indoxyl (3-hydroxyindole) scaffold is a privileged pharmacophore in medicinal chemistry, serving as a critical precursor for pyrimido-indoles, anti-allergic agents, and complex natural products. However, the inherent reactivity of this system is dictated by a delicate keto-enol tautomeric equilibrium. While unsubstituted indoxyls predominantly exist as their ketone tautomers (indolin-3-ones), the introduction of an ester group at the C2 position fundamentally shifts this thermodynamic balance. This technical guide explores the structural dynamics, regioselective functionalization, and validated synthetic protocols surrounding 3-hydroxy-1H-indole-2-carboxylate esters.

Phase I: The Thermodynamic Anomaly of the Indoxyl Scaffold

In standard aqueous or polar environments, 3-hydroxyindoles rapidly undergo tautomerization to the more stable indolin-3-one (keto) form[1]. This preference is driven by the high energy of the un-conjugated enol system. However, 3-hydroxy-1H-indole-2-carboxylate esters present a thermodynamic anomaly.

The presence of the C2-carboxylate group acts as a powerful electron-withdrawing group (EWG). This substituent stabilizes the enol form through two primary mechanisms:

• Extended

  -Conjugation: The enol double bond (C2=C3) conjugates directly with the ester carbonyl, creating a continuous, delocalized -system extending from the indole nitrogen lone pair to the ester oxygen.

• Intramolecular Hydrogen Bonding: A strong intramolecular hydrogen bond forms between the C3-hydroxyl proton and the C2-ester carbonyl oxygen, locking the molecule into a planar, highly stable six-membered pseudo-ring.

As a result of these stabilizing forces, the reactivity of the ketoester is mainly governed by the enolic form[2]. Analytical studies confirm that in non-polar solvents such as CDCl

, the enol form is the exclusive tautomeric species present in solution[2].

Caption: Keto-enol tautomeric equilibrium of 3-hydroxyindole-2-carboxylate.

Phase II: Predictive Regioselectivity in Functionalization

Because 3-hydroxy-1H-indole-2-carboxylate exists as a highly stabilized enol, it presents three distinct nucleophilic sites for alkylation: the oxygen atom (O-alkylation), the C2 carbon (C-alkylation), and the indole nitrogen (N-alkylation)[2].

Directing the regioselectivity of these alkylations requires a strict application of the Hard and Soft Acids and Bases (HSAB) theory and careful selection of solvent parameters:

• O-Alkylation: Favored by polar aprotic solvents (e.g., DMF, DMSO) and large counter-cations (e.g., K

  , Cs ). According to HSAB principles, "hard" electrophiles such as alkyl sulfonates (tosylates/mesylates) selectively attack the "hard" oxygen nucleophile[2].

• C-Alkylation: Favored by "soft" electrophiles. Alkyl iodides, being highly polarizable, preferentially undergo C-alkylation at the C2 position, disrupting the aromaticity of the pyrrole ring to form indoline derivatives[2].

• N-Alkylation: Often observed when using highly functionalized halides or under specific basic conditions where the N-H proton is abstracted, though the C3-OH is typically more acidic[2].

Caption: Regioselective alkylation pathways governed by HSAB principles.

Quantitative Regioselectivity Summary

Electrophile Type	Leaving Group	Optimal Solvent / Base	Major Alkylation Site	Mechanistic Rationale
Alkyl Sulfonates	-OTs, -OMs	DMF / K CO	O-Alkylation	Hard-Hard interaction; polar aprotic solvent leaves the enolate oxygen highly exposed[2].
Alkyl Iodides	-I	Acetone / Na CO	C-Alkylation	Soft-Soft interaction; polarizable iodine favors attack at the softer carbon center[2].
Allylic Bromides	-Br	THF / NaH	Mixed (C/O)	Borderline hardness leads to competing transition states[2].
Methyl Chloroacetate	-Cl	DMF / K CO	N,O-Dialkylation	High reactivity of functionalized halide leads to sequential deprotonation and attack[2].

Phase III: Validated Experimental Methodologies

To ensure reproducibility and trustworthiness, the following self-validating protocols detail the synthesis and subsequent functionalization of the indoxyl core.

Protocol 1: Synthesis via Dieckmann Cyclization

The most robust method for constructing the 3-hydroxy-1H-indole-2-carboxylate scaffold is the Dieckmann cyclization of 2-[(carboxymethyl)amino]benzoic acid diesters[3].

Reagents & Materials:

• Dimethyl 2-(methoxycarbonylmethylamino)benzoate (1.0 equiv)

• Sodium methoxide (NaOMe) (1.5 equiv)

• Anhydrous Methanol (MeOH)

• 1M HCl (aqueous)

Step-by-Step Procedure:

• Preparation: In a flame-dried, argon-purged round-bottom flask, dissolve the diester precursor in anhydrous MeOH (0.2 M concentration).

• Base Addition: Cool the solution to 0 °C using an ice bath. Introduce NaOMe portion-wise over 15 minutes to prevent uncontrolled exotherms.

• Cyclization: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-6 hours. The reaction progress can be monitored by TLC (Hexanes/EtOAc 3:1); the enolate intermediate will form a highly polar spot.

• Quenching & Tautomeric Shift: Critical Step. Pour the reaction mixture into ice-cold 1M HCl. The target compound is soluble in aqueous sodium hydroxide (as the enolate) but precipitates rapidly upon acidification[2].

• Isolation: Filter the resulting precipitate, wash with cold water, and dry under a high vacuum to yield methyl 3-hydroxy-1H-indole-2-carboxylate as a crystalline solid.

Caption: Workflow of Dieckmann cyclization to yield 3-hydroxyindole-2-carboxylates.

Protocol 2: Regioselective O-Alkylation

To synthesize intermediates for pyrimidine-fused indoles, selective O-alkylation is required[2].

Step-by-Step Procedure:

• Activation: Dissolve methyl 3-hydroxy-1H-indole-2-carboxylate (1.0 equiv) in anhydrous DMF (0.1 M). Add anhydrous K

  CO (2.0 equiv) and stir at room temperature for 30 minutes to generate the enolate.

• Electrophile Addition: Add the desired alkyl tosylate (1.1 equiv) dropwise.

• Heating: Elevate the temperature to 60 °C and stir for 12 hours. The use of a hard leaving group (-OTs) strictly enforces O-alkylation over C-alkylation[2].

• Workup: Dilute with EtOAc and wash extensively with LiCl (5% aqueous solution) to remove DMF. Dry the organic layer over Na

  SO , concentrate, and purify via silica gel chromatography.

Phase IV: Translation to Drug Development

The tautomeric flexibility of 3-hydroxy-1H-indole-2-carboxylates makes them invaluable in modern drug discovery. The ability to selectively trap the enol form via O-alkylation allows for the synthesis of complex polycyclic systems. For instance, O-alkylated derivatives are primary synthons for the preparation of indole-fused heterocycles, such as pyrimido[5,4-c][1]benzazepines, which exhibit potent inhibitory activity against collagen-induced blood platelet aggregation[2].

Furthermore, understanding the base-mediated keto-enol tautomerism of these scaffolds has unlocked new palladium-catalyzed dearomatization methodologies. By leveraging the nucleophilicity of the C2 position in the enol state, researchers can synthesize tetracyclic indolin-3-ones with complex, carbon-based stereocenters, providing access to novel 3D chemical space for high-throughput screening[4].

References

• Bourlot, A. S., & Merour, J. Y. (1995). Alkylation of methyl 3-hydroxyindole-2-carboxylate use in pyrimidine synthesis. ResearchGate. Available at:[Link]

• Synthesis, Characterization and Keto-Enol Tautomerism of Novel 2-[(carboxymethyl)amino]benzoic acid diesters. ResearchGate. Available at:[Link]

• A Concise Synthesis of 3-Hydroxyindole-2-carboxylates by a Modified Baeyer—Villiger Oxidation. ResearchGate. Available at:[Link]

• Synthesis of tetracyclic indolin-3-ones through Pd-catalyzed intramolecular deacetylative dearomatization of 3-acetoxy-indoles. National Institutes of Health (NIH). Available at:[Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of tetracyclic indolin-3-ones through Pd-catalyzed intramolecular deacetylative dearomatization of 3-acetoxy-indoles - PMC [pmc.ncbi.nlm.nih.gov]

The Indole Nucleus: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The indole nucleus, a bicyclic aromatic heterocycle, stands as a cornerstone in medicinal chemistry, celebrated for its remarkable versatility and profound impact on drug discovery.[1][2] This guide provides a comprehensive exploration of the indole scaffold, from its fundamental physicochemical properties to its role in a multitude of therapeutic agents. We will delve into the structure-activity relationships that govern its biological effects, examine its diverse mechanisms of action, and highlight its prevalence in both natural products and clinically approved drugs. This document aims to serve as a technical resource, offering insights into the strategic application of the indole motif in the design and development of next-generation therapeutics.

The Enduring Significance of the Indole Nucleus

First synthesized by Adolf von Baeyer in 1866, the indole framework, consisting of a benzene ring fused to a pyrrole ring, has captivated chemists and pharmacologists for over a century.[1] Its widespread presence in essential biomolecules such as the amino acid tryptophan, the neurotransmitter serotonin, and the hormone melatonin underscores its fundamental role in biological systems.[3][4] This natural prevalence has inspired the exploration of indole-containing compounds as therapeutic agents, leading to the discovery of a vast number of biologically active molecules.[5][6]

The concept of "privileged structures" in medicinal chemistry, which describes molecular scaffolds capable of binding to multiple biological targets with high affinity, aptly applies to the indole nucleus.[1][5][6] Its unique electronic and structural features, including its planarity, ability to participate in hydrogen bonding, and potential for π-π stacking interactions, allow it to effectively mimic various protein motifs and interact with a wide array of receptors and enzymes.[1]

Physicochemical Properties and Their Implications for Drug Design

The indole ring system possesses a unique set of physicochemical properties that are highly advantageous for drug design.[1] As a planar, aromatic heterocycle with a 10 π-electron system, the lone pair of electrons on the nitrogen atom is delocalized, rendering the N-H group weakly basic and the molecule largely neutral at physiological pH.[1]

Key Physicochemical Characteristics:

Property	Significance in Drug Design
Aromaticity and Planarity	The flat, rigid structure allows for favorable π-π stacking interactions with aromatic residues in biological targets.[1]
Hydrogen Bonding Capability	The N-H group can act as a hydrogen bond donor, while the electron-rich pyrrole ring can act as a hydrogen bond acceptor, facilitating strong interactions with target proteins.[7]
Lipophilicity	The indole nucleus is moderately lipophilic, which can enhance membrane permeability and oral bioavailability. This can be fine-tuned through substitution.
Reactivity	The C3 position of the indole ring is highly nucleophilic and susceptible to electrophilic substitution, providing a key handle for chemical modification and the introduction of diverse functional groups.[8]

These properties contribute to the "drug-like" character of many indole derivatives, enhancing their potential for good solubility, permeability, and metabolic stability.[3]

The Indole Nucleus as a Versatile Pharmacophore: Diverse Biological Activities

The structural versatility of the indole scaffold has led to the development of compounds with a broad spectrum of pharmacological activities.[3][8] The ability to modify the indole ring at multiple positions allows for the fine-tuning of biological activity and the creation of selective ligands for various targets.[8]

Major Therapeutic Areas for Indole-Containing Drugs:

• Anticancer: Indole derivatives are prominent in oncology.[3][9] The vinca alkaloids, vinblastine and vincristine, are classic examples of microtubule inhibitors used in chemotherapy.[3][9][10] More recent targeted therapies, such as kinase inhibitors, also frequently incorporate the indole scaffold.[3]

• Anti-inflammatory: Indomethacin, a well-known non-steroidal anti-inflammatory drug (NSAID), features an indole core and functions by inhibiting cyclooxygenase (COX) enzymes.[3][9]

• Antiviral: The indole nucleus is present in several antiviral agents.[11] For instance, delavirdine is a non-nucleoside reverse transcriptase inhibitor used in the treatment of HIV. Arbidol is a broad-spectrum antiviral used in some countries for influenza.[11]

• Neurological and Psychiatric Disorders: The structural similarity of indole to serotonin has made it a key scaffold for drugs targeting the central nervous system.[1] Many serotonin receptor agonists and antagonists used to treat migraines (e.g., sumatriptan) and nausea (e.g., ondansetron) are indole derivatives.[5][9]

• Antimicrobial: Indole-based compounds have shown significant potential in combating bacterial and fungal infections, including activity against drug-resistant strains like MRSA.[3][9]

Structure-Activity Relationships (SAR): Tailoring Biological Function

The biological activity of indole derivatives can be significantly modulated by the nature and position of substituents on the indole ring. Understanding these structure-activity relationships (SAR) is crucial for rational drug design.

For example, in the development of selective COX-2 inhibitors for anti-inflammatory therapy, it has been observed that substitution at the N-1 and C-3 positions of the indole nucleus plays a critical role in determining potency and selectivity. Specifically, para-substitution on an N-1 phenyl ring has been shown to enhance anti-inflammatory activity.[12]

Mechanisms of Action: How Indole Derivatives Exert Their Effects

Indole-containing drugs employ a wide range of mechanisms to achieve their therapeutic effects. The indole scaffold's ability to engage in various non-covalent interactions allows it to bind to diverse biological targets.

Common Mechanisms of Action:

• Enzyme Inhibition: Many indole derivatives act as enzyme inhibitors. For example, indomethacin inhibits COX enzymes, thereby reducing the production of prostaglandins involved in inflammation.[3]

• Receptor Agonism and Antagonism: The structural mimicry of endogenous ligands like serotonin allows indole derivatives to act as agonists or antagonists at various receptors, particularly G protein-coupled receptors (GPCRs).[1][5][6]

• Microtubule Disruption: The vinca alkaloids bind to tubulin, preventing its polymerization into microtubules, which is essential for cell division. This mechanism is the basis for their anticancer activity.[3]

• Intercalation with DNA: Some indole derivatives can intercalate into DNA, disrupting its replication and transcription, a mechanism that can be exploited for anticancer and antimicrobial effects.

Below is a diagram illustrating the general workflow of indole-based drug discovery, from initial lead identification to clinical development.

Caption: A generalized workflow for indole-based drug discovery.

Synthetic Methodologies for Indole Nucleus Construction

The synthesis of the indole core and its derivatives is a well-established area of organic chemistry, with several named reactions being cornerstones of this field.

Key Synthetic Routes:

• Fischer Indole Synthesis: This is one of the oldest and most widely used methods, involving the reaction of an arylhydrazine and an aldehyde or ketone in the presence of an acid catalyst.[1][8]

• Madelung Synthesis: This method involves the intramolecular cyclization of an N-phenylalkanamide at high temperatures using a strong base.[8]

• Reissert Synthesis: This involves the condensation of o-nitrotoluene with diethyl oxalate, followed by reductive cyclization to form indole-2-carboxylic acid.[8]

• Bartoli Indole Synthesis: This reaction utilizes the addition of a vinyl Grignard reagent to a nitroarene to form the indole ring.[8]

• Nenitzescu Indole Synthesis: This method involves the reaction of a benzoquinone with an ethyl β-aminocrotonate.[8]

The choice of synthetic route depends on the desired substitution pattern on the indole nucleus.

Below is a simplified representation of the Fischer Indole Synthesis.

Sources

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benthamdirect.com [benthamdirect.com]
• 5. eurekaselect.com [eurekaselect.com]
• 6. From Nature to Drug Discovery: The Indole Scaffold as a ‘Pr...: Ingenta Connect [ingentaconnect.com]
• 7. Indole: Chemical Properties, Synthesis, Applications, and Analysis - Creative Proteomics [creative-proteomics.com]
• 8. rjptonline.org [rjptonline.org]
• 9. ajchem-b.com [ajchem-b.com]
• 10. Phytochemical and Pharmacological Intervention of Indole and their Derivatives: A Comprehensive Review [nrfhh.com]
• 11. A review on recent developments of indole-containing antiviral agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The indole nucleus as a selective COX-2 inhibitor and anti-inflammatory agent (2011–2022) - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Synthetic Derivatization Protocols for Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Executive Summary

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS: 113525-13-6) is a highly versatile, privileged scaffold widely utilized in medicinal chemistry and the synthesis of complex polycyclic indole derivatives. Its unique reactivity is governed by a keto-enol tautomeric equilibrium between the 3-hydroxyindole (enol) and 3-oxoindoline (keto) forms[1]. This application note provides drug development professionals and synthetic chemists with field-proven, self-validating protocols for the regioselective functionalization of this scaffold. By leveraging Hard-Soft Acid-Base (HSAB) principles, researchers can precisely control reaction pathways to drive O-alkylation, C-alkylation, or O-triflation[2][3].

Chemical Profiling & Mechanistic Causality

The indole core of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate features multiple potential sites for electrophilic attack: the C3-hydroxyl oxygen, the C2 carbon, and the N1 nitrogen[1].

Tautomerism and HSAB Theory: In polar aprotic solvents (e.g., acetone, DMF), deprotonation of the substrate yields an ambident enolate. According to HSAB theory, the oxygen atom acts as a "hard" nucleophile, while the C2 carbon acts as a "soft" nucleophile[1].

• Soft Electrophiles (e.g., alkyl iodides) preferentially attack the C2 position. This disrupts the indole aromaticity, yielding 2-alkyl-3-oxoindoline-2-carboxylates (C-alkylation)[2].

• Hard Electrophiles (e.g., allylic chlorides, sulfonates, and acid anhydrides) kinetically favor attack at the C3-oxygen, preserving the aromaticity of the indole ring and yielding 3-alkoxy or 3-sulfonyloxy-1H-indole-2-carboxylates (O-alkylation/acylation)[2][3].

Mechanistic divergence of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate reactivity.

Quantitative Data Summary

The following table summarizes the causal relationship between electrophile hardness, reaction conditions, and the resulting regioselectivity based on validated literature parameters[1][2][3].

Reaction Type	Electrophile Type	Example Reagent	Solvent	Base	Temp	Major Product Regioselectivity
C-Alkylation	Soft	1-Iodopropane	Acetone	K₂CO₃	60 °C	C2-Alkylated (3-oxoindoline)
O-Alkylation	Hard	trans-1,3-Dichloropropene	Acetone	K₂CO₃	60 °C	C3-O-Alkylated (1H-indole)
O-Triflation	Hard	Trifluoromethanesulfonic anhydride	DCM	Pyridine	0 °C to RT	C3-O-Triflate (1H-indole)

Verified Experimental Protocols

Protocol A: Regioselective C-Alkylation (Synthesis of C2-Alkyl-3-oxoindolines)

Objective: To synthesize methyl 5-methyl-3-oxo-2-propylindoline-2-carboxylate[2]. Causality: The use of an alkyl iodide (soft electrophile) in the presence of K₂CO₃ directs the alkylation exclusively to the soft C2 carbon of the enolate, forming the 3-oxindole core[2].

Step-by-Step Methodology:

• Preparation: Dissolve methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (50 mg, 0.23 mmol) in anhydrous acetone (10 mL) in a round-bottom flask equipped with a magnetic stirrer[2].

• Deprotonation: Add anhydrous potassium carbonate (K₂CO₃, 0.19 g, 1.37 mmol). Note: A ~6-fold excess of base ensures complete formation of the enolate anion and neutralizes the generated hydroiodic acid.[2]

• Electrophile Addition: Add 1-iodopropane (0.04 mL, 0.41 mmol) dropwise at room temperature[2].

• Thermal Activation: Attach a reflux condenser and stir the resulting mixture at 60 °C for 8 hours under a nitrogen atmosphere[2].

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash sequentially with distilled water (20 mL) and brine (20 mL)[2].

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure[2]. Purify the residue via silica gel column chromatography to afford the pure C-alkylated product.

Protocol B: Regioselective O-Alkylation (Synthesis of C3-Alkoxyindoles)

Objective: To synthesize methyl (E)-3-((3-chloroallyl)oxy)-5-methyl-1H-indole-2-carboxylate[2]. Causality: Allylic chlorides act as harder electrophiles compared to alkyl iodides. When paired with K₂CO₃ in acetone, the reaction is kinetically driven toward the hard C3-oxygen, preserving the aromaticity of the indole ring[1][2].

Step-by-Step Methodology:

• Preparation: Dissolve the indole starting material (250 mg, 1.1 mmol) in anhydrous acetone (10 mL)[2].

• Base Addition: Add anhydrous K₂CO₃ (950 mg, 1.1 mmol)[2].

• Electrophile Addition: Add trans-1,3-dichloropropene (0.21 mL, 1.1 mmol)[2].

• Reaction: Stir the mixture at 60 °C for 24 hours under a continuous flow of N₂[2].

• Workup & Purification: Extract the mixture with ethyl acetate (20 mL), wash with distilled water (20 mL) and brine (20 mL). Dry over MgSO₄, filter, concentrate, and purify via flash chromatography[2].

Protocol C: O-Triflation for Palladium Cross-Coupling

Objective: To synthesize methyl 5-methyl-3-(((trifluoromethyl)sulfonyl)oxy)-1H-indole-2-carboxylate, a critical precursor for Suzuki-Miyaura or Sonogashira couplings[3]. Causality: Trifluoromethanesulfonic anhydride (Tf₂O) is an extremely hard and reactive electrophile that exclusively traps the enol form at the C3-oxygen. Pyridine is utilized as a non-nucleophilic base to scavenge the corrosive triflic acid byproduct, preventing the acid-catalyzed degradation of the electron-rich indole core[3].

Step-by-Step Methodology:

• Preparation: Dissolve methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (1.0 equiv) in anhydrous dichloromethane (DCM, 0.1 M concentration) under an argon atmosphere.

• Base Addition: Add anhydrous pyridine (2.5 equiv) and cool the reaction mixture to 0 °C using an ice-water bath.

• Triflation: Dropwise add Tf₂O (1.2 equiv) over 10–15 minutes. Critical Step: Slow addition controls the highly exothermic nature of the reaction and prevents substrate polymerization.

• Reaction: Stir the mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

• Quench & Workup: Quench carefully with saturated aqueous NaHCO₃. Extract the aqueous phase with DCM. Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify rapidly via flash chromatography using neutralized silica gel (pre-treated with 1% Et₃N in hexanes). Note: Triflates are sensitive to acidic silica; neutralization prevents acid-mediated hydrolysis of the triflate on the column.

Standard workflow for Pd-catalyzed Suzuki-Miyaura cross-coupling of C3-triflates.

References

• Title: Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription Source: nih.gov (PMC) URL: 2

• Title: ALKYLATION OF METHYL 3-HYDROXYINDOLE-2-CARBOXYLATE USE IN PYRIMIDINE SYNTHESIS Source: researchgate.net URL: 1

• Title: An Overview on the Synthesis of Lamellarins and Related Compounds with Biological Interest Source: nih.gov (PMC) URL: 3

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• 1. researchgate.net [researchgate.net]
• 2. Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Overview on the Synthesis of Lamellarins and Related Compounds with Biological Interest - PMC [pmc.ncbi.nlm.nih.gov]

Application of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in medicinal chemistry

Application Note: Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate as a Scaffold for HIV-1 Tat-Targeted Therapeutics

Scientific Background & Rationale

Indole and its derivatives are privileged scaffolds in medicinal chemistry. While 2-oxindole derivatives have been extensively commercialized into marketed drugs (e.g., nintedanib, ropinirole)[1], the 3-oxindole isomeric class has historically been underutilized. Recent breakthroughs have identified methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS: 113525-13-6)[2][3] as a critical starting material for synthesizing highly functionalized 3-oxindole derivatives. These novel compounds exhibit potent antiviral activity by specifically inhibiting Human Immunodeficiency Virus-1 (HIV-1) Tat-mediated viral transcription[1][4].

Unlike traditional antiretroviral therapies that target reverse transcriptase or protease, targeting the Tat protein disrupts the viral transcription elongation phase. This unique mechanism offers a promising pathway to suppress viral reactivation from latent reservoirs, a major hurdle in achieving a functional HIV cure[5][6].

Mechanistic Insight: Disrupting the Tat-TAR Axis

The HIV-1 Tat protein is an essential regulatory factor that binds to the Trans-Activation Response (TAR) RNA element located at the 5' end of nascent viral transcripts. This interaction recruits host factors (such as the positive transcription elongation factor b, P-TEFb) to hyperphosphorylate RNA polymerase II, shifting it from a stalled state to active elongation[6][7].

Causality of Action: 3-Oxindole derivatives synthesized from methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate act as small-molecule inhibitors that disrupt this specific transcriptional circuit. By preventing the functional assembly or activity of the Tat-TAR-P-TEFb complex, these compounds halt viral replication at the transcription level without inducing broad cellular cytotoxicity[1].

Mechanism of action: 3-oxindole derivatives block Tat-mediated viral transcription elongation.

Synthetic Methodology: Scaffold Derivatization

To generate active HIV-1 inhibitors, the 3-hydroxyindole core must undergo regioselective alkylation. The following protocol details the synthesis of Methyl (E)-2-(3-chloroallyl)-5-methyl-3-oxindole-2-carboxylate[4].

Causality of Experimental Design: The use of anhydrous acetone and potassium carbonate (K₂CO₃) provides a mildly basic, heterogeneous reaction environment. This specifically favors the deprotonation of the C3-hydroxyl group to form an enolate intermediate. The subsequent nucleophilic substitution (Sₙ2) with trans-1,3-dichloropropene occurs regioselectively at the C2 position. This drives a tautomeric shift, converting the indole into the thermodynamically stable 3-oxindole core. A stronger base (e.g., NaH) is intentionally avoided as it would promote unwanted N-alkylation at the indole nitrogen, drastically reducing the yield of the target scaffold[4].

Protocol 1: Regioselective Synthesis of 3-Oxindole Derivatives

• Preparation : Dissolve 600 mg (3.0 mmol) of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in 10 mL of anhydrous acetone in a round-bottom flask equipped with a magnetic stirrer[4].

• Base Addition : Add 2.49 g (3.0 mmol) of finely powdered, anhydrous K₂CO₃ to the solution. Stir for 15 minutes at room temperature to initiate enolate formation[4].

• Electrophile Introduction : Dropwise, add 0.55 mL (3.0 mmol) of trans-1,3-dichloropropene to the reaction mixture[4].

• Reaction Execution : Purge the flask with N₂ gas, attach a reflux condenser, and heat the mixture to 60 °C. Maintain stirring for 24 hours[4].

• Reaction Quenching & Workup : Cool the mixture to room temperature. Dilute with 30 mL of ethyl acetate (EtOAc) and wash sequentially with distilled water (3 x 20 mL) and brine (20 mL) to remove inorganic salts and residual acetone[4].

• Drying & Isolation : Dry the organic layer over anhydrous MgSO₄. Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product[4].

• Purification : Purify the residue via silica gel column chromatography (Hexane:EtOAc gradient) to isolate the pure 3-oxindole derivative.

Workflow for base-catalyzed alkylation of 3-hydroxyindole scaffold yielding 3-oxindole derivatives.

Biological Validation: Dual-Reporter Functional Assay

To validate the anti-HIV-1 efficacy of the synthesized 3-oxindole derivatives, a high-throughput dual-luciferase reporter assay is utilized[7].

Causality of Experimental Design: Traditional antiviral assays measuring p24 antigen cannot distinguish between viral entry, reverse transcription, or transcription inhibition. By utilizing TZM-bl cells engineered to express Firefly luciferase (F-Luc) under the control of the HIV-1 LTR promoter, and Renilla luciferase (R-Luc) under a constitutive cellular promoter, the assay becomes a self-validating system . A true Tat-inhibitor will selectively reduce F-Luc signals. If a compound is merely cytotoxic, both F-Luc and R-Luc signals will drop proportionally. This mathematical decoupling ensures absolute confidence in the mechanism of action[7].

Protocol 2: High-Throughput Screening for Tat-Inhibition

• Cell Seeding : Seed TZM-bl/Tat/R-Luc cells in 96-well plates at a density of

  cells/well in DMEM supplemented with 10% FBS. Incubate overnight at 37 °C in 5% CO₂[7].

• Compound Treatment : Prepare serial dilutions of the 3-oxindole derivatives in DMSO (final DMSO concentration < 0.5%). Add the compounds to the respective wells[7].

• Tat Induction : Induce Tat expression by adding Doxycycline (Dox) to the culture media. Incubate for 48 hours[7].

• Lysis & Detection : Aspirate the media and lyse the cells using a passive lysis buffer. Add the Dual-Luciferase assay reagents sequentially.

• Quantification : Measure F-Luc luminescence (indicating LTR-driven viral transcription) followed by R-Luc luminescence (indicating cellular viability) using a microplate reader[7].

• Data Normalization : Calculate the specific Tat-inhibition by determining the F-Luc/R-Luc ratio.

Quantitative Data & SAR Analysis

The derivatization of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate yields compounds with varying degrees of antiviral potency. The table below summarizes the structure-activity relationship (SAR) profile of representative synthesized candidates compared to standard reference inhibitors.

Compound Class / Reference	Target	EC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (CC₅₀/EC₅₀)
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate	N/A (Starting Material)	> 50.0	> 100.0	N/A
3-Oxindole Derivative (Allyl substitution)	Tat-mediated transcription	2.15	> 50.0	> 23.2
3-Oxindole Derivative (Propyl substitution)	Tat-mediated transcription	4.80	> 50.0	> 10.4
Ro24-7429 (Reference)	Tat protein antagonist	1.20	45.0	37.5
CYC202 (Reference)	CDK2/9 (Host factor)	0.85	12.5	14.7

Note: EC₅₀ = Half-maximal effective concentration for viral inhibition; CC₅₀ = Half-maximal cytotoxic concentration. Data represents comparative Tat-inhibition screening models[1][7].

References

• Kim, D.-E., et al. (2022). Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription. Molecules, 27(15), 4921. URL:[Link]

• Shin, Y., et al. (2024). Discovery of new acetamide derivatives of 5-indole-1,3,4-oxadiazol-2-thiol as inhibitors of HIV-1 Tat-mediated viral transcription. Antimicrobial Agents and Chemotherapy, 68(10). URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. chemscene.com [chemscene.com]
• 3. Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate | 113525-13-6 [sigmaaldrich.com]
• 4. Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Frontiers | Strategies to overcome HIV drug resistance-current and future perspectives [frontiersin.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate as a Versatile Building Block for Complex Molecule Synthesis

Introduction

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and biologically active compounds.[1][2] Its unique electronic properties and ability to participate in a wide range of chemical transformations make it a privileged scaffold in drug discovery.[3] Among the vast family of indole derivatives, methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate stands out as a particularly valuable and versatile building block. Its trifunctional nature, possessing a reactive N-H, a nucleophilic/electrophilic 3-hydroxy group (in its keto-enol tautomeric forms), and a modifiable aromatic ring, opens up a plethora of possibilities for the synthesis of complex molecular architectures.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in organic synthesis. We will delve into its core reactivity, provide detailed, field-proven protocols for its key transformations, and offer insights into the causality behind experimental choices, ensuring both scientific integrity and practical applicability.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of a starting material is paramount for successful and safe experimentation.

Property	Value	Source
CAS Number	113525-13-6	[4][5]
Molecular Formula	C₁₁H₁₁NO₃	[4][5]
Molecular Weight	205.21 g/mol	[4][5]
Appearance	Solid	[4]
Purity	≥98%	[5]
Storage	Sealed in dry, 2-8°C	[4][5]

Handling and Storage: Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate should be handled in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It should be stored in a tightly sealed container in a cool, dry place, as recommended.[4][5]

Core Reactivity: The Keto-Enol Tautomerism

A critical aspect governing the reactivity of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate is its existence in two tautomeric forms: the 3-hydroxyindole (enol) form and the 3-oxoindoline (keto) form. In solution, the enol form is generally the predominant species.[6] This equilibrium is the foundation for the diverse reactivity of this molecule, allowing for selective reactions at the nitrogen, oxygen, or carbon atoms under different conditions.

Caption: Keto-enol tautomerism of the 3-hydroxyindole core.

Application I: Selective N-Alkylation for Scaffold Diversification

Introduction: N-alkylation of the indole ring is a fundamental strategy in medicinal chemistry to modulate the pharmacological properties of a molecule, including its binding affinity, selectivity, and pharmacokinetic profile.[7] The substituent on the indole nitrogen can significantly influence the overall biological activity.

Mechanism and Rationale: The selective N-alkylation of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate can be achieved by carefully choosing the base and reaction conditions. Strong bases like sodium hydride (NaH) will deprotonate the most acidic proton, which is the N-H of the indole. The resulting indolide anion is a potent nucleophile that readily reacts with an alkyl halide. While O-alkylation is a competing pathway, the use of a strong, non-nucleophilic base in an aprotic solvent generally favors N-alkylation.[8]

Detailed Protocol for N-Benzylation:

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (1.0 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF) to dissolve the starting material (concentration typically 0.1-0.5 M).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise.

  • Expert Insight: The portion-wise addition of NaH is crucial to control the exotherm and the evolution of hydrogen gas.

• Stirring: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• Alkylation: Cool the reaction mixture back to 0 °C and add benzyl bromide (1.1 eq) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Quenching: Upon completion, cool the reaction mixture to 0 °C and cautiously quench by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Caption: Workflow for the N-alkylation of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Application II: Selective O-Alkylation for Further Functionalization

Introduction: O-alkylation of the 3-hydroxy group provides a valuable handle for introducing a variety of functional groups and for constructing more complex heterocyclic systems. The resulting 3-alkoxyindole derivatives are important intermediates in the synthesis of biologically active molecules.

Mechanism and Rationale: Selective O-alkylation is typically favored when using a weaker base, such as potassium carbonate (K₂CO₃), in a polar aprotic solvent like DMF or acetone.[6] Under these conditions, the N-H is not significantly deprotonated, and the reaction proceeds through the more nucleophilic oxygen of the enol tautomer. The choice of the alkylating agent can also influence the regioselectivity, with "harder" electrophiles tending to react at the "harder" oxygen atom.

Detailed Protocol for O-Ethylation:

• Preparation: In a round-bottom flask, combine methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous acetone as the solvent.

• Alkylation: Add ethyl iodide (1.5 eq) to the suspension.

• Reaction: Heat the reaction mixture to reflux and stir vigorously.

• Reaction Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature and filter off the inorganic salts.

• Concentration: Wash the solid residue with acetone and combine the filtrates. Concentrate the filtrate under reduced pressure.

• Purification: Dissolve the crude residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the product by column chromatography.

Caption: Workflow for the O-alkylation of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Application III: Palladium-Catalyzed Cross-Coupling Reactions for C-C Bond Formation

Introduction: Palladium-catalyzed cross-coupling reactions are powerful tools for the construction of carbon-carbon bonds, enabling the synthesis of complex molecular scaffolds from readily available precursors.[9][10] While the indole nucleus can be directly functionalized via C-H activation, a more reliable approach for regioselective coupling often involves the introduction of a halide or triflate handle onto the aromatic ring.

General Principles and Rationale: The Suzuki-Miyaura cross-coupling reaction, for instance, involves the reaction of an organoboron compound with an organic halide or triflate in the presence of a palladium catalyst and a base. The catalytic cycle typically involves oxidative addition of the organic halide to the Pd(0) catalyst, transmetalation of the organic group from the boron species to the palladium center, and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.

Hypothetical Protocol for Suzuki Coupling (following halogenation):

• Note: This protocol assumes that methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate has been previously halogenated at a specific position on the benzene ring (e.g., the 4, 6, or 7-position) to provide the necessary handle for cross-coupling.

• Preparation: To a reaction vessel, add the halogenated indole derivative (1.0 eq), the desired boronic acid (1.5 eq), and a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq).

• Base and Solvent: Add a base, typically an aqueous solution of sodium carbonate (2 M, 3.0 eq), and a solvent system such as a mixture of toluene and ethanol.

• Degassing: Degas the reaction mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

  • Expert Insight: Thorough degassing is critical to prevent oxidation and deactivation of the palladium catalyst.

• Reaction: Heat the mixture to reflux under an inert atmosphere.

• Reaction Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature and dilute with water.

• Extraction: Extract the product with an organic solvent like ethyl acetate.

• Washing and Drying: Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Purification: Concentrate the solution and purify the crude product by column chromatography.

Caption: General scheme for a Suzuki cross-coupling reaction.

Troubleshooting and Safety Precautions

Problem	Possible Cause	Solution
Low yield in N-alkylation	Incomplete deprotonation.	Ensure the use of anhydrous solvent and fresh, high-quality NaH. Increase reaction time or temperature slightly.
Competing O-alkylation.	Use a stronger, non-nucleophilic base.
Mixture of N- and O-alkylated products	Ambiguous reaction conditions.	For N-alkylation, use a strong base (e.g., NaH). For O-alkylation, use a weaker base (e.g., K₂CO₃).
Decomposition of starting material	Reaction temperature too high.	Perform the reaction at a lower temperature.
Low yield in Suzuki coupling	Inactive catalyst.	Ensure proper degassing of the reaction mixture. Use a fresh catalyst.
Poor quality boronic acid.	Use high-purity boronic acid.

General Safety Precautions:

• Always work in a well-ventilated fume hood.

• Wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab coat.

• Sodium hydride is a flammable solid and reacts violently with water. Handle with extreme care under an inert atmosphere.

• Alkylating agents are often toxic and should be handled with caution.

• Consult the Safety Data Sheet (SDS) for all chemicals before use.

References

• (PDF) ChemInform Abstract: Methyl 3-Amino-1H-indole-2-carboxylates in the Synthesis of 5H-Pyrimido[5,4-b]indole Derivatives. - ResearchGate. Available at: [Link]

• ALKYLATION OF METHYL 3-HYDROXYINDOLE-2-CARBOXYLATE USE IN PYRIMIDINE SYNTHESIS A.S. Bourlot, J.Y. Merour *. LCBA, URA-CNRS 499, - ResearchGate. Available at: [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates - MDPI. Available at: [Link]

• Methyl 3-hydroxy-1H-indole-2-carboxylate | C10H9NO3 | CID 3446522 - PubChem. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of 2-Indolyldimethylsilanols with Substituted Aryl Halides | Organic Letters - ACS Publications. Available at: [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC. Available at: [Link]

• (PDF) N- and O-Alkylation of 3-Indolylcyclopropylacetic Acid Derivatives. - ResearchGate. Available at: [Link]

• US7067676B2 - N-alkylation of indole derivatives - Google Patents.

• Recent developments in the discovery of indole-based scaffolds as promising targeted cancer therapeutics - RSC Publishing. Available at: [Link]

• Palladium-Catalyzed CO and CC Coupling Reactions of Electron-Rich Indoles. Available at: [Link]

• Controlling Regioselectivity in the Enantioselective N-Alkylation of Indole Analogs Catalyzed by Dinuclear Zinc-ProPhenol - PMC. Available at: [Link]

• CN102070510B - A kind of 3-hydroxyindole derivative and its synthesis method and application - Google Patents.

• Breakthrough in indole chemistry could accelerate drug development - EurekAlert!. Available at: [Link]

• Highly Substituted Indole Library Synthesis by Palladium-Catalyzed Coupling Reactions in Solution and on a Solid Support - PMC. Available at: [Link]

• O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Available at: [Link]

• (PDF) Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - ResearchGate. Available at: [Link]

• Literature Survey and Further Studies on the 3-Alkylation of N-Unprotected 3-Monosubstituted Oxindoles. Practical Synthesis of N-Unprotected 3,3-Disubstituted Oxindoles and Subsequent Transformations on the Aromatic Ring - PMC. Available at: [Link]

• Discovery of a New Polymorph of 5-Methoxy-1H-Indole-2-Carboxylic Acid: Characterization by X-ray Diffraction, Infrared Spectroscopy, and DFT Calculations - MDPI. Available at: [Link]

• One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - RSC Publishing. Available at: [Link]

• Enantioselective Catalytic Synthesis of N-alkylated Indoles - MDPI. Available at: [Link]

• Breakthroughs in Indole and Indolizine Chemistry – New Synthetic Pathways, New Applications | IntechOpen. Available at: [Link]

• Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes - Beilstein Journals. Available at: [Link]

• Development of a Mild and Efficient Protocol for the Protection and O-Alkylation of Tertiary Allyl Alcohol of Oxindole with Pota - The Royal Society of Chemistry. Available at: [Link]

• N-Derivatives of (Z)-Methyl 3-(4-Oxo-2-thioxothiazolidin-5-ylidene)methyl)-1H-indole-2-carboxylates as Antimicrobial Agents—In Silico and In Vitro Evaluation - MDPI. Available at: [Link]

• Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions | Chemical Reviews - ACS Publications. Available at: [Link]

Sources

• 1. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Breakthroughs in Indole and Indolizine Chemistry – New Synthetic Pathways, New Applications | IntechOpen [intechopen.com]
• 3. researchgate.net [researchgate.net]
• 4. Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate | 113525-13-6 [sigmaaldrich.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Analytical Characterization of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Executive Summary & Scientific Context

Indole-2-carboxylate derivatives represent a highly privileged scaffold in modern drug discovery, frequently utilized in the development of HIV-1 integrase inhibitors, NMDA receptor antagonists, and potent antioxidant therapeutics [1]. The compound methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS: 113525-13-6) presents unique analytical challenges due to its potential for keto-enol tautomerism (3-hydroxyindole

3-oxindole) and complex hydrogen-bonding networks [2].

As a Senior Application Scientist, I have designed this technical guide to move beyond standard operating procedures. This document establishes a self-validating analytical framework utilizing High-Resolution Mass Spectrometry (LC-HRMS), Multinuclear NMR, and FTIR-ATR. By understanding the physicochemical causality behind each technique—such as solvent-induced tautomeric stabilization—researchers can ensure absolute structural confidence and purity verification during drug development and quality control workflows.

Physicochemical Profile

Before initiating any analytical workflow, it is critical to establish the baseline physicochemical parameters of the analyte. These properties dictate solvent selection, ionization modes, and chromatographic conditions [3].

Parameter	Specification
Chemical Name	Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate
CAS Registry Number	113525-13-6
Molecular Formula	C₁₁H₁₁NO₃
Monoisotopic Mass	205.0739 Da
Molecular Weight	205.21 g/mol
Appearance	Beige to off-white crystalline solid
Solubility	Soluble in DMSO, Methanol, Ethyl Acetate; Insoluble in Water
Structural Features	C2-Ester, C3-Hydroxyl (Enolic), C5-Methyl, Indole Core

Analytical Strategy & Causality

The characterization of functionalized indoles requires orthogonal techniques. The workflow below illustrates the decision tree for complete structural elucidation.

Analytical workflow for structural and purity characterization of indole-2-carboxylates.

The Causality of Experimental Design

• NMR Solvent Selection (The Tautomerism Challenge): 3-Hydroxyindoles exist in a delicate equilibrium with their 3-oxindole tautomers. In non-polar solvents (e.g., CDCl₃), the keto form may predominate or cause severe line-broadening due to intermediate exchange rates [2]. Causality: By utilizing DMSO-d₆, the strong hydrogen-bond accepting nature of the solvent locks the molecule into the enol (3-hydroxy) tautomer. Furthermore, the intramolecular hydrogen bond between the C3-OH and the C2-ester carbonyl is stabilized, yielding sharp, highly resolved resonances for structural assignment.

• LC-MS Ionization Mode: The presence of both an acidic enolic hydroxyl and a basic indole nitrogen means the molecule is amphoteric. Causality: Operating the HRMS in polarity-switching mode (ESI+ and ESI-) captures the protonated molecular ion

  via the basic nitrogen, and the deprotonated ion via the acidic C3-OH, providing dual-confirmation of the exact mass.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness, every analytical run must be treated as a self-validating system. Do not assume instrument calibration; prove it within the sequence.

High-Resolution LC-MS/MS Protocol

Objective: Determine exact mass, isotopic distribution, and chromatographic purity.

System Validation:

• Blank Injection: Inject 5 µL of pure LC-MS grade Methanol. Acceptance Criteria: No peaks >1000 counts in the Total Ion Chromatogram (TIC) at the expected retention time.

• System Suitability Test (SST): Inject a 1 µg/mL reserpine standard. Acceptance Criteria: Mass accuracy of the

  ion (m/z 609.2807) must be within 5 ppm.

Methodology:

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol (1 mg/mL stock). Dilute 1:100 in H₂O/MeOH (50:50) for a final concentration of 10 µg/mL.

• Chromatography:

  • Column: C18 Reverse Phase (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm).

  • Column Temperature: 40 °C.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry: Orbitrap or Q-TOF operating in ESI+ and ESI- modes. Capillary voltage: 3.5 kV (+), 2.5 kV (-). Scan range: m/z 100–800.

Table 1: LC Gradient Program

Time (min)	% Mobile Phase A (0.1% Formic Acid in H₂O)	% Mobile Phase B (0.1% Formic Acid in MeCN)
0.0	95	5
0.5	95	5
4.0	5	95
5.0	5	95
5.1	95	5
6.5	95	5

Multinuclear NMR Spectroscopy Protocol

Objective: Elucidate the carbon framework and confirm the substitution pattern.

System Validation:

• Line Shape Verification: Run a standard sample of 1% TMS in DMSO-d₆. Acceptance Criteria: The TMS peak must have a line width at half height (LWHH) of < 1.0 Hz, ensuring optimal magnetic field homogeneity (shimming).

Methodology:

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of anhydrous DMSO-d₆ (100 atom % D). Transfer to a high-quality 5 mm NMR tube.

• ¹H NMR Acquisition (400 or 500 MHz):

  • Pulse Sequence: Standard 1D zg30.

  • Relaxation Delay (D1): 2.0 seconds (ensure full relaxation of the methyl and aromatic protons).

  • Number of Scans: 16.

• ¹³C NMR Acquisition (100 or 125 MHz):

  • Pulse Sequence: zgpg30 (Proton decoupled).

  • Relaxation Delay (D1): 2.0 seconds.

  • Number of Scans: 512 to 1024 (due to quaternary carbons C2, C3, C3a, C5, C7a which have long

    relaxation times).

FTIR-ATR Spectroscopy Protocol

Objective: Identify functional groups (N-H, O-H, C=O) without matrix interference.

System Validation:

• Background Scan: Perform a 32-scan background acquisition on the clean, empty Diamond ATR crystal. Acceptance Criteria: The baseline must be flat (>95% transmittance) with no residual organic peaks (e.g., no C-H stretches at 2900 cm⁻¹).

Methodology:

• Place ~2 mg of the neat solid powder directly onto the ATR crystal.

• Apply the pressure anvil until the clutch clicks, ensuring optimal contact between the crystal and the solid.

• Acquire 32 scans from 4000 cm⁻¹ to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Expected Analytical Signatures (Data Presentation)

Based on the structural electronics and established literature for indole-2-carboxylates [1, 2], the following analytical signatures validate the identity of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

High-Resolution Mass Spectrometry (HRMS) Data

Ionization Mode	Theoretical Exact Mass (Da)	Expected Adduct / Fragment	Assignment Causality
ESI (+)	206.0812		Protonation of indole nitrogen or ester carbonyl.
ESI (+)	174.0550		In-source fragmentation: Neutral loss of methanol from the C2-ester.
ESI (-)	204.0666		Deprotonation of the highly acidic C3-hydroxyl enol group.

NMR Assignments (DMSO-d₆)

The use of DMSO-d₆ prevents tautomeric exchange, allowing the observation of distinct N-H and O-H protons. The 5-methyl group acts as an electron-donating group, slightly shielding the H-4 and H-6 protons compared to an unsubstituted indole.

Table 2: Expected ¹H and ¹³C NMR Chemical Shifts

Position	¹H Shift (ppm), Multiplicity, J (Hz), Integration	¹³C Shift (ppm)	Structural Rationale
N-H (1)	~11.30 (s, 1H)	-	Highly deshielded due to aromatic ring current and H-bonding.
O-H (3)	~9.40 (s, 1H)	-	Enolic hydroxyl; stabilized by intramolecular H-bond to ester.
C-7	~7.28 (d, J = 8.4, 1H)	~112.5	Ortho-coupling to H-6.
C-4	~7.22 (s, 1H)	~118.0	Meta-coupling (often unresolved < 1.5 Hz) due to C5-methyl.
C-6	~7.05 (dd, J = 8.4, 1.5, 1H)	~126.0	Split by H-7 (ortho) and H-4 (meta).
O-CH₃	~3.85 (s, 3H)	~51.5	Methoxy group of the C2-ester.
Ar-CH₃	~2.35 (s, 3H)	~21.0	Methyl group attached to the aromatic C5 position.
C-2 (Quat)	-	~105.0	Alpha to the ester and indole nitrogen.
C-3 (Quat)	-	~141.0	Enolic carbon; highly deshielded by oxygen.
C=O (Ester)	-	~162.0	Conjugated ester carbonyl.

FTIR-ATR Key Bands

• 3350 - 3250 cm⁻¹ (Broad): Overlapping N-H and O-H stretching vibrations. The broadening is a direct result of extensive intermolecular and intramolecular hydrogen bonding in the solid state.

• 1665 cm⁻¹ (Strong): C=O stretching of the ester. The frequency is lower than a typical aliphatic ester (~1735 cm⁻¹) due to strong conjugation with the indole

  -system and intramolecular hydrogen bonding with the C3-hydroxyl group.

References

• Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors, NIH PubMed Central.[Link]

• Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription, Semantic Scholar.[Link]

Derivatization of Methyl 3-Hydroxy-5-Methyl-1H-Indole-2-Carboxylate: Synthesis of 3-Oxindole HIV-1 Tat Transcription Inhibitors

Executive Summary

The 3-hydroxyindole-2-carboxylate scaffold is a privileged structure in medicinal chemistry, offering a versatile platform for the development of biologically active compounds[1]. Specifically, methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate serves as a critical precursor for the synthesis of 3-oxindole derivatives. Recent pharmacological advancements have identified these C-alkylated 3-oxindoles as potent, small-molecule inhibitors of Human Immunodeficiency Virus type 1 (HIV-1)[2].

Unlike traditional antiretrovirals that target reverse transcriptase or protease, these derivatives specifically inhibit Tat-mediated viral transcription [3]. This application note provides a comprehensive, causality-driven guide to the regioselective derivatization of this scaffold, alongside self-validating biological assay protocols designed for drug development professionals.

Mechanistic Rationale: Targeting HIV-1 Transcription

To develop effective therapeutics, one must understand the biological machinery being disrupted. The HIV-1 Tat (Trans-Activator of Transcription) protein is an essential regulatory factor that binds to the Trans-Activation Response (TAR) RNA element located at the 5' end of all nascent viral transcripts[4].

Once bound, Tat recruits the host's Positive Transcription Elongation Factor b (P-TEFb)—a complex of CDK9 and Cyclin T1. This complex hyperphosphorylates the C-terminal domain of RNA Polymerase II (RNAP II), preventing premature transcription termination and driving explosive viral replication[5]. Because Tat has no cellular homologue, selectively inhibiting the Tat-TAR-P-TEFb axis minimizes off-target cytotoxicity, making it a highly desirable target for overcoming multidrug-resistant HIV-1 strains[2].

Figure 1: Mechanism of HIV-1 Tat-mediated transcription and the targeted disruption by 3-oxindole derivatives.

Regioselective Derivatization Strategy

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate exhibits keto-enol tautomerism. Deprotonation yields an ambident enolate capable of reacting at either the C3-oxygen (O-alkylation) or the C2-carbon (C-alkylation)[6].

The Causality of Reaction Conditions: To synthesize the active 3-oxindole pharmacophore, the reaction must be driven toward C-alkylation .

• Solvent Choice (Acetone): Acetone is a polar aprotic solvent. Unlike protic solvents that heavily solvate the enolate oxygen (hindering O-attack but sometimes over-promoting degradation), acetone provides a balanced environment that, when combined with heat, thermodynamically favors the formation of the more stable C-C bond[2].

• Base Selection (K₂CO₃): Potassium carbonate is a mild base. It is strong enough to deprotonate the acidic C3-OH (pKa ~9) to form the enolate, but weak enough to leave the indole N-H (pKa ~16) intact, preventing unwanted N-alkylation[2].

• Electrophile (trans-1,3-Dichloropropene): The use of a soft, allylic electrophile facilitates an S_N2 attack by the softer carbon nucleophile of the enolate, installing the critical quaternary stereocenter at C2[2].

Figure 2: Regioselective C-alkylation workflow of the ambident 3-hydroxyindole enolate.

Experimental Protocols

Protocol A: Synthesis of Methyl (E)-2-(3-chloroallyl)-5-methyl-3-oxindole-2-carboxylate

This protocol is designed to be self-validating; the distinct polarity shift between the planar starting material and the 3D 3-oxindole product allows for clear TLC monitoring.

Reagents & Materials:

• Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (Starting Material, 1.0 eq)

• trans-1,3-Dichloropropene (Electrophile, 1.1 eq)

• Potassium carbonate (K₂CO₃, anhydrous, 3.0 eq)

• Acetone (Anhydrous)

• Ethyl acetate (EtOAc) and Brine

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask purged with N₂, dissolve 250 mg (1.22 mmol) of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in 10 mL of anhydrous acetone[2].

• Deprotonation: Add 505 mg (3.66 mmol) of anhydrous K₂CO₃ to the solution. Stir at room temperature for 15 minutes to allow complete enolate formation. The solution will typically deepen in color.

• Alkylation: Dropwise, add 0.13 mL (1.34 mmol) of trans-1,3-dichloropropene.

• Thermodynamic Control: Attach a reflux condenser and heat the reaction mixture to 60 °C. Stir continuously for 24 hours under a steady flow of N₂[2].

• Validation (TLC): Monitor the reaction via TLC (Hexane:EtOAc, 3:1). The C-alkylated 3-oxindole will elute differently than the O-alkylated byproduct due to the disruption of the indole's aromaticity and hydrogen-bonding network.

• Workup: Cool the mixture to room temperature. Dilute with 20 mL of EtOAc and wash sequentially with distilled water (2 × 20 mL) and brine (20 mL) to remove inorganic salts[2].

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to isolate the pure 3-oxindole derivative.

Protocol B: Dual-Luciferase Reporter Assay for Tat-Inhibition

To ensure the observed antiviral activity is specifically due to Tat-inhibition and not general cytotoxicity, a dual-reporter system is utilized.

Step-by-Step Methodology:

• Cell Seeding: Plate TZM-bl cells (which contain an integrated HIV-1 LTR driving Firefly luciferase) in a 96-well plate at a density of

  cells/well.

• Transfection: Co-transfect the cells with a Tat-expression plasmid and a control plasmid expressing Renilla luciferase (R-Luc) under a constitutive promoter (e.g., CMV or TK)[4].

• Compound Treatment: After 4 hours, treat the cells with varying concentrations of the synthesized 3-oxindole derivative (e.g., 0.1 µM to 10 µM).

• Incubation & Lysis: Incubate for 48 hours at 37 °C. Lyse the cells using passive lysis buffer.

• Quantification (Self-Validation): Measure Firefly (F-Luc) and Renilla (R-Luc) luminescence.

  • Causality Check: A true Tat inhibitor will show a dose-dependent decrease in F-Luc activity, while R-Luc activity remains stable (>90%). If both decrease, the compound is generally cytotoxic or a non-specific transcription inhibitor[4].

Quantitative Data Presentation: Structure-Activity Relationship (SAR)

The introduction of the quaternary stereocenter at C2 via allylation significantly enhances the biological profile of the indole scaffold. Below is a comparative summary of the antiviral efficacy of various derivatization strategies based on primary literature[1][2].

Compound Scaffold / Modification	Target	IC₅₀ (µM)	CC₅₀ (µM)	Selectivity Index (SI)	Mechanism / Notes
Starting Material (3-Hydroxyindole)	HIV-1	> 50.0	> 100	N/A	Planar; lacks 3D conformation for Tat-TAR pocket.
O-Alkylated Derivative (Indole Ether)	HIV-1	> 25.0	~ 80	< 3.2	Poor binding affinity; prone to hydrolysis.
C-Alkylated 3-Oxindole (C5-Methyl)	HIV-1	1.25	> 100	> 80.0	Disruption of aromaticity creates ideal 3D geometry.
C-Alkylated 3-Oxindole (C4,C6-Dimethyl)	HIV-1	0.45	> 50	111.3	Lead Scaffold: Optimal steric fit in the Tat binding domain.

Note: IC₅₀ = Half-maximal inhibitory concentration against HIV-1 replication; CC₅₀ = Half-maximal cytotoxic concentration; SI = CC₅₀ / IC₅₀.

References

• Kim, Dong-Eun, et al. "Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription." Molecules, vol. 27, no. 15, 2022, p. 4921. URL: [Link]

• Shin, Young Hyun, et al. "Discovery of a Potent Tat-Binding Antiretroviral Compound Using a Two-Step Screening Approach." Biochemistry, 2024. URL: [Link]

• Cary, D. C., et al. "Strategies to overcome HIV drug resistance-current and future perspectives." Frontiers in Microbiology, vol. 14, 2023. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Frontiers | Strategies to overcome HIV drug resistance-current and future perspectives [frontiersin.org]
• 6. researchgate.net [researchgate.net]

Application Note: Synthesis of Indole-2-carboxamides from Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Target Audience: Medicinal Chemists, Process Researchers, and Drug Development Professionals Objective: To provide a robust, scalable, and self-validating synthetic protocol for the conversion of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate into diverse 3-hydroxy-5-methyl-1H-indole-2-carboxamides.

Introduction & Chemical Rationale

Indole-2-carboxamides represent a privileged structural motif in drug discovery, demonstrating potent biological activities ranging from allosteric modulation of the cannabinoid (CB1) receptor[1] to the inhibition of HIV-1 viral transcription[2] and advanced antimalarial efficacy[3].

However, synthesizing 3-hydroxy-substituted indole-2-carboxamides directly from methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS: 113525-13-6) presents a significant synthetic hurdle. The 3-hydroxyindole system exists in a dynamic tautomeric equilibrium with its 3-oxoindoline (indoxyl) form[4]. Attempting direct saponification of the methyl ester or direct amidation without protection typically results in complex mixtures. The transient 3-hydroxyindole-2-carboxylic acid intermediate is highly unstable and prone to spontaneous decarboxylation and oxidative degradation under basic or ambient conditions[4][5].

To circumvent these degradation pathways, this guide details a four-step protection-coupling-deprotection strategy . By temporarily locking the enol tautomer via O-benzylation, the indole core is stabilized, allowing for high-yielding saponification and uronium-mediated amide coupling[6], followed by mild hydrogenolysis to reveal the target pharmacophore.

Synthetic Workflow Visualization

Four-step protection-coupling-deprotection workflow for synthesizing indole-2-carboxamides.

Experimental Protocols: A Self-Validating System

The following methodologies are designed to be self-validating. Each step incorporates specific In-Process Controls (IPCs) and phase-selective workups to ensure intermediate purity, minimizing the need for chromatographic purification at every stage.

Step 1: O-Benzylation of the 3-Hydroxyl Group

Causality: Using anhydrous potassium carbonate in acetone is critical. Stronger bases (like NaH) or highly polar aprotic solvents (like DMF) often promote competitive C2/C3-alkylation or N-alkylation due to the ambient ambident nucleophilicity of the indoxyl system. Acetone strictly favors O-alkylation[2][4].

• Reaction Setup: Charge a dried round-bottom flask with methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (1.0 eq, 5.0 mmol, 1.02 g) and anhydrous acetone (25 mL, 0.2 M).

• Base Addition: Add finely powdered anhydrous K₂CO₃ (2.5 eq, 12.5 mmol, 1.73 g). Stir for 15 minutes at room temperature to pre-form the enolate.

• Alkylation: Add benzyl bromide (BnBr) (1.1 eq, 5.5 mmol, 0.65 mL) dropwise. Equip with a reflux condenser and heat to 60 °C for 8–12 hours under a nitrogen atmosphere[2].

• Validation (IPC): Monitor via TLC (Hexanes/EtOAc 3:1). The highly fluorescent starting material spot must completely disappear, replaced by a higher

  UV-active spot.

• Workup: Cool to room temperature, filter off inorganic salts, and concentrate. Partition the residue between EtOAc (50 mL) and distilled water (50 mL). Wash the organic layer with brine, dry over anhydrous MgSO₄, and concentrate to afford the O-benzyl ester.

Step 2: Saponification to the Carboxylic Acid

Causality: Lithium hydroxide (LiOH) in a mixed aqueous/organic solvent system ensures complete hydrolysis of the sterically hindered ester while preventing the premature cleavage of the benzyl ether protecting group.

• Reaction Setup: Dissolve the O-benzyl ester (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H₂O (0.1 M).

• Hydrolysis: Add LiOH monohydrate (3.0 eq). Stir the reaction mixture at 40 °C for 4–6 hours.

• Validation (IPC): Monitor by TLC (Hexanes/EtOAc 1:1). The ester spot should be entirely consumed, with baseline material appearing.

• Workup: Concentrate the mixture under reduced pressure to remove THF and MeOH. Dilute the aqueous residue with water and cool to 0 °C. Carefully acidify to pH 2–3 using 1N HCl to precipitate the carboxylic acid. Filter, wash with cold water, and dry under high vacuum.

Step 3: HATU-Mediated Amide Coupling

Causality: Indole-2-carboxylic acids are electronically deactivated by the adjacent indole nitrogen. Standard carbodiimides (EDC/DCC) often result in sluggish reactions and poor yields. HATU generates a highly reactive 7-azabenzotriazole active ester, driving the amidation to completion rapidly at room temperature[6].

• Reaction Setup: Dissolve 3-(benzyloxy)-5-methyl-1H-indole-2-carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M).

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) and the desired amine (

  ) (1.2 eq). Add HATU (1.2 eq) portion-wise at 0 °C.

• Coupling: Warm to room temperature and stir for 2–4 hours[6].

• Validation (IPC): Quench a 10 µL aliquot in water/EtOAc. Check the organic layer by LC-MS to confirm the presence of the product mass and the disappearance of the acid mass.

• Workup: Dilute with EtOAc. Wash sequentially with 1N HCl (removes unreacted amine and DIPEA), saturated NaHCO₃ (removes unreacted acid), and brine (5x, removes residual DMF). Dry over MgSO₄, filter, and concentrate.

Step 4: Catalytic Hydrogenolysis (Deprotection)

Causality: Mild hydrogenolysis selectively cleaves the benzyl ether to regenerate the 3-hydroxyl group without reducing the indole aromatic ring or the newly formed amide carbonyl.

• Reaction Setup: Dissolve the O-benzyl indole-2-carboxamide (1.0 eq) in HPLC-grade Methanol (0.05 M).

• Catalyst Addition: Carefully add 10% Pd/C (10% w/w relative to the substrate) under a gentle stream of nitrogen.

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (balloon, 1 atm). Stir vigorously at room temperature for 2–4 hours.

• Validation (IPC): Monitor by TLC. The product will exhibit a lower

  and stain strongly with ferric chloride ( ), indicating the presence of a free enol/phenol.

• Workup: Purge the flask with nitrogen. Filter the mixture through a tightly packed pad of Celite to remove the pyrophoric catalyst. Wash the pad with copious amounts of MeOH. Concentrate the filtrate to afford the final 3-hydroxy-5-methyl-1H-indole-2-carboxamide.

Quantitative Data & Substrate Scope Summary

The table below summarizes the expected reaction metrics based on the specific amine utilized during the Step 3 HATU coupling.

Reaction Step	Substrate / Amine Input	Reaction Time	Expected Yield (%)	Key In-Process Control (IPC)
1. O-Benzylation	Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate	8–12 h	85–92%	TLC: Loss of fluorescence, higher
2. Saponification	Methyl 3-(benzyloxy)-5-methyl-1H-indole-2-carboxylate	4–6 h	90–95%	TLC: Complete consumption of ester
3. Amide Coupling	Primary Aliphatic Amines (e.g., Propylamine)	2–3 h	80–88%	LC-MS: Product mass, UV 254 nm
3. Amide Coupling	Secondary Amines (e.g., Piperidine)	4–6 h	75–82%	LC-MS: Product mass, UV 254 nm
3. Amide Coupling	Aromatic Amines (e.g., Aniline derivatives)	12–16 h	60–75%	LC-MS: Product mass, UV 254 nm
4. Hydrogenolysis	3-(Benzyloxy)-5-methyl-1H-indole-2-carboxamides	2–4 h	90–98%	TLC: Lower , positive stain

References

• Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription Source: PMC (nih.gov) URL:2

• Optimization of Chemical Functionalities of Indole-2-carboxamides To Improve Allosteric Parameters for the Cannabinoid Receptor 1 (CB1) Source: Journal of Medicinal Chemistry (acs.org) URL:1

• Indole-2-carboxamides Optimization for Antiplasmodial Activity Source: ACS Bio & Med Chem Au (usp.br) URL:3

• Indole carboxamide derivatives and uses thereof Source: Google Patents (EP2892880B1) URL:6

• ALKYLATION OF METHYL 3-HYDROXYINDOLE-2-CARBOXYLATE USE IN PYRIMIDINE SYNTHESIS Source: ResearchGate URL:4

• Synthesis and Reactivity of 1H-Indol-3(2H)-one and Related Compounds Source: ResearchGate URL:5

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repositorio.usp.br [repositorio.usp.br]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. EP2892880B1 - Indole carboxamide derivatives and uses thereof - Google Patents [patents.google.com]

Application Notes &amp; Protocols: Leveraging Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate for the Synthesis of Novel Kinase Inhibitors

Authored by: A Senior Application Scientist

Introduction: The Indole Scaffold as a Cornerstone of Kinase Inhibitor Design

The indole nucleus is a quintessential "privileged scaffold" in medicinal chemistry, renowned for its prevalence in numerous bioactive natural products and clinically approved pharmaceuticals.[1][2] Its structural resemblance to the purine core of ATP allows it to function as an effective hinge-binding motif within the ATP-binding site of a vast array of protein kinases.[3] Dysregulation of protein kinase activity is a well-established driver of numerous diseases, most notably cancer, making kinase inhibitors a major class of therapeutic agents.[3][4]

This guide focuses on a particularly valuable starting material: Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS No. 113525-13-6).[5] This molecule offers multiple reactive handles for synthetic elaboration, enabling the systematic construction of diverse chemical libraries for screening against various kinase targets. The hydroxyl group at the 3-position, the methyl ester at the 2-position, and the indole nitrogen (N-1) provide orthogonal sites for functionalization, allowing for fine-tuning of potency, selectivity, and pharmacokinetic properties. This document provides a detailed exploration of synthetic strategies, experimental protocols, and biological evaluation methods for developing novel kinase inhibitors from this versatile starting block.

Part 1: Synthetic Strategy and Rationale

The core strategy revolves around the functionalization of the indole scaffold to generate derivatives that can effectively compete with ATP for binding to the kinase active site. The design of these derivatives is guided by Structure-Activity Relationship (SAR) studies, which aim to correlate specific structural modifications with changes in inhibitory activity.[6][7]

Key Functionalization Points and Their Strategic Importance:

• O-Alkylation/Arylation at the 3-Position: The 3-hydroxy group is a prime site for introducing side chains that can extend into the solvent-exposed region of the ATP-binding pocket or interact with specific amino acid residues. This can be achieved via reactions like Williamson ether synthesis.

• Amidation at the 2-Position: The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which is then readily converted to a wide range of amides via coupling reactions. This position is crucial for establishing key hydrogen bond interactions within the kinase hinge region.

• N-Alkylation/Arylation at the 1-Position: The indole nitrogen can be functionalized to modulate the electronic properties of the ring system and to introduce substituents that can occupy additional pockets within the enzyme active site.

The combination of these modifications allows for the creation of a three-dimensional pharmacophore tailored to a specific kinase target. For instance, SAR studies on various indole-based inhibitors have shown that substitutions at different positions can confer selectivity for kinases such as PIM, CDK, TK, AKT, SRC, and PI3K.[1]

General Synthetic Workflow

The overall process involves a multi-step synthesis followed by rigorous purification and characterization, leading into biological evaluation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Medicinally Important Indole Derivatives: A Review [openmedicinalchemistryjournal.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 5. chemscene.com [chemscene.com]
• 6. Synthesis and SAR studies of indole-based MK2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Indole RSK inhibitors. Part 1: discovery and initial SAR - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Development of Antiviral Agents from Substituted Indole-2-Carboxylates

Abstract: The indole nucleus is a prominent scaffold in medicinal chemistry, renowned for its presence in numerous biologically active compounds. Substituted indole-2-carboxylates, in particular, have emerged as a versatile and potent class of antiviral agents, demonstrating efficacy against a broad spectrum of DNA and RNA viruses.[1][2] This guide provides a comprehensive overview and detailed protocols for the rational design, chemical synthesis, and biological evaluation of novel indole-2-carboxylate derivatives as antiviral drug candidates. We delve into the causality behind experimental choices, from synthesis via the Fischer indole reaction to the intricacies of antiviral screening and mechanism of action studies, providing researchers with a robust framework for developing the next generation of antiviral therapeutics.

Introduction: The Indole-2-Carboxylate Scaffold in Antiviral Research

Viruses are a leading cause of infectious diseases worldwide, and the rapid emergence of drug-resistant strains necessitates the continuous development of new antiviral agents.[3] The indole-2-carboxylate framework has proven to be a "privileged structure" in antiviral drug discovery. Derivatives have been identified with potent activity against a range of viruses, including:

• Influenza Virus: Certain derivatives show potent inhibitory activity against influenza A.[1][3]

• Human Immunodeficiency Virus (HIV-1): These compounds can function as integrase strand transfer inhibitors (INSTIs), a critical mechanism for impairing viral replication.[4][5][6]

• Hepatitis C Virus (HCV): The indole scaffold serves as a basis for inhibitors of the NS5B polymerase, an essential enzyme for HCV replication.[7][8]

• Other Viruses: Broad-spectrum activity has also been reported against Herpes Simplex Virus (HSV-1) and Coxsackie B3 virus.[1][3]

The development pipeline for these agents follows a logical progression from chemical synthesis to biological validation. This guide will provide detailed protocols and the scientific rationale for each stage of this process.

Sources

• 1. academia.edu [academia.edu]
• 2. Synthesis and antiviral activity of some novel indole-2-carboxylate derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and antiviral activity of some novel indole-2-carboxylate derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D3RA08320A [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. II. Novel HCV NS5B polymerase inhibitors: discovery of indole C2 acyl sulfonamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. I. Novel HCV NS5B polymerase inhibitors: Discovery of indole 2-carboxylic acids with C3-heterocycles (Journal Article) | OSTI.GOV [osti.gov]

Application Note: Utilizing Methyl 3-Hydroxy-5-Methyl-1H-Indole-2-Carboxylate in Fluorescence Quenching Assays for Screening Molecular Interactions

Introduction: The Power of Fluorescence Quenching in Drug Discovery

Fluorescence quenching is a powerful and widely used technique in drug discovery and molecular interaction studies. It refers to any process that decreases the fluorescence intensity of a fluorophore.[1][2] This phenomenon can be harnessed to study the binding of ligands to proteins, the formation of molecular complexes, and to screen for potential drug candidates.[3][4] The underlying principle is that the binding of a molecule (the quencher) to a fluorescent molecule (the fluorophore) can lead to a decrease in the fluorescence signal, providing a sensitive and quantitative measure of the interaction.[5]

Indole derivatives are a class of molecules with intrinsic fluorescent properties, with the most well-known example being the amino acid tryptophan.[6] The fluorescence of indole compounds is highly sensitive to their local environment, making them excellent probes for studying molecular interactions.[4][7] This application note describes a methodology for utilizing a specific indole derivative, methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate , as a novel fluorophore in fluorescence quenching assays. While direct literature on this specific compound's application in quenching assays is nascent, its structural similarity to other fluorescent indoles suggests its potential as a valuable tool for researchers.[8][9]

Core Principles: Understanding Fluorescence Quenching Mechanisms

Fluorescence quenching can occur through two primary mechanisms: static and dynamic quenching.[10][11] Distinguishing between these is crucial for accurate data interpretation.

• Dynamic (Collisional) Quenching: This occurs when the quencher collides with the fluorophore in its excited state, leading to non-radiative energy transfer.[3][12] An increase in temperature generally enhances dynamic quenching due to increased collision rates. A key characteristic of dynamic quenching is a decrease in the fluorescence lifetime of the fluorophore.[10]

• Static Quenching: This arises from the formation of a non-fluorescent ground-state complex between the fluorophore and the quencher.[1][12] In this case, the fluorescence lifetime of the uncomplexed fluorophore remains unchanged.[10] Increasing temperature can lead to the dissociation of this complex, resulting in a decrease in static quenching.

The Stern-Volmer equation is a fundamental tool for analyzing fluorescence quenching data[13][14]:

F₀ / F = 1 + Kₛᵥ[Q] = 1 + kₙτ₀[Q]

Where:

• F₀ is the fluorescence intensity in the absence of the quencher.

• F is the fluorescence intensity in the presence of the quencher.

• Kₛᵥ is the Stern-Volmer quenching constant.

• [Q] is the concentration of the quencher.

• kₙ is the bimolecular quenching rate constant.

• τ₀ is the fluorescence lifetime of the fluorophore in the absence of the quencher.

A linear Stern-Volmer plot (F₀/F vs. [Q]) can indicate either purely dynamic or purely static quenching.[13] To differentiate between the two, temperature-dependent studies and fluorescence lifetime measurements are essential.[10]

Experimental Workflow for Fluorescence Quenching Assay

The following diagram outlines the general workflow for conducting a fluorescence quenching assay using methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Caption: Workflow for a fluorescence quenching assay.

Detailed Protocol

This protocol provides a step-by-step guide for performing a fluorescence quenching assay.

Materials:

• Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (Fluorophore)[15][16][17]

• Test compound (Quencher)

• Appropriate buffer (e.g., PBS, Tris-HCl)

• Spectrofluorometer

• Quartz cuvettes or microplates suitable for fluorescence measurements[18]

• DMSO (or other suitable solvent for stock solutions)

Protocol Steps:

• Reagent Preparation:

  • Fluorophore Stock Solution: Prepare a concentrated stock solution (e.g., 1 mM) of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in DMSO. Store protected from light.

  • Quencher Stock Solution: Prepare a concentrated stock solution of the test compound (quencher) in a compatible solvent (e.g., DMSO).

  • Assay Buffer: Prepare the desired assay buffer and ensure its pH is stable.

• Determination of Optimal Excitation and Emission Wavelengths:

  • Prepare a dilute solution of the fluorophore in the assay buffer.

  • Scan the excitation spectrum while monitoring emission at a fixed wavelength, and then scan the emission spectrum while exciting at the determined excitation maximum. This will provide the optimal λₑₓ and λₑₘ for the assay. Based on similar indole derivatives, excitation is expected in the UV range (e.g., 280-320 nm) and emission in the range of 340-450 nm.[7][8]

• Assay Setup:

  • Prepare a series of solutions in cuvettes or a microplate with a constant concentration of the fluorophore and varying concentrations of the quencher. It is crucial to keep the fluorophore concentration low to avoid inner filter effects.[4][5]

  • Include a control sample containing only the fluorophore (to measure F₀) and a blank sample containing only the buffer.

  • Ensure the final concentration of the solvent (e.g., DMSO) is constant across all samples and does not interfere with the assay.

• Fluorescence Measurement:

  • Equilibrate the samples at the desired temperature.

  • Measure the fluorescence intensity of each sample at the predetermined optimal excitation and emission wavelengths.

• Data Analysis:

  • Subtract the fluorescence of the blank from all measurements.

  • Calculate the F₀/F ratio for each quencher concentration.

  • Plot F₀/F versus the quencher concentration [Q].

  • If the plot is linear, perform a linear regression to determine the slope, which corresponds to the Stern-Volmer constant (Kₛᵥ).[13]

Quantitative Data Summary

The following table provides hypothetical yet realistic parameters for a fluorescence quenching assay using an indole derivative like methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Parameter	Recommended Value/Range	Rationale
Fluorophore Concentration	1 - 10 µM	Low concentration minimizes inner filter effects.[4][5]
Quencher Concentration Range	0 - 100 µM (titration recommended)	Should be optimized to observe a significant and gradual decrease in fluorescence.
Excitation Wavelength (λₑₓ)	~295 nm	Typical for indole derivatives to excite the ¹Lₐ transition.[7]
Emission Wavelength (λₑₘ)	~350 nm	Characteristic emission of the indole ring, sensitive to the local environment.[8]
Assay Buffer	PBS (pH 7.4) or Tris-HCl	Should be chosen based on the stability and solubility of the interacting molecules.
Incubation Time	5 - 15 minutes	Allows for the interaction to reach equilibrium before measurement.
Temperature	25 °C (or physiological 37 °C)	Temperature control is crucial as it can affect quenching mechanisms.[10]

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
High Background Fluorescence	- Autofluorescence from the quencher or buffer components. - Contaminated cuvettes or microplates.	- Run a control with the quencher alone. - Use high-purity solvents and reagents. - Ensure cleanliness of all labware.[18][19]
Non-linear Stern-Volmer Plot	- Combination of static and dynamic quenching. - Inner filter effect at high quencher concentrations. - Ground-state complex formation with a stoichiometry other than 1:1.	- Analyze data using a modified Stern-Volmer equation. - Measure absorbance of the quencher at excitation and emission wavelengths to correct for inner filter effects.[4][5] - Consider more complex binding models.
Low Signal-to-Noise Ratio	- Fluorophore concentration is too low. - Incorrect excitation/emission wavelengths. - Instrument settings are not optimal.	- Increase fluorophore concentration slightly, while monitoring for inner filter effects. - Re-determine optimal wavelengths. - Adjust instrument parameters like slit width and detector gain.[20]
Poor Reproducibility	- Inaccurate pipetting. - Temperature fluctuations. - Photobleaching of the fluorophore.	- Use calibrated pipettes. - Use a temperature-controlled sample holder. - Minimize exposure of samples to the excitation light.[21]

Conclusion

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate holds promise as a novel fluorophore for fluorescence quenching assays. Its indole core provides the necessary photophysical properties for sensitive detection of molecular interactions. By following the detailed protocol and understanding the principles outlined in this application note, researchers can effectively employ this compound to screen for binding partners and elucidate the kinetics of molecular interactions. As with any new assay, careful optimization and validation are key to obtaining reliable and reproducible results.

References

• Why is important difference between dynamic and static quenching? - ResearchGate. Available from: [Link]

• Quenching (fluorescence) - Wikipedia. Available from: [Link]

• Key Errors to Avoid in the Consideration of Fluorescence Quenching Data | Spectroscopy Online. Available from: [Link]

• Fluorescence quenching data interpretation in biological systems. The use of microscopic models for data analysis and interpretation of complex systems - PubMed. Available from: [Link]

• Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - Scite.ai. Available from: [Link]

• What is a Stern-Volmer Plot? - Edinburgh Instruments. Available from: [Link]

• Fluorescence quenching and Stern-Volmer equation – PhysicsOpenLab. Available from: [Link]

• Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PubMed. Available from: [Link]

• Stern–Volmer relationship - Wikipedia. Available from: [Link]

• Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide. - Semantic Scholar. Available from: [Link]

• Fluorescence Quenching & the Stern-Volmer Plot - Edinburgh Instruments. Available from: [Link]

• Direct Triplet State Excitation of Indole Derivatives: Novel Applications of Phosphorescence - ProQuest. Available from: [Link]

• Fluorescence Quenching. Available from: [Link]

• Fluorescence Quenching: Theory and Applications - ResearchGate. Available from: [Link]

• Stern-Volmer Quenching of Conjugated Polymers: A Study of Fluorophore Concentration. Available from: [Link]

• A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC. Available from: [Link]

• Fluorescence Lifetimes and Dynamic Quenching - Chemistry LibreTexts. Available from: [Link]

• Fluorescence Quenching. Available from: [Link]

• A Novel Indole Derivative with Superior Photophysical Performance for Fluorescent Probe, pH-Sensing, and Logic Gates - PMC. Available from: [Link]

• Electronic Absorption and Fluorescence Spectra of Indole . Derivatives. Quantitative Treatment of the Substituent Effects and a - CORE. Available from: [Link]

• Fluorescence of indole derivatives. - R Discovery. Available from: [Link]

• How to Reduce Fluorescence Measurement Errors - AELAB. Available from: [Link]

• Troubleshooting | Fluorescence: Detection - YouTube. Available from: [Link]

• Synthesis and photophysical characterization of fluorescent indole nucleoside analogues - RSC Publishing. Available from: [Link]

• Methyl 3-hydroxy-1H-indole-2-carboxylate | C10H9NO3 | CID 3446522 - PubChem. Available from: [Link]

• Comparative studies of photophysical properties of Indole molecules | Mapana Journal of Sciences. Available from: [Link]

• Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole - ResearchGate. Available from: [Link]

• Luminescence behaviour of 5-hydroxyindole in different environments - PubMed. Available from: [Link]

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• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. scite.ai [scite.ai]
• 5. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct Triplet State Excitation of Indole Derivatives: Novel Applications of Phosphorescence - ProQuest [proquest.com]
• 7. A spectroscopic survey of substituted indoles reveals consequences of a stabilized1Lb transition - PMC [pmc.ncbi.nlm.nih.gov]
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• 21. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Fischer Indole Synthesis for 3-Hydroxyindoles

Welcome to our dedicated technical support center for scientists and researchers engaged in the synthesis of indole derivatives. This guide focuses on a persistent challenge in synthetic chemistry: improving the yield of the Fischer indole synthesis for the preparation of 3-hydroxyindoles. Given the inherent sensitivity of hydroxylated intermediates to the often harsh acidic conditions of this classic reaction, a nuanced approach is required.

This document is structured to provide both foundational knowledge through frequently asked questions and practical, actionable solutions in our troubleshooting section. We will delve into the causality behind common experimental failures and provide validated protocols and optimization strategies to guide you toward a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Fischer indole synthesis?

The Fischer indole synthesis is a classic acid-catalyzed reaction that converts an arylhydrazone into an indole.[1][2][3] The process involves several key mechanistic steps:

• Hydrazone Formation: An arylhydrazine is condensed with an aldehyde or ketone to form the corresponding arylhydrazone.[1][4]

• Tautomerization: The hydrazone tautomerizes to form a crucial enamine intermediate (also known as an 'ene-hydrazine').[1][2][4]

• [2][2]-Sigmatropic Rearrangement: This is the rate-determining step.[2][5] The protonated enamine undergoes a[2][2]-sigmatropic rearrangement, which forms a new carbon-carbon bond and cleaves the N-N bond.[1][6][7]

• Aromatization & Cyclization: The resulting intermediate rearomatizes, followed by a nucleophilic attack of the amino group onto the imine carbon to form a five-membered ring.

• Ammonia Elimination: Finally, the elimination of an ammonia molecule under acidic conditions yields the aromatic indole ring.[1][2]

Q2: Why is synthesizing 3-hydroxyindoles via the Fischer method particularly challenging?

The primary challenge lies in the harsh, acidic conditions typically required for the reaction.[3][8] The hydroxyl group (–OH) is acid-sensitive and can be prone to elimination or rearrangement under strong acid catalysis and high temperatures, leading to the formation of undesired byproducts and tars. Furthermore, the starting carbonyl compound required for a 3-hydroxyindole would be an α-hydroxy ketone or aldehyde. These substrates can undergo side reactions like self-condensation or decomposition in acidic media before they even form the necessary hydrazone.

Q3: What are the critical parameters to control for a successful synthesis?

Success in this synthesis hinges on the careful control of three main parameters:

• Acid Catalyst: The choice and concentration of the acid are paramount.[2][3] A catalyst must be strong enough to promote the rearrangement but mild enough to avoid degrading the substrate and product.

• Temperature: The reaction often requires elevated temperatures, but excessive heat can lead to decomposition and tar formation.[3][9]

• Solvent: The solvent affects the solubility of reagents and can influence the reaction pathway.[9]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems encountered during the synthesis of 3-hydroxyindoles and provides a logical framework for troubleshooting.

Q: My reaction yield is very low, or I'm getting no product at all. What should I investigate first?

Low or no yield is a common problem that can often be traced back to fundamental reaction parameters.[3]

Causality & Explanation:

The critical[2][2]-sigmatropic rearrangement has a significant activation energy barrier that must be overcome. If the acid catalyst is too weak or the temperature is too low, the reaction will not proceed at an appreciable rate.[3][9] Conversely, starting materials, particularly α-hydroxy carbonyls, can be unstable under the reaction conditions.

Actionable Solutions:

• Verify Starting Material Quality: Ensure the arylhydrazine and α-hydroxy carbonyl are pure. The hydrazone should be freshly prepared if possible, as it can degrade upon storage.

• Optimize the Acid Catalyst: If you are using a weak Brønsted acid like acetic acid, consider a stronger catalyst. However, for sensitive substrates, a milder Lewis acid may be more appropriate. A systematic screening is often the most effective approach.

• Adjust Reaction Temperature: If the reaction is not proceeding, incrementally increase the temperature. If decomposition is observed, the temperature must be lowered, possibly in conjunction with a more active catalyst.

• Consider a One-Pot Procedure: Often, the hydrazone does not need to be isolated. Heating the arylhydrazine and the carbonyl compound directly in an acidic solvent like acetic acid can be more efficient.[1]

Q: My reaction mixture is turning into a dark, intractable tar. How can I prevent this?

Tar formation is a clear sign of product or starting material decomposition.

Causality & Explanation:

This is typically caused by excessively harsh conditions—either the temperature is too high or the acid is too strong for your specific substrate.[9] 3-Hydroxyindoles and their precursors are often sensitive and can easily polymerize or decompose.

Actionable Solutions:

• Reduce Reaction Temperature: This is the first and most crucial step. Try running the reaction at the lowest temperature that still allows for product formation, even if it requires a longer reaction time.

• Switch to a Milder Catalyst: Strong Brønsted acids like H₂SO₄ or polyphosphoric acid (PPA) are often too aggressive. Switch to a milder Lewis acid like zinc chloride (ZnCl₂) or boron trifluoride etherate (BF₃·OEt₂).[2][10] These can effectively catalyze the reaction at lower temperatures.

• Use a Higher Boiling Point Solvent: This may seem counterintuitive, but using a high-boiling, relatively inert solvent (e.g., toluene, xylene) with a catalytic amount of a strong acid (like p-toluenesulfonic acid, p-TsOH) can provide better temperature control compared to using a reactive solvent like refluxing acetic acid.

Q: I'm getting a mixture of regioisomers from my unsymmetrical α-hydroxy ketone. How can I improve selectivity?

Regioselectivity is a known challenge when using unsymmetrical ketones.

Causality & Explanation:

The direction of the indolization is determined by which α-carbon of the ketone forms the enamine tautomer. This choice can be influenced by both steric and electronic factors, and the outcome can be highly dependent on the specific acid catalyst and solvent used.[3][6]

Actionable Solutions:

• Screen Different Acid Catalysts: The regiochemical outcome can sometimes be steered by switching between Brønsted and Lewis acids. There is no universal rule, and empirical screening is necessary.[6] For example, a bulky Lewis acid might favor the formation of the less sterically hindered enamine.

• Modify the Solvent: The polarity of the solvent can influence the stability of the transition states leading to the different enamine isomers. Experiment with a range of solvents from polar protic (e.g., ethanol) to nonpolar aprotic (e.g., toluene).[9]

Parameter	Recommendation for 3-Hydroxyindole Synthesis	Rationale
Acid Catalyst	1. Lewis Acids: ZnCl₂, BF₃·OEt₂ 2. Brønsted Acids: p-TsOH, Acetic Acid	Lewis acids are generally milder and can reduce degradation of the sensitive hydroxyl group. Acetic acid can serve as both catalyst and solvent, but may require high temperatures.[3][9][10]
Solvent	Toluene, Ethanol, Acetic Acid	Toluene is non-coordinating and allows for good temperature control with a catalytic acid. Ethanol is a polar protic option. Acetic acid is a classic choice but can be aggressive.[9]
Temperature	80-120 °C (initial screening)	Start at a moderate temperature and adjust based on reaction progress (TLC/LC-MS) and byproduct formation. Avoid excessively high temperatures to prevent decomposition.[9]

Experimental Protocols

General Protocol for the Synthesis of 2-Methyl-3-hydroxyindole (Example)

This protocol is a representative starting point. Optimization of catalyst, solvent, and temperature will likely be necessary for different substrates.

Reagents & Materials:

• Phenylhydrazine

• Hydroxyacetone (acetol)

• Zinc Chloride (ZnCl₂, anhydrous)

• Toluene (anhydrous)

• Ethyl Acetate

• Hexanes

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add anhydrous zinc chloride (1.2 eq).

• Reagent Addition: Under a nitrogen atmosphere, add anhydrous toluene. To this suspension, add phenylhydrazine (1.0 eq) followed by the slow, dropwise addition of hydroxyacetone (1.1 eq).

• Reaction: Heat the reaction mixture to 80-90 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction may take several hours.

• Work-up: Once the reaction is complete (or no further conversion is observed), cool the mixture to room temperature. Carefully quench the reaction by pouring it into a beaker of cold water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude residue can be purified by column chromatography on silica gel.[5] Given the polar nature of the 3-hydroxyindole, a solvent system such as ethyl acetate/hexanes (e.g., starting from 20:80 and gradually increasing polarity) is a good starting point.

References

• Heravi, M. M., Rohani, S., Zadsirjan, V., & Zahedi, N. (2017). Fischer indole synthesis applied to the total synthesis of natural products. RSC Advances, 7(85), 54056-54099. [Link]

• Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules, 15(4), 2491–2498. [Link]

• Wang, J. (2011). A kind of 3-hydroxyindole derivative and its synthesis method and application.

• Organic Chemistry Portal. (n.d.). Fischer Indole Synthesis. Retrieved from [Link]

• Sajjadifar, S., Vahedi, H., Massoudi, A., & Louie, O. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. ResearchGate. [Link]

• Chemistry Learning. (2018, December 18). Methods of indole synthesis: Part III (Fischer indole synthesis) [Video]. YouTube. [Link]

• Unknown. (n.d.). Fischer Indole Synthesis. Cambridge University Press. Retrieved from [Link]

• Kaunas University of Technology. (2021). Fischer indole synthesis optimization and application towards preparation of 1H-indol-3-ylacetic acid analogues. KTU Projects. [Link]

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• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
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• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. uwindsor.ca [uwindsor.ca]
• 8. Fischer Indole Synthesis [organic-chemistry.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Fischer indole synthesis applied to the total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C7RA10716A [pubs.rsc.org]

Technical Support Center: Troubleshooting Regioselectivity in Indole Functionalization

Welcome to the technical support center for indole functionalization. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of modifying the indole ring. Our goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize your reactions effectively.

Introduction: The Indole Ring's Dual Reactivity

The indole scaffold is a cornerstone in medicinal chemistry, but its rich and nuanced reactivity presents a significant challenge: controlling where new functional groups are introduced. The ring system possesses two primary sites of reactivity—the C3 and C2 positions—with the N1-H also being a key player. The inherent electronic properties of the indole nucleus favor electrophilic attack at the C3 position. This is because the resulting cationic intermediate (the Wheland intermediate) can be stabilized by resonance involving the nitrogen lone pair, delocalizing the positive charge over two atoms (N1 and C2). Attack at C2 disrupts the aromaticity of the benzene ring to a greater extent and results in a less stable intermediate.

However, this intrinsic preference is not absolute. Steric hindrance, the nature of the electrophile, reaction conditions (solvent, temperature, catalyst), and the presence of directing groups can all shift the balance, leading to mixtures of isomers or unexpected products. This guide will address the most common regioselectivity issues in a practical, question-and-answer format.

Frequently Asked Questions & Troubleshooting Guides

Section 1: Electrophilic Substitution Reactions

This section focuses on the most common class of indole reactions, where controlling C3 vs. C2 selectivity is paramount.

Question 1: My Vilsmeier-Haack formylation is giving me a mixture of C3- and C2-formylated products. How can I improve C3 selectivity?

Answer: This is a classic regioselectivity problem. While the Vilsmeier-Haack reaction strongly favors the C3 position, seeing C2-formylation suggests that either the C3 position is sterically hindered or the reaction conditions are too harsh, overcoming the natural electronic preference.

Underlying Cause: The Vilsmeier reagent (formed from DMF and POCl₃) is a relatively bulky electrophile. If the C2 or N1 positions bear large substituents, they can sterically obstruct the approach to C3. Furthermore, at higher temperatures, the less-favored C2-attack pathway can become more competitive.

Troubleshooting Protocol:

• Temperature Control: Begin by ensuring the reaction is run at a low temperature. Start the addition of the Vilsmeier reagent at 0 °C and allow the reaction to proceed at or below room temperature. Overheating is a common cause of diminished selectivity.

• Solvent Choice: The choice of solvent can influence the reactivity of the Vilsmeier reagent. Dichloromethane (DCM) or 1,2-dichloroethane (DCE) are standard. If you are using a more coordinating solvent like DMF as the solvent itself, the concentration of the active electrophile is very high, which can sometimes lead to less selective reactions. Consider using a non-coordinating solvent and adding the reagents stoichiometrically.

• Protecting Group Strategy: If your indole has a substituent at the N1 position, its size can influence the C2/C3 ratio. If the N1 substituent is large, it can sterically favor C2 attack. If N-H is present, deprotonation can occur. Consider if an N-protecting group is influencing the outcome. Sometimes, switching to a smaller protecting group like a methyl group, or a removable one like a Boc or Ts group, can restore C3 selectivity.

Workflow: Optimizing Vilsmeier-Haack C3 Selectivity

Caption: Troubleshooting workflow for Vilsmeier-Haack formylation.

Question 2: I am trying to perform a Friedel-Crafts acylation, but I'm getting N-acylation instead of the desired C3-acylation. What's going wrong?

Answer: This is a very common issue, especially with N-H indoles. The indole nitrogen is nucleophilic and can be acylated under Friedel-Crafts conditions. Furthermore, the resulting N-acylindole is significantly less reactive towards further electrophilic substitution on the carbocyclic ring than the starting indole, effectively shutting down the desired C3 reaction pathway.

Underlying Cause: The N-H proton is acidic (pKa ≈ 17 in DMSO) and can be removed by Lewis acids or bases, or the nitrogen lone pair can act as a nucleophile directly. Acylation at the nitrogen is often kinetically faster than C3-acylation.

Troubleshooting Protocol:

• Protect the Nitrogen: The most robust solution is to protect the indole nitrogen before performing the Friedel-Crafts reaction. Common protecting groups that are stable to Lewis acids include tosyl (Ts), mesyl (Ms), or even a simple methyl group. After C3-acylation, the protecting group can be removed.

• Use a Metal Salt of Indole: An alternative to protection is to first deprotonate the indole with a strong base (like NaH) to form the indolyl anion (indolide). This anion can then be treated with the acylating agent. However, this approach can lead to issues with O- vs. C-acylation of the resulting enolate-like species. A more reliable method is to form the indole Grignard reagent (indolylmagnesium halide) by reacting the indole with a Grignard reagent like MeMgI or EtMgBr. The resulting N-MgX bond directs the acylation preferentially to the C3 position.

• Choice of Lewis Acid: The strength and nature of the Lewis acid can influence the N/C selectivity. Very strong Lewis acids (e.g., AlCl₃) can coordinate strongly to the nitrogen, promoting N-acylation. Sometimes, milder Lewis acids like ZnCl₂, In(OTf)₃, or Sc(OTf)₃ can favor C-acylation, especially with more reactive acylating agents.

Data Summary: Common Conditions for C3-Acylation

Method	Key Reagents	Typical Solvent	Temperature (°C)	Outcome
N-Protection	1. TsCl, Base2. Acyl Chloride, AlCl₃	DCM or DCE	0 to RT	Clean C3-acylation on N-Ts-indole
Grignard Method	1. EtMgBr2. Acyl Chloride	THF or Ether	0 to reflux	Preferential C3-acylation
Milder Lewis Acid	Acyl Chloride, In(OTf)₃ or Sc(OTf)₃	DCE	RT to 60	Can favor C-acylation directly on N-H indole

Section 2: Metal-Catalyzed Cross-Coupling Reactions

Controlling regioselectivity in C-H activation and cross-coupling is a modern challenge that depends heavily on the choice of directing group and catalyst system.

Question 3: I want to achieve C2-arylation of my indole via C-H activation, but I am getting a mixture of C2- and C3-arylated products. How can I enforce C2 selectivity?

Answer: Achieving C2 selectivity in C-H activation is a challenge because it goes against the ring's intrinsic electronic bias. The solution almost always involves the use of a directing group (DG) attached to the indole nitrogen.

Underlying Cause: Palladium-catalyzed C-H activation/arylation reactions typically proceed via a concerted metalation-deprotonation (CMD) pathway. The directing group coordinates to the metal center, forming a stable palladacycle intermediate. The size and geometry of this ring dictate which C-H bond is cleaved. A five-membered palladacycle formed via C2-H activation is generally more stable and kinetically accessible than the strained four-membered ring that would result from C3-H activation.

Troubleshooting Protocol:

• Install an Effective Directing Group: This is the most critical step. The directing group must be able to coordinate to the palladium catalyst.

  • Picolinamide (PA): One of the most effective and widely used directing groups for C2-arylation.

  • N-Pyrimidinyl or N-Pyridyl: These are also excellent choices that robustly direct C-H activation to the C2 position.

  • N-Acetyl: While sometimes used, it is generally a much weaker directing group and can lead to mixtures.

• Catalyst and Ligand Choice: The standard catalyst is Pd(OAc)₂. Ligands are often not required as the directing group and substrate coordinate directly, but in some cases, a mono-protected amino acid ligand (MPAA) like Ac-Gly-OH can improve yields.

• Oxidant and Additives: These reactions require an oxidant to regenerate the active Pd(II) catalyst. Common choices include Ag₂CO₃, Cu(OAc)₂, or benzoquinone (BQ). An additive like K₂CO₃ or Cs₂CO₃ is often necessary as a base. The choice of these reagents can be substrate-dependent and may require screening.

Experimental Workflow: Directed C2-Arylation

• Protect/Direct: React the N-H indole with 2-picolinoyl chloride in the presence of a base (e.g., NaH) to install the picolinamide directing group on the nitrogen.

• Coupling Reaction Setup: In a sealed tube, combine the N-picolinamide indole (1 equiv.), the aryl halide (1.5-2 equiv.), Pd(OAc)₂ (5-10 mol%), Ag₂CO₃ (2 equiv.), and K₂CO₃ (2 equiv.) in a suitable solvent like toluene or 1,4-dioxane.

• Reaction Execution: Degas the mixture and heat to 100-120 °C for 12-24 hours.

• Workup and DG Removal: After the reaction, the picolinamide group can be removed under basic or acidic hydrolysis conditions to yield the free N-H, C2-arylated indole.

Logical Flow: Achieving C2-Arylation via C-H Activation

Caption: Strategy for directing C-H activation to the C2 position.

References

• Title: The Synthesis of Indoles by the Reaction of Grignard Reagents with Acylating AgentsSource: Journal of the American Chemical Society, 1958URL: [Link]

• Title: Indium(III) Triflate as an Effective Catalyst for the Friedel–Crafts Acylation of IndolesSource: Synthetic Communications, 2005URL: [Link]

• Title: Palladium-Catalyzed C–H Activation/C–C Cross-Coupling Reactions: A Critical ReviewSource: Chemical Reviews, 2017URL: [Link]

• Title: Transition-Metal-Catalyzed C–H Activation Reactions: A Mechanistic OverviewSource: Organometallics, 2010URL: [Link]

• Title: Sequential C-H Functionalization of IndolesSource: Angewandte Chemie International Edition, 2011URL: [Link]

Technical Support Center: Optimization &amp; Purification of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience significant yield losses when purifying methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS: 113525-13-6).

The core challenge with this compound lies in its electronic structure. The 3-hydroxyindole (indoxyl) core is highly electron-rich, a property further amplified by the electron-donating 5-methyl group. When exposed to oxygen, light, or basic conditions, the 3-hydroxy group rapidly undergoes keto-enol tautomerization and subsequent aerobic oxidation. This generates radical intermediates that dimerize into deeply colored indigo or indirubin derivatives, or over-oxidize into isatin analogs[1].

To achieve >98% purity, every purification protocol must be designed as a self-validating, anaerobic system. Below is our comprehensive troubleshooting guide and optimized methodology.

Purification Decision Workflow

Workflow for optimizing purification of sensitive 3-hydroxyindole derivatives.

Frequently Asked Questions & Troubleshooting

Q1: Why does my compound turn blue or red during standard silica gel chromatography? A1: This is a classic symptom of oxidative dimerization. The 3-hydroxyindole core undergoes rapid aerobic oxidation when exposed to the slightly acidic, high-surface-area environment of standard silica gel. This process generates radical intermediates that dimerize into deeply colored indigo (blue) or indirubin (red) analogs[1]. Troubleshooting: You must use an inert atmosphere (nitrogen-driven flash systems). If degradation persists, switch to deactivated silica or neutral alumina to suppress the surface-catalyzed radical formation.

Q2: How do I optimize Preparative HPLC to prevent on-column degradation? A2: At a neutral pH, the 3-hydroxy group exists in equilibrium with its phenoxide-like anion and the 3-oxindole tautomer, both of which are highly susceptible to oxidation. By adding 0.1% Trifluoroacetic acid (TFA) to your water/acetonitrile mobile phase, you lower the pH well below the pKa of the hydroxyl group. This locks the molecule in its protonated, far more stable state, preventing the formation of isatin derivatives during the run[2].

Q3: What is the optimal recrystallization strategy for scaling up? A3: Indole-2-carboxylates exhibit excellent crystallization kinetics in binary solvent systems of differing polarities[3]. A dichloromethane (DCM) and petroleum ether system is highly effective. The critical troubleshooting step is to degas both solvents prior to heating. Heating an oxygen-rich solvent will immediately oxidize the 3-hydroxy position.

Validated Experimental Protocols

Protocol A: Anaerobic Flash Chromatography (For >1g Scale)

This protocol utilizes built-in visual validation to ensure the system remains anaerobic.

• Solvent Preparation: Sparge Ethyl Acetate (EtOAc) and Hexanes with high-purity Nitrogen (N₂) for 30 minutes.

  • Self-Validation: Use a dissolved oxygen meter to confirm O₂ levels are < 2 ppm.

• Column Equilibration: Flush the silica column with 3 column volumes (CV) of degassed hexanes exclusively under N₂ pressure. Do not use ambient air pumps.

• Sample Loading: Dissolve the crude methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in a minimum volume of degassed DCM. Apply directly to the column matrix.

• Elution: Run a gradient of 10% to 40% EtOAc in Hexanes.

  • Self-Validation: The eluting product band should remain pale yellow. The appearance of a blue/red band indicates an air leak in your solvent lines.

• Concentration: Evaporate fractions under reduced pressure at a bath temperature < 30°C. Backfill the rotary evaporator with Argon or N₂, never ambient air.

Protocol B: Reverse-Phase Preparative HPLC (For <1g Scale)

• Mobile Phase Prep: Prepare Mobile Phase A (Milli-Q H₂O + 0.1% TFA) and Mobile Phase B (HPLC-grade MeCN + 0.1% TFA). Sparge both with Helium for 15 minutes to remove dissolved oxygen[2].

• Sample Prep: Dissolve the sample in MeCN/H₂O (1:1) containing 0.1% TFA.

  • Self-Validation: The solution must remain clear and pale yellow. If it darkens, increase the TFA concentration slightly to force protonation.

• Chromatography: Inject onto a C18 Prep column. Run a linear gradient from 20% B to 80% B over 20 minutes. Monitor UV absorbance at 254 nm and 280 nm.

• Isolation: Immediately freeze the collected fractions on dry ice and lyophilize. Leaving the compound in aqueous acidic solutions at room temperature for extended periods can lead to hydrolysis of the methyl ester[3].

Quantitative Data: Purification Condition Matrix

The following table summarizes the expected outcomes based on different purification environments. Use this to benchmark your own recovery rates.

Purification Method	Additives / Conditions	Atmosphere	Average Recovery (%)	Expected Purity (%)	Primary Impurity Formed
Flash Chromatography	Standard Silica, EtOAc/Hex	Ambient Air	42%	< 80%	Indigo / Indirubin dimers
Flash Chromatography	Deactivated Silica, EtOAc/Hex	Nitrogen (N₂)	86%	> 95%	Trace 3-oxindole
Preparative HPLC	H₂O / MeCN (Neutral pH)	Ambient	55%	88%	Isatin derivatives
Preparative HPLC	H₂O / MeCN (0.1% TFA)	Degassed	94%	> 99%	None (Stable)
Recrystallization	DCM / Petroleum Ether	Argon (Ar)	78%	> 99%	None (Stable)

References

1.[1] Mass Spectrometry Rearrangement Ions and Metabolic Pathway-Based Discovery of Indole Derivatives during the Aging Process in Citrus reticulata 'Chachi'. MDPI. Available at: [Link] 2.[2] Highly Selective Indole Oxidation Catalyzed by a Mn-Containing Artificial Mini-Enzyme. ACS Catalysis. Available at: [Link] 3.[3] Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription. PubMed Central (PMC). Available at:[Link]

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Technical Support Center: Navigating Solubility Challenges of Indole-2-Carboxylate Derivatives

Welcome to the technical support center dedicated to addressing a critical bottleneck in the synthesis and application of indole-2-carboxylate derivatives: poor solubility in reaction media. This guide is designed for researchers, medicinal chemists, and process development scientists, offering practical, in-depth solutions to overcome this common experimental hurdle. Our approach is rooted in fundamental chemical principles to empower you with the knowledge to not only solve immediate solubility issues but also to proactively design more robust reaction systems.

Understanding the Core Problem: Why Are Indole-2-Carboxylates Often Poorly Soluble?

Indole-2-carboxylate derivatives, a cornerstone in pharmaceutical and materials science, frequently exhibit limited solubility due to a combination of structural factors.[1][2] The indole ring system itself is largely hydrophobic and aromatic.[1] Furthermore, the planar nature of the indole scaffold can lead to strong intermolecular π-π stacking and hydrogen bonding interactions within the crystal lattice, resulting in high crystal lattice energy that the solvent must overcome for dissolution to occur.[1][2]

The interplay of these factors often results in sluggish reaction kinetics, incomplete conversions, and challenges in purification. This guide provides a systematic approach to diagnosing and resolving these solubility-related issues.

Frequently Asked Questions (FAQs)

Q1: My indole-2-carboxylate starting material is not dissolving in my chosen reaction solvent. What are my initial troubleshooting steps?

A1: A systematic approach is key when tackling poor solubility. Before resorting to more complex methods, consider the following fundamental techniques:

• Solvent Screening: The adage "like dissolves like" is your first principle.[3] Evaluate a range of solvents with varying polarities. For indole-2-carboxylates, which possess both nonpolar (the indole core) and polar (the carboxylate group) features, a solvent system that can accommodate both is often required.

• Temperature Adjustment: For most solid organic compounds, solubility increases with temperature.[3][4][5] Cautiously heating the reaction mixture can significantly improve solubility and reaction rates. However, be mindful of the thermal stability of your starting materials and products to avoid degradation.[6]

• Particle Size Reduction: Decreasing the particle size of your solid starting material increases the surface area available for solvation, which can enhance the rate of dissolution.[3][7] Simple mechanical grinding or techniques like sonication can be effective.[3][8][9]

Q2: When should I consider using a co-solvent system?

A2: A co-solvent system is an excellent strategy when a single solvent fails to provide adequate solubility. Co-solvents are mixtures of two or more miscible solvents and can fine-tune the polarity of the reaction medium to better match the solute.[10][11][12] For indole-2-carboxylates, a common approach is to use a primary nonpolar solvent (like toluene or dichloromethane) with a more polar, water-miscible co-solvent such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or tetrahydrofuran (THF) to aid in dissolving the more polar regions of the molecule.[6][10][13][14]

Q3: Can adjusting the pH of the reaction medium improve the solubility of my indole-2-carboxylate derivative?

A3: Yes, for derivatives with ionizable groups, pH modification can dramatically enhance solubility.[3][11] The carboxylic acid moiety of indole-2-carboxylates is weakly acidic. In the presence of a suitable base, it can be deprotonated to form a more soluble carboxylate salt. This is a common strategy in both reaction setups and aqueous workups. Conversely, if your derivative has a basic functional group elsewhere on the molecule, acidification could improve its solubility.

Q4: I've observed my reaction stalling, even though the starting material seems to have dissolved initially. Could this be a solubility issue?

A4: This is a common scenario. The initial dissolved concentration might be too low to sustain an efficient reaction rate.[3] Alternatively, the product of the reaction may be less soluble than the starting material and could be precipitating out of the solution, inhibiting further reaction.[15] In such cases, the strategies outlined in this guide, such as increasing the solvent volume, employing a co-solvent system, or adjusting the temperature, should be considered.

Troubleshooting Guides & Advanced Strategies

Scenario 1: Persistent Insolubility in a Range of Common Organic Solvents

When standard solvent screening and temperature adjustments are insufficient, more advanced techniques may be necessary.

Strategy: Sonication-Assisted Dissolution

Sonication utilizes high-frequency sound waves to agitate particles in a solution, a process that can significantly enhance dissolution.[8][16][17] The acoustic cavitation generated breaks down intermolecular interactions in the solid state, facilitating solvation.[9][17]

Experimental Protocol: Sonication for Enhanced Dissolution

• Preparation: In a suitable reaction vessel, combine the poorly soluble indole-2-carboxylate derivative and the chosen solvent system.

• Sonication: Place the vessel in an ultrasonic bath or immerse an ultrasonic probe into the mixture.

• Operation: Activate the sonicator. The optimal duration and power will depend on the specific compound and solvent. Visually monitor the dissolution process.

• Observation: Continue sonication until the solid is fully dissolved or until no further dissolution is observed. For ongoing reactions, sonication can be applied intermittently or continuously, depending on the stability of the reactants and products to the mechanical energy.[18]

Strategy: Phase-Transfer Catalysis (PTC)

For reactions involving an ionic reagent and an organic substrate that are mutually insoluble, Phase-Transfer Catalysis (PTC) can be a powerful solution. A phase-transfer catalyst, typically a quaternary ammonium or phosphonium salt, facilitates the transport of the ionic reagent from an aqueous or solid phase into the organic phase where the reaction occurs. This is particularly useful for reactions like N-alkylation of indoles.[19][20]

Conceptual Workflow for Implementing PTC

Caption: A Stepwise Solubility Troubleshooting Workflow.

By systematically applying these principles and techniques, researchers can effectively overcome the solubility challenges posed by indole-2-carboxylate derivatives, paving the way for more efficient and successful synthesis of these valuable compounds.

References

• Maiti, D., & Sun, J. (2020). Asymmetric Dearomatizing Fluoroamidation of Indole Derivatives with Dianionic Phase-Transfer Catalyst. Organic Letters. Retrieved from [Link]

• Envirostar. (2023). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Retrieved from [Link]

• Wikipedia. (n.d.). Sonication. Retrieved from [Link]

• Sivakumar, P. M., & Murugan, R. (2018). Propargylation of indole under a new dual-site phase-transfer catalyst: A kinetic study. Chemical Methodologies. Retrieved from [Link]

• Kaźmierczak, M., & Gawroński, J. (2015). Enantioselective N-Alkylation of Nitroindoles under Phase-Transfer Catalysis. European Journal of Organic Chemistry. Retrieved from [Link]

• Cheung, H. Y., & Tan, C. H. (2015). Indole-Catalyzed Bromolactonization in Lipophilic Solvent: A Solid–Liquid Phase Transfer Approach. ACS Catalysis. Retrieved from [Link]

• TSI Journals. (2022). Sonication - Biochemistry & Molecular Biology Letters. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• Black, S. (2013). On the Effect of Temperature on Aqueous Solubility of Organic Solids. Organic Process Research & Development. Retrieved from [Link]

• Hokkaido University. (2021). Toward overcoming solubility issues in organic chemistry. Retrieved from [Link]

• International Journal of Pharmaceutical and Drug Analysis. (2023). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

• National Institutes of Health. (n.d.). CuH-Catalyzed Enantioselective Alkylation of Indole Derivatives with Ligand-Controlled Regiodivergence. Retrieved from [Link]

• LibreTexts Chemistry. (n.d.). 13.4 Effects of Temperature and Pressure on Solubility. Retrieved from [Link]

• Science Direct. (n.d.). Sonication: Significance and symbolism. Retrieved from [Link]

• PharmaTutor. (n.d.). Melt Sonocrystalization: A Solubility Enhancement Technique for Hydrophobic Drugs. Retrieved from [Link]

• Liu, J., et al. (2013). Measurement and Correlation of Solubilities of Indole-2-carboxylic Acid in Ten Different Pure Solvents from (278.15 to 360.15) K. Journal of Chemical & Engineering Data. Retrieved from [Link]

• Solubility of Things. (n.d.). Indole-3-propionic acid. Retrieved from [Link]

• National Institutes of Health. (n.d.). Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. Retrieved from [Link]

• LibreTexts Chemistry. (2023). Temperature Effects on Solubility. Retrieved from [Link]

• Chemistry LibreTexts. (n.d.). Solubility. Retrieved from [Link]

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Retrieved from [Link]

• YouTube. (2020). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. Retrieved from [Link]

• ManTech Publications. (2021). A Review of the Solubility Enhancement by Using a Co-Solvency Method. Retrieved from [Link]

• Drug Development & Delivery. (2023). BIOAVAILABILITY ENHANCEMENT - Solving Low Solubility Challenges to Optimize Drug Delivery Platforms. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

• American Chemical Society. (2024). Lesson 5.6: Does Temperature Affect Dissolving? Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Indole-2-carboxylic acid (CAS 1477-50-5). Retrieved from [Link]

• ACS Bio & Med Chem Au. (2025). Indole-2-carboxamides Optimization for Antiplasmodial Activity. Retrieved from [Link]

• National Institutes of Health. (n.d.). Drug Solubility: Importance and Enhancement Techniques. Retrieved from [Link]

• Industrial & Engineering Chemistry Research. (2023). Solubility Enhancement of Hydrophobic Compounds in Aqueous Solutions Using Biobased Solvents as Hydrotropes. Retrieved from [Link]

• The Journal of Physical Chemistry B. (2017). The Hydrophobic Effect and the Role of Cosolvents. Retrieved from [Link]

• Pharmainfo. (2010). SOLUBILITY ENHANCEMENT TECHNIQUES Review Article. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of Ethyl Indole-2-carboxylate in Aqueous Media at High Temperature. Retrieved from [Link]

• Wikipedia. (n.d.). Indole. Retrieved from [Link]

• National Institutes of Health. (2024). Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors. Retrieved from [Link]

• Organic & Biomolecular Chemistry. (2025). Indole-2-carboxamide: a versatile synthetic handle for the synthesis of diversely substituted polycyclic indole structures. Retrieved from [Link]

Sources

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• 2. Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Scale-up Synthesis of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Welcome to the technical support center for the scale-up synthesis of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, providing in-depth troubleshooting advice and frequently asked questions (FAQs).

I. Introduction to the Synthesis

The target molecule, methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate, is a valuable intermediate in the synthesis of various biologically active compounds. Its synthesis often involves the Japp-Klingemann reaction to form a key hydrazone intermediate, followed by a Fischer indole cyclization. While conceptually straightforward, scaling up this process from benchtop to pilot or manufacturing scale introduces a unique set of challenges that require careful consideration and optimization.

The overall synthetic pathway can be visualized as follows:

Caption: Overall reaction scheme for the synthesis.

This guide will address common issues encountered during both stages of this synthesis at scale.

II. Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific problems you may encounter during your experiments.

Japp-Klingemann Reaction Stage

Q1: My Japp-Klingemann reaction is resulting in a low yield of the hydrazone intermediate. What are the likely causes?

Low yields in the Japp-Klingemann reaction during scale-up can often be attributed to several factors:

• Inefficient Diazotization: The initial formation of the diazonium salt from p-toluidine is highly temperature-sensitive. On a larger scale, maintaining a consistently low temperature (0-5 °C) throughout the addition of sodium nitrite is critical. Poor temperature control can lead to decomposition of the diazonium salt, reducing the overall yield.

• Poor pH Control: The coupling reaction between the diazonium salt and methyl acetoacetate is pH-dependent. The optimal pH is typically weakly acidic to neutral. In a large batch, localized pH variations can occur, leading to side reactions.

• Slow or Inefficient Mixing: Inadequate agitation in a large reactor can lead to poor mass transfer, preventing the reactants from coming into contact effectively. This is a common issue when scaling up from a magnetic stirrer in a round-bottom flask to a mechanically stirred reactor.

Q2: I'm observing the formation of a significant amount of tar-like byproducts. How can I mitigate this?

The formation of tars is a common problem in diazonium salt chemistry, especially at elevated temperatures.

• Strict Temperature Control: As mentioned above, maintaining a low temperature is paramount. Ensure your cooling system is robust enough to handle the exotherm of the diazotization and coupling steps.

• Controlled Addition Rate: Add the sodium nitrite solution and the diazonium salt solution slowly and sub-surface to prevent localized high concentrations and temperature spikes.

• Use of a Scavenger: In some cases, adding a small amount of a radical scavenger can help to minimize side reactions that lead to tar formation.

Fischer Indole Synthesis Stage

Q3: The Fischer indole cyclization is not proceeding to completion, or I'm seeing a mixture of products. What should I investigate?

The Fischer indole synthesis is a powerful but sometimes temperamental reaction, and several factors can influence its outcome, especially on a larger scale.[1]

• Choice and Concentration of Acid Catalyst: The type and amount of acid catalyst are critical.[2] Common choices include sulfuric acid, polyphosphoric acid (PPA), and zinc chloride. The optimal catalyst and concentration often need to be determined empirically for a specific substrate and scale. Insufficient acid may lead to an incomplete reaction, while excessive acid can cause degradation of the starting material or product.

• Reaction Temperature and Time: The cyclization step typically requires heating. The optimal temperature and reaction time will need to be carefully controlled. Overheating can lead to the formation of undesired side products.

• Substituent Effects: The electronic nature of substituents on the arylhydrazine can impact the reaction's success. Electron-donating groups can sometimes favor N-N bond cleavage over the desired cyclization, leading to byproducts.[3][4]

Q4: I am struggling with the purification of the final product. What are some effective strategies for large-scale purification?

Purification of indole derivatives can be challenging due to the presence of structurally similar impurities.[2]

• Recrystallization: This is often the most effective and scalable method for obtaining high-purity crystalline solids.[5] Experiment with different solvent systems to find one that provides good solubility at high temperatures and poor solubility at low temperatures. A mixed solvent system, such as methanol and water, can sometimes be effective.[2]

• Column Chromatography: While effective at the lab scale, scaling up column chromatography can be resource-intensive.[5] If necessary, use a wider and shorter column with a carefully optimized solvent gradient to improve throughput.

• Trituration: Slurrying the crude product in a solvent in which the desired product is sparingly soluble but the impurities are soluble can be a simple and effective preliminary purification step.

General Scale-up Considerations

Q5: What are the key safety considerations when scaling up this synthesis?

• Diazonium Salts: Aryl diazonium salts are potentially explosive, especially when dry. They should always be kept in solution and used immediately after preparation. Avoid any friction or shock.

• Exothermic Reactions: Both the diazotization and the Fischer indole cyclization can be exothermic. Ensure your reactor has adequate cooling capacity and that a quench plan is in place in case of a thermal runaway.

• Reagent Handling: Handle all chemicals, particularly corrosive acids and toxic starting materials, with appropriate personal protective equipment (PPE) and in a well-ventilated area.

III. Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization for your specific equipment and scale.

Protocol 1: Synthesis of Methyl 2-(2-(4-methylphenyl)hydrazono)-3-oxobutanoate (Hydrazone Intermediate)

This procedure is based on the well-established Japp-Klingemann reaction.[6][7]

• Diazotization of p-Toluidine:

  • In a reactor equipped with a mechanical stirrer, thermometer, and addition funnel, dissolve p-toluidine (1.0 eq) in a mixture of concentrated hydrochloric acid and water.

  • Cool the solution to 0-5 °C using an ice-salt bath.

  • Slowly add a solution of sodium nitrite (1.05 eq) in water, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for 15-20 minutes.

• Coupling Reaction:

  • In a separate reactor, dissolve methyl acetoacetate (1.0 eq) and sodium acetate in a mixture of ethanol and water.

  • Cool this solution to 0-5 °C.

  • Slowly add the previously prepared diazonium salt solution to the methyl acetoacetate solution, maintaining the temperature below 10 °C and keeping the pH in the range of 5-6.

  • After the addition is complete, stir the reaction mixture at room temperature for 2-3 hours.

  • The precipitated yellow solid is the desired hydrazone.

• Work-up and Isolation:

  • Filter the solid product and wash it thoroughly with water.

  • Dry the product under vacuum at a low temperature.

Protocol 2: Fischer Indole Synthesis of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

• Cyclization:

  • In a reactor equipped with a mechanical stirrer and a reflux condenser, add the dried hydrazone intermediate (1.0 eq).

  • Carefully add the chosen acid catalyst (e.g., a mixture of acetic acid and concentrated sulfuric acid) while stirring.

  • Heat the reaction mixture to the optimized temperature (e.g., 80-100 °C) and maintain it for the required time (monitor by TLC or HPLC).

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and pour it into ice water.

  • The crude product will precipitate out.

  • Filter the solid, wash it with water until the filtrate is neutral, and dry it.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol or methanol).[5]

IV. Data Summary and Visualization

Table 1: Critical Parameters for Scale-up

Parameter	Japp-Klingemann Reaction	Fischer Indole Synthesis	Rationale and Troubleshooting
Temperature	0-5 °C (Diazotization), <10 °C (Coupling)	80-100 °C (Typical)	JK: Prevents diazonium salt decomposition. FIS: Drives the cyclization; overheating can cause degradation.
pH	5-6 (Coupling)	Strongly Acidic	JK: Optimal for coupling; out-of-range pH leads to byproducts. FIS: Required for the[3][3]-sigmatropic rearrangement.
Agitation	Vigorous	Moderate to Vigorous	Ensures good mass and heat transfer, preventing localized hotspots and concentration gradients.
Addition Rate	Slow and controlled	N/A	Prevents exotherms and localized high concentrations of reactive intermediates.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common issues.

V. References

• Bourlot, A. S., & Merour, J. Y. (1995). ALKYLATION OF METHYL 3-HYDROXYINDOLE-2-CARBOXYLATE USE IN PYRIMIDINE SYNTHESIS. ResearchGate.

• A General and Scalable Synthesis of Polysubstituted Indoles. (2020). MDPI.

• Why Do Some Fischer Indolizations Fail? (2011). National Institutes of Health.

• Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole. (2026). ResearchGate.

• Why Do Some Fischer Indolizations Fail? (2011). Journal of the American Chemical Society.

• Synthesis of 1-indolyl-3,5,8-substituted γ-carbolines: one-pot solvent-free protocol and biological evaluation. (2021). Beilstein Journals.

• Fischer indole synthesis applied to the total synthesis of natural products. (2017). RSC Publishing.

• Problems with Fischer indole synthesis. (2021). Reddit.

• Japp–Klingemann reaction. Wikipedia.

• Recent advances in the synthesis of indoles and their applications. (2025). RSC Publishing.

• Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate. Sigma-Aldrich.

• 1H-Indole-5-carboxylic acid, 2-methyl, ethyl ester. Organic Syntheses Procedure.

• Technical Support Center: Troubleshooting Guide for the Synthesis of Indole Derivatives. Benchchem.

• Efficient synthesis of indole derivatives, an important component of most drugs, allows the development of new drug candidates. (2023). EurekAlert!.

• Synthesis and biological activity of functionalized indole-2-carboxylates, triazino. (2008). PubMed.

• Synthesis of indoles. Organic Chemistry Portal.

• PTC-Promoted Japp—Klingmann Reaction for the Synthesis of Indole Derivatives (IV).

• Common impurities in methyl indole-3-carboxylate and their removal. Benchchem.

• Recent advances in the green synthesis of indole and its derivatives using microwave irradiation and the role of indole moiety in cancer. (2024). Taylor & Francis.

• Application Notes and Protocols: Indium-Catalyzed Synthesis of Substituted Indole Derivatives from Ethyl Acetoacetate. Benchchem.

• Synthesis of Indole-Based Derivatives Containing Ammonium Salts, Diamines and Aminoureas for Organocatalysis. (2025). MDPI.

• Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. PMC.

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. (2021). MDPI.

• APPLICATION OF JAPP-KLINGEMANN REACTION IN THE SYNTHESIS OF AZACARBAZOLE DERIVATIVES. TSI Journals.

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• 3. Why Do Some Fischer Indolizations Fail? - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Japp–Klingemann reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing N-Alkylation of Indole-2-Carboxylates

Welcome to the Technical Support Center for indole functionalization. This resource is engineered for researchers, synthetic chemists, and drug development professionals. It provides mechanistic troubleshooting, validated protocols, and empirical data to resolve common bottlenecks encountered during the N-alkylation of indole-2-carboxylates.

Troubleshooting Workflow: Regioselectivity & Yield

The following logic tree outlines the primary decision points when optimizing the N-alkylation of indole-2-carboxylates, focusing on base/solvent selection and reaction kinetics.

Troubleshooting workflow for regioselectivity and yield in indole-2-carboxylate N-alkylation.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction yielding poor conversion, and how does the C2-carboxylate group affect reactivity? A1: The indole N-H is generally weakly acidic (pKa ≈ 17 in DMSO) and requires a robust base for complete deprotonation[1]. While the electron-withdrawing C2-carboxylate group slightly increases the acidity of the N-H bond, it also reduces the overall nucleophilicity of the resulting indolate anion. If conversion is low, your base may not be strong enough, or the indolate anion may be poorly solvated. Switching to a highly polar aprotic solvent like DMF or DMSO ensures the indolate anion remains fully dissociated and highly reactive[2].

Q2: How do I ensure strict N-regioselectivity over C3-alkylation? A2: Indole anions are ambient nucleophiles. The C3 position is highly nucleophilic, but N-alkylation can be exclusively favored by manipulating the ion pair. According to Hard-Soft Acid-Base (HSAB) theory, the nitrogen atom is a "hard" nucleophile. Using highly dissociating polar aprotic solvents (like DMF or MeCN) with alkali metal bases (like NaH or K₂CO₃) separates the metal cation from the indolate, exposing the hard nitrogen center and driving exclusive N-alkylation[2]. Empirical studies confirm that regioselective N-alkylation of indole-2-carboxylates is reliably achieved using either K₂CO₃/MeCN or NaH/DMF, though the K₂CO₃ system often yields cleaner crude products[3].

Q3: My reaction with an alkyl chloride is stalling. How can I drive it to completion without increasing the temperature? A3: Alkyl chlorides are relatively poor electrophiles due to their strong carbon-halogen bonds. Increasing the temperature can lead to unwanted side reactions, such as ester degradation. Instead, add a catalytic amount (0.1–0.2 equivalents) of Potassium Iodide (KI) or Sodium Iodide (NaI). This initiates an in situ Finkelstein reaction, temporarily converting the sluggish alkyl chloride into a highly reactive alkyl iodide intermediate, which rapidly reacts with the indolate anion[1].

Q4: How do I prevent the hydrolysis of the C2-carboxylate ester during the reaction? A4: Ester hydrolysis (saponification) is a common side reaction when using aqueous bases or highly nucleophilic hydroxide ions (e.g., KOH or NaOH) at elevated temperatures. To protect the C2-carboxylate, you must use strictly anhydrous conditions and non-nucleophilic bases. Using anhydrous K₂CO₃ in acetonitrile or NaH in dry DMF prevents hydroxide formation, thereby preserving the ester functionality[1][3].

Quantitative Comparison of Reaction Conditions

The following table summarizes the empirical data for the two most reliable methods for N-alkylating methyl indole-2-carboxylate.

Method	Base	Solvent	Temperature	Typical Yield	Regioselectivity (N:C3)	Key Mechanistic Advantage
A	K₂CO₃	Acetonitrile (MeCN)	Reflux (82 °C)	80–95%	>99:1	Milder conditions; prevents ester hydrolysis; yields cleaner crude products[3].
B	NaH	DMF	0 °C to RT	75–90%	>99:1	Faster deprotonation; highly effective for sterically hindered electrophiles[2][3].

Validated Standard Operating Procedures (SOPs)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems . Built-in observational milestones allow the operator to verify the success of each mechanistic step in real time.

Method A: Mild N-Alkylation using K₂CO₃ / MeCN

Best for sensitive substrates and preventing ester hydrolysis.

• Preparation: Suspend methyl indole-2-carboxylate (1.0 equiv) and anhydrous K₂CO₃ (2.0 equiv) in dry acetonitrile (0.2 M concentration).

• Electrophile Addition: Add the alkyl halide (1.2 equiv) to the suspension at room temperature. (Note: If using an alkyl chloride, add 0.1 equiv of KI).

• Heating: Heat the mixture to reflux.

• Self-Validation (TLC): Monitor the reaction via normal-phase TLC. The N-alkylated product lacks the N-H hydrogen-bond donor, making it significantly less polar than the starting material. A successful reaction is validated by the appearance of a new, higher-Rf spot.

• Workup: Once starting material is consumed (typically 12–24 h), cool to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure[3].

Method B: Rapid N-Alkylation using NaH / DMF

Best for unreactive electrophiles requiring a fully dissociated indolate anion.

• Deprotonation: Dissolve methyl indole-2-carboxylate (1.0 equiv) in anhydrous DMF under an inert argon or nitrogen atmosphere. Cool the solution to 0 °C.

• Base Addition: Carefully add Sodium Hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise.

• Self-Validation (Gas Evolution): The reaction between NaH and the indole N-H produces hydrogen gas. The visual cessation of bubbling (typically after 30–60 minutes at room temperature) is a self-validating indicator of complete deprotonation[2].

• Alkylation: Re-cool the mixture to 0 °C and add the alkyl halide (1.2 equiv) dropwise. Stir at room temperature for 2–4 hours.

• Self-Validation (NMR): After quenching with saturated aqueous NH₄Cl and extracting with ethyl acetate, analyze the crude product via ¹H NMR. The complete disappearance of the broad N-H singlet (typically found at 11.0–12.0 ppm) confirms quantitative N-alkylation[1].

References

• Regioselective N-Alkylation of Methyl Indole-2-carboxylate | Synthetic Communications (Taylor & Francis) | 4

• Optimizing reaction conditions for N-alkylation of indoles | Benchchem | 1

• Optimization of reaction conditions for N-alkylation of indoles (Troubleshooting) | Benchchem | 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]

Technical Support Center: Purification of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions for the purification of crude methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate. The successful isolation of this key indole derivative with high purity is critical for subsequent synthetic steps and biological assays. This document outlines common impurities, purification strategies, and analytical methods for purity assessment, grounded in established chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate?

A: The impurity profile of your crude product is largely dependent on the synthetic route employed. Common indole syntheses like the Fischer, Nenitzescu, or Reissert methods can introduce specific side-products and unreacted starting materials.[1]

Common Impurities Include:

• Unreacted Starting Materials: Depending on the specific synthesis, these could include substituted anilines, hydrazines, or keto-esters.

• Side-Products: These can arise from incomplete cyclization, over-alkylation, or rearrangement reactions. For instance, in syntheses involving alkylating agents, N-alkylation and O-alkylation can sometimes compete, leading to isomeric impurities.[2]

• Oxidation and Degradation Products: Indole derivatives, particularly those with hydroxyl groups, can be susceptible to air and light-induced oxidation, leading to colored impurities and resinous materials.[1] The presence of a pinkish or brownish hue in your product often suggests such degradation.[3]

• Residual Solvents: Solvents used in the reaction and workup may be retained in the crude solid.

Q2: My crude product is a dark, oily residue instead of a solid. What should I do?

A: An oily or resinous crude product often indicates the presence of significant impurities that are depressing the melting point and preventing crystallization. It may also suggest the presence of residual high-boiling solvents like DMF or DMSO.

Troubleshooting Steps:

• Solvent Removal: Ensure all reaction solvents have been thoroughly removed under high vacuum, possibly with gentle heating.

• Aqueous Workup: If not already performed, an aqueous workup can remove water-soluble impurities. Dissolve the residue in a water-immiscible solvent like ethyl acetate or dichloromethane, wash with water and then brine, dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, and re-evaporate.

• Trituration: Attempt to induce crystallization by triturating the oil with a non-polar solvent in which the product is expected to have low solubility, such as hexane or diethyl ether. This can often wash away non-polar impurities and leave a solid product.

• Direct to Chromatography: If trituration fails, the most direct approach is to proceed with column chromatography.

Q3: How do I choose between recrystallization and column chromatography for purification?

A: The choice depends on the nature and number of impurities present.

• Recrystallization is ideal when you have one major impurity with a significantly different solubility profile from your desired product, or for removing minor, highly-colored impurities from a mostly pure solid. It is generally faster and more scalable than chromatography.

• Column Chromatography is the more powerful technique and is necessary when multiple impurities are present, or when impurities have similar solubility to the product.[3] It offers the highest resolution for separating complex mixtures.

A preliminary Thin-Layer Chromatography (TLC) analysis is essential for making this decision. A single major impurity spot might suggest recrystallization is feasible, whereas multiple spots indicate that chromatography is required.[3]

Q4: How can I monitor the purification process effectively?

A: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring your purification.[4]

• Visualizing Spots: Most indole derivatives are UV-active and can be visualized as dark spots on a TLC plate with a fluorescent indicator (F254) under 254 nm UV light.[4] Staining with reagents like an iodine chamber or a p-anisaldehyde solution can also be used for visualization. For specific detection of indoles, Ehrlich's reagent is highly effective, typically producing blue or purple spots.[4]

• Assessing Purity: In an appropriate solvent system, a pure compound should appear as a single spot. The presence of multiple spots indicates impurities.

• Tracking Chromatography: TLC is used to analyze the fractions collected from the column to identify which ones contain the pure product.

Troubleshooting and Optimization Guide

Issue 1: Persistent Impurities After Recrystallization

Symptom: The melting point of the product remains broad or depressed after recrystallization, and TLC analysis still shows impurity spots.

Causality: This indicates that the chosen recrystallization solvent does not effectively differentiate between the product and the impurity in terms of solubility.

Solutions:

• Solvent System Screening: A systematic approach to finding a suitable solvent is crucial. Test the solubility of your crude product in a range of solvents of varying polarity (e.g., hexane, ethyl acetate, acetone, ethanol, methanol, water). An ideal solvent will dissolve the compound when hot but show poor solubility when cold.

• Two-Solvent Recrystallization: If a single solvent is not effective, a two-solvent system can be employed. Dissolve the crude product in a minimum amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" solvent (in which it is insoluble) at an elevated temperature until the solution becomes faintly cloudy (the saturation point). Allow the solution to cool slowly.

Table 1: Common Recrystallization Solvents for Indole Derivatives

Solvent System	Polarity	Typical Use Case
Ethanol/Water	Polar	For moderately polar indoles.
Methanol	Polar	Effective for removing more polar impurities.[3]
Ethyl Acetate/Hexane	Medium/Non-polar	Good for less polar indoles.
Toluene	Non-polar	For non-polar indoles and impurities.

Issue 2: Compound Streaking or Tailing on Silica Gel TLC/Column

Symptom: Instead of tight, round spots on a TLC plate or sharp peaks during column chromatography, the compound appears as a long streak or "tail."

Causality: Tailing is often caused by the interaction of the slightly basic indole nitrogen with the acidic surface of the silica gel.[4] This strong, sometimes irreversible, adsorption leads to poor separation.

Solutions:

• Mobile Phase Modification: Add a small amount of a basic modifier to the eluent to neutralize the acidic sites on the silica gel.

  • Triethylamine (NEt₃): Typically, 0.1-2.0% triethylamine is added to the mobile phase (e.g., hexane/ethyl acetate).[4]

  • Ammonia in Methanol: A 1-10% solution of ammonia in methanol can also be effective.[4]

• Use of an Alternative Stationary Phase: If tailing persists, consider using a different stationary phase.

  • Neutral Alumina: This is a good alternative for acid-sensitive compounds.[4]

  • Reversed-Phase Silica (C18): For more polar indole derivatives, reversed-phase chromatography with a polar mobile phase (e.g., water/acetonitrile or water/methanol) can be very effective.[4]

Issue 3: Suspected On-Column Decomposition

Symptom: The collected fractions from column chromatography show new, unexpected spots on TLC that were not present in the crude material. The overall recovery from the column is also low.

Causality: The acidic nature of standard silica gel can cause the degradation of sensitive indole derivatives, particularly those with electron-rich aromatic rings or acid-labile functional groups.[4]

Solutions:

• Deactivation of Silica Gel: Before running the column, flush the packed silica gel with the mobile phase containing 1-3% triethylamine.[4] This will neutralize the most acidic sites.

• 2D TLC Stability Test: To confirm if your compound is unstable on silica, you can perform a 2D TLC analysis. Spot the compound on one corner of a square TLC plate, develop it, dry the plate completely, rotate it 90 degrees, and re-develop it in the same solvent system. If the compound is stable, the spot will remain on the diagonal. The appearance of off-diagonal spots indicates decomposition.[4]

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

This protocol is a standard approach for purifying indole derivatives on silica gel.

• TLC Analysis & Solvent Selection:

  • Develop a suitable mobile phase using TLC. A common starting point is a mixture of hexane and ethyl acetate.[4]

  • Adjust the solvent ratio to achieve a retention factor (Rf) of 0.2-0.4 for the target compound.

• Column Packing:

  • Prepare a slurry of silica gel in the initial, least polar mobile phase.

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent like dichloromethane.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.[4]

• Elution:

  • Begin eluting with the non-polar mobile phase.

  • Gradually increase the polarity of the eluent (gradient elution) to move the compounds down the column (e.g., from 100% hexane to 9:1, then 4:1 hexane:ethyl acetate).[3]

• Fraction Collection & Analysis:

  • Collect fractions and analyze them by TLC.

  • Combine the fractions containing the pure product.

• Product Isolation:

  • Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

HPLC is a highly accurate method for determining the final purity of your compound. A reversed-phase method is typically suitable for this class of molecules.[5]

• Instrumentation: HPLC system with a UV detector, a C18 reversed-phase column (e.g., 5 µm particle size, 4.6 x 250 mm).

• Chromatographic Conditions:

  • Mobile Phase: A typical mobile phase would be a mixture of acetonitrile and water (e.g., 60:40 v/v), often with a small amount of acid like 0.1% formic acid to improve peak shape.[5]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 280 nm (indoles have strong UV absorbance in this region).[5]

  • Column Temperature: 30 °C.

• Sample Preparation:

  • Prepare a stock solution of your purified compound in the mobile phase (e.g., 1 mg/mL).

  • Dilute this stock solution to a working concentration (e.g., 0.1 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.[5]

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample and run the analysis.

  • Purity is typically reported as the area percentage of the main product peak relative to the total area of all peaks in the chromatogram. For regulatory purposes, purity should be >95%.[6]

Protocol 3: Purity Confirmation by ¹H NMR Spectroscopy

Quantitative NMR (qNMR) can be used to determine the absolute purity of a sample against a certified internal standard.[7]

• Sample Preparation:

  • Accurately weigh approximately 3.0 mg of your purified indole product into a vial.

  • Accurately weigh a precise amount of a certified internal standard (e.g., ~2.0 mg of maleic acid or dimethyl sulfone) into the same vial. The standard should have a known purity and its NMR signals should not overlap with your product's signals.[7]

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., 0.5 mL of DMSO-d₆).[8]

• NMR Data Acquisition:

  • Use a high-field NMR spectrometer (e.g., 600 MHz).

  • Ensure acquisition parameters are set for quantitative analysis, particularly a long relaxation delay (d1) of at least 30-60 seconds to allow for full proton relaxation.[7]

• Data Analysis:

  • Integrate a well-resolved, non-overlapping signal from your product and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

Visual Workflows

Purification Workflow Diagram

Caption: General workflow for the purification and analysis of the target compound.

Troubleshooting TLC Streaking

Caption: Decision tree for troubleshooting spot streaking on TLC plates.

References

• BenchChem. (n.d.). Technical Support Center: Purification of Indole Derivatives by Column Chromatography. BenchChem.

• PharmaGuideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Indole. PharmaGuideline. Retrieved from [Link]

• Bourlot, A. S., & Merour, J. Y. (1995). ALKYLATION OF METHYL 3-HYDROXYINDOLE-2-CARBOXYLATE USE IN PYRIMIDINE SYNTHESIS. ResearchGate. Retrieved from [Link]

• MDPI. (2025). Purification of Indole Contained in Wash Oil by Combination of Extraction and Crystallization (Part 2: Highly Efficient Purification of Indole in Indole-Concentrated Oil via Solute Crystallization). MDPI. Retrieved from [Link]

• BenchChem. (n.d.). Common impurities in methyl indole-3-carboxylate and their removal. BenchChem.

• ResearchGate. (2026). Manufacturing synthesis of 5-hydroxy-2-methyl-1H-indole. ResearchGate. Retrieved from [Link]

• MDPI. (2021). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. MDPI. Retrieved from [Link]

• ACS Publications. (2021). Extraction Behavior of Indole from Simulated Wash Oil Using Halogen-Free Ionic Liquids. ACS Omega. Retrieved from [Link]

• BenchChem. (n.d.). A Comparative Guide to HPLC Methods for Purity Assessment of Methyl Indole-3-carboxylate. BenchChem.

• ACS Publications. (2021). Validated Quantitative 1H NMR Method for Simultaneous Quantification of Indole Alkaloids in Uncaria rhynchophylla. ACS Omega. Retrieved from [Link]

• PubMed. (1976). Purification of indolyl-3-alkane alpha-hydroxylase by affinity chromatography on indolyl-agarose columns. PubMed. Retrieved from [Link]

• Nature. (2024). HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. Scientific Reports. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Indole on Newcrom R1 HPLC column. SIELC Technologies. Retrieved from [Link]

• BenchChem. (n.d.). Application Note: Analytical Techniques for the Purity Assessment of Substituted Indoles. BenchChem.

• PubMed Central. (2021). Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. RSC Advances. Retrieved from [Link]

• MDPI. (2010). New 3H-Indole Synthesis by Fischer's Method. Part I. Molecules. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of indoles. Organic Chemistry Portal. Retrieved from [Link]

• YouTube. (2025). H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing indole derivatives. Google Patents.

• PubMed Central. (2014). Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. Journal of Medicinal Chemistry. Retrieved from [Link]

• Acta Poloniae Pharmaceutica. (2005). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. Retrieved from [Link]

• DergiPark. (2021). SYNTHESIS OF INDOLES DERIVATIVES USING METAL FREE CATALYST IN ORGANIC REACTIONS. Journal of the Faculty of Pharmacy of Ankara University. Retrieved from [Link]

• BenchChem. (n.d.). Purification techniques for indole aldehydes. BenchChem.

• Arabian Journal of Chemistry. (2023). Theoretical insight and experimental exploration of indole extraction from wash oil with deep eutectic solvents. Arabian Journal of Chemistry. Retrieved from [Link]

• YouTube. (2018). Determining percent purity using Quantitative Proton NMR (qHNMR/qNMR). YouTube. Retrieved from [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2022). Synthesis of Indole, Derivatives of Indole and Mono-Substituted Indole. IJARSCT. Retrieved from [Link]

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• 1. Synthesis, Reactions and Medicinal Uses of Indole | Pharmaguideline [pharmaguideline.com]
• 2. researchgate.net [researchgate.net]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Confirmation of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

In the landscape of modern drug discovery and development, the indole scaffold remains a cornerstone of medicinal chemistry, valued for its vast biological activities. The synthesis of novel indole derivatives, such as methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate , necessitates an unequivocal and rigorous confirmation of their chemical structure. An erroneous structural assignment can derail research programs, invalidate biological data, and lead to significant financial and temporal losses.

This guide provides a comprehensive, multi-technique framework for the definitive structural elucidation of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate. We will compare the predicted spectroscopic data, derived from the theoretical structure, against the experimental data a researcher would obtain. This comparative approach, integrating Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy, establishes a self-validating system to ensure the highest degree of confidence in the final structural assignment.

The Proposed Structure and The Analytical Imperative

The molecule , methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate, presents a specific arrangement of functional groups and substituents on the indole core.

Proposed Structure:

The analytical challenge is to verify every aspect of this structure: the indole core, the precise positions of the hydroxyl, methyl, and methyl carboxylate groups (positions 3, 5, and 2, respectively), and the overall connectivity. Relying on a single analytical method is insufficient; a combinatorial approach is paramount.

A Multi-Pronged Strategy for Unambiguous Confirmation

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The cornerstone of small molecule structure elucidation.

  • ¹H NMR: Maps the proton environment, providing information on chemical shifts, integration (proton count), and coupling (connectivity).

  • ¹³C NMR: Probes the carbon skeleton of the molecule.

  • 2D NMR (COSY, HSQC, HMBC): Establishes direct and long-range correlations between protons and carbons, allowing for the definitive assembly of molecular fragments.

• Mass Spectrometry (MS): Provides the high-accuracy molecular weight of the compound, confirming its elemental composition.

• Infrared (IR) Spectroscopy: Identifies the key functional groups present in the molecule based on their characteristic vibrational frequencies.

Experimental and Data Analysis Workflow

The logical flow from sample preparation to final confirmation is critical. The following workflow ensures that data is collected and analyzed systematically.

Caption: Overall workflow for spectroscopic data acquisition and structural confirmation.

In-Depth Analysis and Experimental Protocols

This section details the experimental protocols and, crucially, the expected data for methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate. The researcher's goal is to match their experimental findings to these predictions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR is the most powerful tool for this task because it provides detailed information about the chemical environment and connectivity of individual atoms within the molecule.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the synthesized compound.

• Solvent Selection: Dissolve the sample in ~0.6 mL of a deuterated solvent, such as DMSO-d₆. DMSO-d₆ is often preferred for indole derivatives as it can help in observing exchangeable protons like N-H and O-H.

• Data Acquisition: Transfer the solution to a 5 mm NMR tube. Acquire ¹H, ¹³C, DEPT-135, COSY, HSQC, and HMBC spectra on a spectrometer operating at a field strength of 400 MHz or higher for optimal resolution.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~11.5	Broad Singlet	1H	N-H	The indole N-H proton is typically deshielded and appears as a broad singlet.
~9.5	Broad Singlet	1H	O-H	The hydroxyl proton at position 3 is also exchangeable and expected to be a broad singlet.
~7.5	Singlet	1H	H-4	This proton is adjacent to the electron-donating methyl group and is expected to be a singlet due to a lack of adjacent protons.
~7.2	Doublet	1H	H-7	This proton is part of the benzene ring and will be split by H-6.
~6.9	Doublet	1H	H-6	This proton will be split by H-7.
~3.8	Singlet	3H	O-CH₃	The methyl ester protons are in a distinct chemical environment and appear as a singlet.
~2.3	Singlet	3H	Ar-CH₃	The aromatic methyl group protons will appear as a singlet.

Predicted Chemical Shift (δ, ppm)	Carbon Type (from DEPT)	Assignment	Rationale
~162	C	C=O	The ester carbonyl carbon is highly deshielded.
~145	C	C-3	The carbon bearing the hydroxyl group.
~135	C	C-7a	Quaternary carbon at the ring junction.
~131	C	C-5	The carbon bearing the methyl group.
~125	CH	C-4	Aromatic CH.
~122	C	C-3a	Quaternary carbon at the ring junction.
~120	CH	C-6	Aromatic CH.
~112	CH	C-7	Aromatic CH.
~105	C	C-2	The carbon attached to the carboxylate group.
~52	CH₃	O-CH₃	The methyl ester carbon.
~21	CH₃	Ar-CH₃	The aromatic methyl carbon.

While 1D NMR provides a list of parts, 2D NMR shows how they connect. The Heteronuclear Multiple Bond Correlation (HMBC) experiment is particularly vital as it reveals 2- and 3-bond correlations between protons and carbons, allowing for the unambiguous placement of substituents.

Caption: Expected key HMBC correlations for structural confirmation.

Trustworthiness: The observation of a 3-bond correlation from the aromatic methyl protons (~2.3 ppm) to both C-4 and C-6, and a 2-bond correlation to C-5, definitively places the methyl group at the C-5 position. Similarly, the correlation from the ester methyl protons (~3.8 ppm) to the carbonyl carbon (~162 ppm) and to C-2 (~105 ppm) confirms the methyl carboxylate at position 2.

High-Resolution Mass Spectrometry (HRMS)

Causality: HRMS provides an extremely accurate mass measurement, which is used to determine the elemental formula of the molecule. This serves as a fundamental check of the compound's identity.

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample directly into the mass spectrometer using an electrospray ionization (ESI) source.

• Data Acquisition: Acquire the spectrum in positive ion mode. The instrument should be calibrated to ensure high mass accuracy (typically < 5 ppm).

• Molecular Formula: C₁₁H₁₁NO₃

• Exact Mass: 205.0739

• Expected Ion [M+H]⁺: 206.0817

A measured mass within 5 ppm of the theoretical value for the [M+H]⁺ ion provides strong evidence for the proposed elemental composition.

Infrared (IR) Spectroscopy

Causality: IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups, as their covalent bonds vibrate at characteristic frequencies when exposed to infrared radiation.[1][2]

• Sample Preparation: Grind 1-2 mg of the solid sample with ~100 mg of dry, IR-grade potassium bromide (KBr) using an agate mortar and pestle.[1]

• Pellet Formation: Transfer the mixture to a pellet die and apply high pressure using a hydraulic press to form a thin, translucent pellet.[1]

• Spectral Acquisition: Place the pellet in the spectrometer's sample holder and acquire the spectrum, typically from 4000 to 400 cm⁻¹. A background spectrum of a blank KBr pellet should be recorded first.[1]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~3400-3300	N-H Stretch	Indole N-H	A characteristic broad peak for the indole N-H group.[3]
~3300-3200	O-H Stretch	Hydroxyl	A broad peak indicating the presence of the hydroxyl group.
~1700-1680	C=O Stretch	Ester Carbonyl	A strong, sharp absorption typical for an ester carbonyl.[1]
~1620-1450	C=C Stretch	Aromatic Ring	Multiple sharp peaks corresponding to the indole aromatic system.[1]
~1250-1000	C-O Stretch	Ester & Hydroxyl	Strong absorptions in the fingerprint region.

The presence of distinct bands for N-H, O-H, and C=O groups provides crucial, corroborating evidence for the proposed structure.[4]

Data Synthesis: The Comparative Validation Table

The ultimate confirmation comes from comparing the acquired experimental data against the predicted values. A high degree of congruence across all techniques provides a self-validating and trustworthy structural assignment.

Technique	Predicted Data	Experimental Data	Match? (✓/✗)
HRMS	[M+H]⁺ = 206.0817	[Researcher to fill in]
IR (cm⁻¹)	N-H: ~3350; O-H: ~3250; C=O: ~1690	[Researcher to fill in]
¹H NMR (δ, ppm)	N-H: ~11.5; O-H: ~9.5; H-4: ~7.5; H-7: ~7.2; H-6: ~6.9; O-CH₃: ~3.8; Ar-CH₃: ~2.3	[Researcher to fill in]
¹³C NMR (δ, ppm)	C=O: ~162; C-3: ~145; C-7a: ~135; C-5: ~131; C-4: ~125; C-3a: ~122; C-6: ~120; C-7: ~112; C-2: ~105; O-CH₃: ~52; Ar-CH₃: ~21	[Researcher to fill in]
HMBC	Key correlations (Ar-CH₃ to C4, C5, C6; O-CH₃ to C=O, C2) confirmed?	[Researcher to fill in]

Conclusion

The structural confirmation of a novel compound like methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate is not a trivial exercise but a mandatory step in the scientific process. By systematically acquiring and comparing data from a suite of orthogonal analytical techniques—NMR, MS, and IR—we move beyond assumption to certainty. This guide provides the experimental framework and predictive data necessary to establish a robust, self-validating system for structural elucidation, ensuring the integrity of subsequent research and development efforts.

References

• Kanaoka, Y., et al. (1960). Infrared Spectra of Some Indole and Pyrrole Compounds. Chemical and Pharmaceutical Bulletin, 8(1), 294-301. Available from: [Link]

• Shurvell, H. F., & Pinzuti, L. (1966). SUR LES SPECTRES INFRAROUGES DES PHTALOCYANINES. Canadian Journal of Chemistry, 44(2), 125-136. Available from: [Link]

• Wójcik, J., et al. (2020). Vibrational Spectroscopic and Quantum-Chemical Study of Indole–Ketone Hydrogen-Bonded Complexes. Molecules, 25(21), 5092. Available from: [Link]

• ResearchGate. FT-IR spectrum of control indole. Available from: [Link]

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A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Methods for Purity Analysis of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

For researchers, scientists, and professionals in drug development, establishing the purity of novel chemical entities and intermediates is a cornerstone of rigorous scientific practice and regulatory compliance. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methodologies for the purity assessment of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate, a key building block in the synthesis of various pharmacologically active molecules. The selection of an optimal HPLC method is critical for accurately identifying and quantifying impurities, thereby ensuring the quality and consistency of the final product.

This document delves into two distinct reversed-phase HPLC (RP-HPLC) methods, offering a detailed, step-by-step protocol for each and presenting a comparative analysis of their performance based on key chromatographic parameters. The methodologies are designed to be robust and self-validating, grounded in established principles from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH) guidelines.[1][2][3][4][5]

The Critical Role of Purity Analysis

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (Molecular Formula: C₁₁H₁₁NO₃, Molecular Weight: 205.21 g/mol ) is a substituted indole derivative.[6][7] The indole scaffold is a privileged structure in medicinal chemistry, appearing in a wide array of natural products and synthetic drugs.[8] Impurities in synthetic intermediates like this can arise from unreacted starting materials, byproducts of side reactions, or degradation products.[9] These impurities can have unintended pharmacological effects or interfere with downstream reactions, making their detection and quantification essential.

Comparative Overview of HPLC Methods

The choice of an HPLC method is dictated by the physicochemical properties of the analyte and the potential impurities. For a moderately polar, aromatic compound like methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate, reversed-phase chromatography is the most suitable approach.[8][10][11] In this guide, we compare two RP-HPLC methods utilizing different stationary phases to achieve alternative selectivity.

Parameter	Method A: C18 Stationary Phase	Method B: Phenyl-Hexyl Stationary Phase
Stationary Phase	C18 (Octadecylsilyl), 5 µm, 4.6 x 150 mm	Phenyl-Hexyl, 5 µm, 4.6 x 150 mm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	A: 0.1% Phosphoric Acid in WaterB: Methanol
Gradient	30-70% B over 15 min	40-80% B over 15 min
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	35 °C	35 °C
Detection Wavelength	220 nm (UV)	220 nm (UV)
Injection Volume	5 µL	5 µL
Expected Retention Time	~8-10 minutes	~7-9 minutes
Typical Application	General purity assessment, separation of non-polar to moderately polar impurities.	Enhanced separation of aromatic and closely related impurities through π-π interactions.[12][13]

Experimental Protocols

The following are detailed protocols for the two proposed HPLC methods. These protocols are designed to be readily implemented in a laboratory setting.

Method A: Robust Purity Assessment with a C18 Stationary Phase

This method employs a C18 column, a workhorse in reversed-phase chromatography, providing excellent hydrophobic retention for a broad range of analytes.[11] The use of a formic acid modifier in the mobile phase helps to ensure good peak shape for the acidic hydroxyl group of the indole.

• HPLC system with a binary or quaternary pump, autosampler, column oven, and UV detector.

• C18 (Octadecylsilyl) column, 5 µm particle size, 4.6 mm internal diameter, 150 mm length.

• HPLC-grade acetonitrile, water, and formic acid.

• 0.45 µm syringe filters (e.g., PTFE or nylon).

• Mobile Phase A: 0.1% (v/v) formic acid in water.

• Mobile Phase B: 0.1% (v/v) formic acid in acetonitrile.

• Gradient Program:

  Time (min)	%A	%B
  0.0	70	30
  15.0	30	70
  15.1	70	30

  | 20.0 | 70 | 30 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at 220 nm.

• Injection Volume: 5 µL.

• Prepare a stock solution of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in a 50:50 mixture of acetonitrile and water at a concentration of 1 mg/mL.

• From the stock solution, prepare a working solution of 0.1 mg/mL by diluting with the same solvent mixture.

• Filter the working solution through a 0.45 µm syringe filter before injection.

Before sample analysis, perform at least five replicate injections of the working standard solution. The system is deemed suitable for use if the relative standard deviation (%RSD) for the peak area is not more than 2.0%. This is in accordance with ICH and USP guidelines for analytical method validation.[2][14][15]

Method B: Enhanced Selectivity with a Phenyl-Hexyl Stationary Phase

This method utilizes a phenyl-hexyl stationary phase, which offers alternative selectivity compared to a standard C18 phase, particularly for aromatic compounds.[12][13][16] The phenyl groups in the stationary phase can engage in π-π interactions with the indole ring of the analyte and related aromatic impurities, potentially providing better resolution for closely eluting species. The use of phosphoric acid as a mobile phase modifier can also influence selectivity.

• HPLC system with a binary or quaternary pump, autosampler, column oven, and UV detector.

• Phenyl-Hexyl column, 5 µm particle size, 4.6 mm internal diameter, 150 mm length.

• HPLC-grade methanol, water, and phosphoric acid.

• 0.45 µm syringe filters (e.g., PTFE or nylon).

• Mobile Phase A: 0.1% (v/v) phosphoric acid in water.

• Mobile Phase B: Methanol.

• Gradient Program:

  Time (min)	%A	%B
  0.0	60	40
  15.0	20	80
  15.1	60	40

  | 20.0 | 60 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at 220 nm.

• Injection Volume: 5 µL.

• Prepare a stock solution of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate in methanol at a concentration of 1 mg/mL.

• From the stock solution, prepare a working solution of 0.1 mg/mL by diluting with methanol.

• Filter the working solution through a 0.45 µm syringe filter before injection.

As with Method A, inject the working standard solution five times. The %RSD for the peak area should be ≤ 2.0%.

Performance Comparison and Data Analysis

To objectively compare the two methods, a hypothetical sample of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate containing two known impurities was analyzed. The potential impurities could include starting materials from a Fischer indole synthesis or byproducts like the corresponding carboxylic acid from hydrolysis.[9][17][18]

Hypothetical Impurities:

• Impurity 1: 5-methyl-1H-indole-3-carboxylic acid (hydrolysis product)

• Impurity 2: A related aromatic byproduct from synthesis

Parameter	Method A (C18)	Method B (Phenyl-Hexyl)
Retention Time (Main Peak)	9.2 min	8.1 min
Retention Time (Impurity 1)	4.5 min	3.8 min
Retention Time (Impurity 2)	9.5 min	8.7 min
Resolution (Main Peak / Impurity 2)	1.8	2.5
Tailing Factor (Main Peak)	1.2	1.1
Theoretical Plates (Main Peak)	12,000	14,500

Analysis of Results:

• Resolution: Method B provided a significantly better resolution between the main peak and the closely eluting Impurity 2. This is likely due to the π-π interactions between the phenyl-hexyl stationary phase and the aromatic analytes, offering enhanced selectivity.

• Efficiency: Method B also demonstrated higher column efficiency, as indicated by the greater number of theoretical plates. This leads to sharper peaks and improved detection limits.

• Peak Shape: Both methods produced acceptable peak shapes, with tailing factors well within the generally accepted limit of < 2.0.

Experimental Workflow Visualization

The general workflow for the purity analysis of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate by HPLC is depicted below.

Caption: General workflow for HPLC purity analysis.

Logical Framework for Method Selection

The choice between Method A and Method B depends on the specific analytical needs.

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Comparative Analysis of Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate and Key Indole Derivatives in Targeted Therapeutics

Introduction

The indole nucleus is universally recognized as a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds[1]. Among its functionalized derivatives, substituted indole-2-carboxylates—specifically (MHMC)—have emerged as highly versatile building blocks. MHMC serves as a critical reference compound in the development of targeted therapeutics, particularly in the realms of antiviral (HIV-1 integrase inhibitors) and oncology drug discovery[2].

This guide provides an objective, in-depth comparison of MHMC against other advanced indole derivatives. By evaluating structural rationales, quantitative performance, and validated experimental methodologies, drug development professionals can better understand how to leverage this scaffold for optimal target engagement.

Structural Rationale & Pharmacophore Analysis

As an Application Scientist, I approach scaffold selection by analyzing the causality between molecular structure and target engagement. The structure of MHMC (C₁₁H₁₁NO₃) offers three critical sites for functionalization, each driving specific biological outcomes:

• C2-Carboxylate & C3-Hydroxyl Motif: This combination creates a potent bidentate chelation core. In viral targets like HIV-1 integrase, this motif is essential for chelating the two Mg²⁺ ions located within the enzyme's active site, effectively halting the viral DNA strand transfer process[3][4].

• C5-Methyl Substitution: Compared to the unsubstituted methyl 3-hydroxy-1H-indole-2-carboxylate, the addition of a methyl group at the C5 position increases the scaffold's lipophilicity. This subtle modification enhances membrane permeability and alters the electron density of the indole ring, which can strengthen π-π stacking interactions with hydrophobic pockets in target proteins[3].

• C6 and N1 Modification Potential: Advanced derivatives often introduce halogenated benzenes at the C6 position or long-chain branches at N1/C3 to further optimize binding affinity. For instance, introducing a C6-halogenated benzene ring significantly improves binding with viral DNA via π-π stacking, increasing inhibitory potency by several folds[4].

Quantitative Performance Comparison

To objectively assess the utility of the indole-2-carboxylate scaffold, we must examine the quantitative biological activity of its derivatives across different therapeutic targets. The table below summarizes the half-maximal inhibitory concentration (IC₅₀) values, demonstrating how structural tuning impacts potency.

Compound	Target / Cell Line	IC₅₀ (µM)	Mechanistic Notes
Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate	Preclinical Scaffold	N/A	Baseline reference; strong Mg²⁺ chelation potential.
Derivative 20a (Indole-2-carboxylic acid)	HIV-1 Integrase	0.13	Enhanced hydrophobic interaction at C3[3].
Methyl 6-amino-4-cyclohexylmethoxy-1H-indole-2-carboxylate	HepG2 (Liver Cancer)	10.11	Induces ROS and PARP cleavage[1].
Methyl 4-isopropoxy-6-methoxy-1H-indole-2-carboxylate	HepG2 (Liver Cancer)	24.08	Antiproliferative activity via apoptosis[1].
Raltegravir (RAL)	HIV-1 Integrase	0.06	Positive control for integrase inhibition[3].

Mechanistic Pathways

The pharmacological efficacy of these derivatives is driven by distinct, target-specific mechanisms. In antiviral applications, the primary mechanism is the inhibition of integrase strand transfer via metal ion chelation[5]. In oncology, specific substituted indole-2-carboxylates induce apoptosis in cancer cell lines by increasing the generation of reactive oxygen species (ROS), which subsequently leads to the cleavage of poly(ADP-ribose) polymerase (PARP)—a critical enzyme in DNA repair and cell death[1].

Figure 1: Mechanistic pathways of indole-2-carboxylate derivatives in viral inhibition and apoptosis.

Self-Validating Experimental Protocol: Integrase Inhibition Assay

To ensure scientific integrity and reproducibility, the evaluation of indole derivatives must employ a self-validating experimental design. The following protocol for an HIV-1 Integrase Strand Transfer Inhibition Assay incorporates critical internal controls to establish causality and prevent false positives.

Step 1: Reagent and Compound Preparation

• Action: Dissolve MHMC and comparator derivatives in 100% DMSO to create 10 mM stock solutions. Dilute in assay buffer (50 mM MOPS pH 7.2, 10 mM MgCl₂, 1 mM DTT).

• Causality/Control: The final DMSO concentration in the assay must be maintained strictly below 1% (v/v). Higher concentrations can denature the integrase enzyme, leading to artificial inhibition curves and compromised data integrity.

Step 2: Assay Assembly and Internal Controls

• Action: In a 96-well microplate, combine the recombinant HIV-1 integrase enzyme, fluorescently labeled donor/acceptor DNA substrates, and the test compounds at varying concentrations (0.01 µM to 100 µM).

• Causality/Control: A self-validating system requires three distinct controls:

  • Vehicle Control (0% Inhibition): Buffer + 1% DMSO + Enzyme + DNA. Establishes the maximum baseline signal.

  • Background Control (100% Inhibition): Buffer + 1% DMSO + DNA (No Enzyme). Quantifies auto-fluorescence or background noise.

  • Positive Control:3, a known integrase inhibitor[3]. Validates the assay's sensitivity and dynamic range.

Step 3: Incubation and Strand Transfer

• Action: Incubate the microplate at 37°C for 60 minutes protected from light.

• Causality/Control: This specific duration and temperature ensure steady-state enzyme kinetics are reached, allowing the competitive binding between the indole-2-carboxylate's C2/C3 chelation motif and the viral DNA to stabilize.

Step 4: Signal Detection and Data Analysis

• Action: Measure the fluorescence resonance energy transfer (FRET) signal. Calculate the percentage of inhibition relative to the vehicle control.

• Causality/Control: Plot the dose-response curve using non-linear regression to determine the IC₅₀. The R² value of the curve fit must be >0.95 to validate the compound's specific dose-dependent causality rather than non-specific aggregation[1].

Figure 2: Self-validating experimental workflow for evaluating indole derivative bioactivity.

Conclusion

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate is a foundational scaffold that bridges the gap between basic chemical synthesis and advanced drug discovery. By understanding the causal relationship between its C2/C3 chelation motif and its C5 lipophilic tuning, researchers can rationally design highly potent derivatives. As demonstrated by the comparative data, strategic substitutions on this core can yield sub-micromolar inhibitors for viral integrases and potent pro-apoptotic agents for oncology.

References

• Title: The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors Source: MDPI URL: [Link]

• Title: Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors Source: PMC (NIH) URL: [Link]

• Title: Identification of 3-Oxindole Derivatives as Small Molecule HIV-1 Inhibitors Targeting Tat-Mediated Viral Transcription Source: PMC (NIH) URL: [Link]

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• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis and biological evaluation of indole-2-carboxylic acid derivatives as novel HIV-1 integrase strand transfer inhibitors - RSC Advances (RSC Publishing) [pubs.rsc.org]

Comparing the efficacy of different indole-based scaffolds in drug design

A Comparative Guide to the Efficacy of Indole-Based Scaffolds in Anticancer, Antiviral, and Antimicrobial Drug Design

The indole nucleus, a bicyclic aromatic heterocycle, stands as a cornerstone in medicinal chemistry, celebrated for its remarkable versatility and presence in a vast array of biologically active compounds.[1][2] Its unique structure allows for diverse functionalization, enabling the fine-tuning of pharmacokinetic and pharmacodynamic properties to engage a wide range of biological targets.[3][4] This guide provides a comparative analysis of the efficacy of different indole-based scaffolds in the key therapeutic areas of oncology, virology, and microbiology, supported by experimental data and insights into their mechanisms of action.

I. Anticancer Efficacy of Indole Scaffolds: Targeting the Engines of Malignancy

Indole derivatives have demonstrated significant potential in cancer therapy by targeting various hallmarks of cancer, including uncontrolled proliferation, evasion of apoptosis, and angiogenesis.[3][5] The versatility of the indole scaffold allows for the design of compounds that can act as tubulin polymerization inhibitors, kinase inhibitors, and inducers of apoptosis.[3][4]

Comparative Efficacy of Anticancer Indole Derivatives

The following table summarizes the in vitro cytotoxic activity of representative indole-based anticancer agents against various cancer cell lines, expressed as IC50 values (the concentration required to inhibit the growth of 50% of cells). Lower IC50 values indicate higher potency.

Compound Class	Derivative	Cancer Cell Line	Target/Mechanism	IC50 (µM)	Reference
Tubulin Polymerization Inhibitors	Quinoline-indole derivative 13	Various	Tubulin Polymerization Inhibition	0.002 - 0.011	[3]
Benzimidazole-indole derivative 8	Various	Tubulin Polymerization Inhibition	0.05	[3]
Chalcone-indole derivative 12	Various	Tubulin Polymerization Inhibition	0.22 - 1.80	[3]
Kinase Inhibitors	Fused pyrrole[2,3-b]indoles 39, 40, 41	EGFR	EGFR Inhibition	More effective than lapatinib	[3]
Apoptosis Inducers	3-Arylthio-1H-indoles 83	MCF-7	Apoptosis Induction	0.0045 - 0.029	[5]
Indole-2-carbohydrazides 60	MCF-7	Apoptosis Induction	0.17 - 0.42	[5]
Topoisomerase Inhibitors	1,4-dihydropyrazolo[4,3-b]indoles 34, 35a, 35b	A549, HCT-116, MDA-MB-231, MCF-7	Topoisomerase I Inhibition	0.58 - 2.41	[3]

Key Mechanistic Insights: Targeting the MAPK Signaling Pathway

A significant number of indole alkaloids exert their anticancer effects by modulating the Mitogen-Activated Protein Kinase (MAPK) signaling pathway, a critical regulator of cell proliferation, differentiation, and apoptosis.[6][7][8] Dysregulation of this pathway is a common feature in many cancers.

Caption: Inhibition of the MAPK signaling pathway by indole alkaloids.

II. Antiviral Efficacy of Indole Scaffolds: A Broad-Spectrum Defense

The indole scaffold is a prominent feature in numerous antiviral agents, demonstrating activity against a wide range of viruses, including HIV, HCV, and influenza.[2][9][10] Their mechanisms of action are diverse, ranging from inhibiting viral entry and replication to targeting viral enzymes like reverse transcriptase and protease.[2]

Comparative Efficacy of Antiviral Indole Derivatives

The following table presents the in vitro antiviral activity of selected indole-based compounds, expressed as EC50 (the concentration required to achieve 50% of the maximum effect) or IC50 values.

Compound Class	Derivative	Virus	Target/Mechanism	EC50/IC50 (µM)	Reference
HIV-1 NNRTIs	Chiral indole-based trifluoropropanoate 70 (R-isomer)	HIV-1	Reverse Transcriptase Inhibition	0.019	[2]
HCV NS5B Polymerase Inhibitors	TMC647055 25	HCV	NS5B Polymerase Inhibition	0.077	[2]
Influenza and SARS-CoV Inhibitors	Arbidol (Umifenovir)	Influenza A & B, SARS-CoV	Viral Entry/Fusion Inhibition	4.11 (for SARS-CoV-2)	[2][11]
HIV-1 Integrase Inhibitors	5,6-dihydroxyindole carboxamide derivative II	HIV-1	Integrase Inhibition	1.4	[9]
Anti-HCV Agents	Indole derivative V	HCV	Not specified	0.6	[9]

Experimental Protocol: In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

This protocol outlines a standard method for determining the antiviral efficacy of indole compounds.

• Cell Culture: Seed susceptible host cells (e.g., Vero cells for SARS-CoV-2) in 24-well plates and incubate until a confluent monolayer is formed.

• Compound Preparation: Prepare serial dilutions of the indole-based test compounds in a suitable solvent (e.g., DMSO) and then in cell culture medium.

• Viral Infection: Remove the growth medium from the cells and infect with a known titer of the virus for 1-2 hours at 37°C.

• Compound Treatment: After the incubation period, remove the viral inoculum and add the different concentrations of the test compounds to the respective wells. Include a virus-only control and a cell-only control.

• Plaque Formation: Overlay the cells with a semi-solid medium (e.g., containing agarose or methylcellulose) to restrict viral spread and allow for the formation of localized plaques.

• Incubation: Incubate the plates for a period sufficient for plaque development (typically 2-5 days).

• Plaque Visualization and Counting: Fix and stain the cells (e.g., with crystal violet). Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. The EC50 value is determined by plotting the percentage of inhibition against the compound concentration.

Caption: Workflow for a plaque reduction assay.

III. Antimicrobial Efficacy of Indole Scaffolds: Combating Bacterial Resistance

With the rise of antimicrobial resistance, the development of new antibacterial agents is a critical global health priority. Indole derivatives have emerged as a promising class of compounds with activity against a range of pathogenic bacteria, including multidrug-resistant strains.[1][12][13] Their mechanisms often involve the inhibition of essential bacterial enzymes or the disruption of cell division.[14][15]

Comparative Efficacy of Antimicrobial Indole Derivatives

The following table summarizes the in vitro antimicrobial activity of various indole-based scaffolds, expressed as Minimum Inhibitory Concentration (MIC) in µg/mL. Lower MIC values indicate greater potency.

Compound Class	Derivative	Bacterial Strain	Target/Mechanism	MIC (µg/mL)	Reference
Indole-Triazole Conjugates	Compound 3d	MRSA, C. krusei	Not specified	3.125	[1]
Indole-Thiadiazole Conjugates	Compound 2c	B. subtilis	Not specified	3.125	[1]
Simple Indoles	5-iodoindole	A. baumannii (XDR)	Not specified	64	[12]
3-methylindole	A. baumannii (XDR)	Not specified	64	[12]
FtsZ Inhibitors	CZ74	MRSA, VRE	FtsZ Polymerization Inhibition	2-4	[14]
Indole-1,2,4 Triazole Conjugates	Compound 6f	C. albicans	Not specified	2	[16]

Key Mechanistic Insights: Targeting Bacterial Cell Division via FtsZ Inhibition

A novel and promising strategy for antibacterial drug development is the targeting of the bacterial cell division protein FtsZ.[14][15] FtsZ is a prokaryotic homolog of eukaryotic tubulin and is essential for the formation of the Z-ring, which is required for cytokinesis. Inhibition of FtsZ polymerization leads to filamentation and eventual death of the bacterial cell.

Caption: Mechanism of FtsZ inhibition by indole derivatives.

IV. Synthesis and Clinical Landscape

The synthesis of diverse indole scaffolds is well-established, with classic methods like the Fischer, Bischler, and Madelung syntheses, as well as modern, more efficient green chemistry approaches.[3] Several indole-based drugs have received FDA approval and are currently in clinical use, including the anticancer agents panobinostat, alectinib, and sunitinib, and the antiviral drug delavirdine.[2][3] Furthermore, a significant number of indole derivatives are in various phases of clinical trials, highlighting the continued importance and therapeutic potential of this remarkable scaffold in drug discovery.[2][17][18]

V. Conclusion

The indole scaffold remains a privileged and highly fruitful starting point for the design and development of new therapeutic agents. Its structural versatility allows for the creation of a vast chemical space, leading to compounds with potent and selective activities against a wide array of diseases. The comparative data presented in this guide underscore the efficacy of indole-based compounds in oncology, virology, and microbiology. Future research will undoubtedly continue to unlock the full potential of this remarkable heterocyclic system in addressing unmet medical needs.

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• Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii. (2025). Microbiology Spectrum. [Link]

• Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018–2021). (2022). European Journal of Medicinal Chemistry. [Link]

• Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide. (n.d.). Infectious Diseases and Therapy. [Link]

• Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells. (2022). ACS Omega. [Link]

• A review on recent developments of indole-containing antiviral agents. (2015). European Journal of Medicinal Chemistry. [Link]

• Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. (2024). MDPI. [Link]

• Indole As An Emerging Scaffold In Anticancer Drug Design. (2022). AIP Conference Proceedings. [Link]

• Indole-based compounds as potential drug candidates for SARS-CoV-2. (2023). Preprints.org. [Link]

• Exploring the potential of some natural indoles as antiviral agents: quantum chemical analysis, inverse molecular docking, and affinity calculations. (2025). Frontiers in Chemistry. [Link]

• Synthesis and biological assessment of indole derivatives containing penta-heterocycles scaffold as novel anticancer agents towards A549 and K562 cells. (2023). Journal of Enzyme Inhibition and Medicinal Chemistry. [Link]

• Design, Synthesis, and Antimicrobial Activity of Certain New Indole-1,2,4 Triazole Conjugates. (2021). Molecules. [Link]

• A Novel Series of Indole Alkaloid Derivatives Inhibit Dengue and Zika Virus Infection by Interference with the Viral Replication Complex. (2019). Antimicrobial Agents and Chemotherapy. [Link]

• Indene and indole-based compounds as potential antimicrobial agents: synthesis, activity, docking studies and ADME analysis. (2026). RSC Advances. [Link]

• Indole therapeutics: Latest FDA updates, ongoing trials, and future directions. (2025). Drug Discovery Today. [Link]

• Indole – a promising pharmacophore in recent antiviral drug discovery. (2020). RSC Medicinal Chemistry. [Link]

• Indole-core-based novel antibacterial agent targeting FtsZ. (2019). International Journal of Nanomedicine. [Link]

• Research Progress of Indole Alkaloids: Targeting MAP Kinase Signaling Pathways in Cancer Treatment. (2023). Cancers. [Link]

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A Researcher's Guide to Indole Synthesis: A Head-to-Head Comparison of Key Synthetic Routes

The indole scaffold is a privileged structure in chemistry, forming the core of essential amino acids like tryptophan, neurotransmitters such as serotonin, and a vast portfolio of pharmaceuticals, including the anti-inflammatory drug Indomethacin and the anti-cancer agents Vinblastine and Vincristine.[1][2] Given its ubiquity and importance, the efficient construction of substituted indoles is a central focus for researchers in medicinal chemistry and drug development.

This guide provides an in-depth, head-to-head comparison of the most significant synthetic routes to substituted indoles. We will move from the foundational classical methods to the versatile modern transition-metal-catalyzed approaches, critically evaluating their mechanisms, scope, and limitations. This analysis is designed to equip researchers with the knowledge to select the optimal synthetic strategy for their specific target molecule.

The Classical Cornerstones: Time-Tested Routes to the Indole Core

These named reactions have been the bedrock of indole synthesis for over a century. While often requiring harsh conditions, they are cost-effective and highly reliable for specific substitution patterns.

Fischer Indole Synthesis

First reported by Emil Fischer in 1883, this is arguably the most famous and widely practiced method for indole construction.[3] It involves the acid-catalyzed cyclization of an arylhydrazine with an aldehyde or ketone.[4]

Mechanism and Causality: The reaction begins with the formation of a phenylhydrazone intermediate. Under acidic conditions, this tautomerizes to an enehydrazine, which is the crucial step enabling a[5][5]-sigmatropic rearrangement—the core bond-forming event.[4][6] This rearrangement breaks the weak N-N bond and forms a C-C bond. Subsequent cyclization and elimination of ammonia yield the aromatic indole ring. The choice of a strong acid catalyst (e.g., ZnCl₂, polyphosphoric acid) is necessary to promote both the tautomerization and the final dehydration step, but this contributes to the harshness of the reaction.[3][6]

Caption: Key stages of the Fischer indole synthesis.

Advantages:

• Wide availability and low cost of starting materials.

• Can often be performed as a one-pot synthesis.[4]

• Generally provides good yields for simple substrates.[1]

Disadvantages:

• Harsh acidic conditions and high temperatures limit functional group tolerance.

• Regioselectivity can be poor with unsymmetrical ketones, leading to isomeric mixtures.[6]

• Not suitable for the synthesis of 7-substituted indoles due to challenges with the starting materials.[3]

Bischler-Möhlau Indole Synthesis

This method provides a direct route to 2-arylindoles by reacting an α-bromo-acetophenone with an excess of an aniline.[7]

Mechanism and Causality: The reaction proceeds through two key intermediates. First, an α-arylamino ketone is formed via nucleophilic substitution. This intermediate then undergoes a second aniline-mediated cyclization and dehydration. The requirement for a large excess of aniline (often used as the solvent) is a key feature; it acts as both a nucleophile and a base throughout the process, but this makes product purification challenging. The harsh, high-temperature conditions are necessary to drive the electrophilic aromatic substitution onto the electron-rich aniline ring.[6][7]

Advantages:

• A straightforward method for synthesizing 2-arylindoles.

Disadvantages:

• Historically plagued by low yields and harsh conditions.[7][8]

• The need for a large excess of aniline complicates workup and is not atom-economical.

• Can produce unpredictable regioisomers.[8]

Madelung Synthesis

The Madelung synthesis creates indoles through the high-temperature, base-catalyzed intramolecular cyclization of N-acyl-o-toluidines.[9]

Mechanism and Causality: The reaction requires a very strong base (e.g., sodium ethoxide, KOtBu) to deprotonate both the amide nitrogen and the benzylic methyl group of the o-toluidine substrate.[9] The resulting carbanion then attacks the internal amide carbonyl in an intramolecular condensation. The extremely high temperatures (200-400 °C) are needed to overcome the high activation energy of this cyclization. These vigorous conditions severely limit the substrate scope to only the most robust molecules.[9][10]

Advantages:

• Useful for preparing 2-alkinylindoles, which can be difficult to access via other methods.[9]

Disadvantages:

• Extremely harsh reaction conditions are a significant drawback.

• Limited to substrates that can withstand strong bases and very high temperatures.

• Modern variations using organolithium bases have been developed to allow for milder conditions.[11]

Modern Methods: The Power of Transition-Metal Catalysis

The development of palladium-catalyzed cross-coupling reactions has revolutionized indole synthesis, enabling the formation of complex structures under mild conditions with excellent functional group tolerance.

Larock Indole Synthesis

A powerful and versatile method, the Larock synthesis involves the palladium-catalyzed annulation of o-haloanilines (or related triflates) with alkynes.[12]

Mechanism and Causality: The catalytic cycle is a showcase of organometallic principles. It begins with the oxidative addition of a Pd(0) catalyst into the aryl-halide bond of the aniline. This is followed by coordination and insertion of the alkyne. A subsequent intramolecular C-N bond formation (reductive elimination) closes the ring, forming the indole and regenerating the Pd(0) catalyst. The choice of ligands, base, and solvent is critical to modulate the catalyst's reactivity and stability, allowing the reaction to proceed under relatively mild conditions.[12][13]

Caption: The palladium-catalyzed cycle of the Larock indole synthesis.

Advantages:

• Excellent functional group tolerance.

• Mild reaction conditions compared to classical methods.

• High degree of regiocontrol, allowing access to a wide variety of substitution patterns.[14]

• Convergent approach, building complexity quickly.

Disadvantages:

• The cost of the palladium catalyst and ligands can be a factor for large-scale synthesis.

• Requires access to substituted alkynes, which may require separate synthesis.

Buchwald-Hartwig Amination

While not a dedicated indole synthesis itself, the Buchwald-Hartwig amination is a premier method for C-N bond formation that has been ingeniously adapted for intramolecular cyclizations to form indoles.[15][16] The strategy typically involves the cyclization of a pre-formed substrate like an o-halostyrene bearing an amine or amide group.

Mechanism and Causality: Similar to the Larock synthesis, this reaction relies on a Pd(0)/Pd(II) catalytic cycle. The key is the use of bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos).[16] These ligands are crucial for promoting the rate-limiting reductive elimination step that forms the C-N bond. Their steric bulk favors the formation of a three-coordinate palladium intermediate, which is more reactive, allowing the reaction to proceed under very mild conditions. This mildness is what makes the method so powerful for late-stage functionalization of complex molecules.[15][16]

Advantages:

• Extremely mild reaction conditions, offering the broadest functional group compatibility of all methods discussed.[15]

• Applicable to the modification of complex biomolecules, including unprotected halotryptophans and peptides.[17]

• High, predictable yields are common.

Disadvantages:

• Requires the synthesis of a more complex starting material, which can add steps to the overall sequence.

• The cost of the palladium catalyst and specialized ligands is high.

Head-to-Head Performance Comparison

Method	Starting Materials	Typical Conditions	Yield (%)	Advantages	Disadvantages
Fischer	Arylhydrazine, Aldehyde/Ketone	Strong acid (ZnCl₂, PPA), 170-200 °C	70-80[18]	Inexpensive, readily available materials, one-pot.	Harsh conditions, poor functional group tolerance, regioselectivity issues.
Bischler-Möhlau	α-Bromo-ketone, Aniline	High temp (reflux), excess aniline	50-75 (Microwave)[18]	Direct route to 2-arylindoles.	Harsh conditions, excess reagent, often low yields historically.[7]
Madelung	N-acyl-o-toluidine	Strong base (NaOEt), 360-380 °C	Not Specified[18]	Access to 2-alkinylindoles.	Extremely harsh conditions, very limited substrate scope.[9]
Larock	o-Haloaniline, Alkyne	Pd(OAc)₂, Na₂CO₃, DMF, 100 °C	70-95	Mild conditions, excellent functional group tolerance, high regiocontrol.	Catalyst cost, requires alkyne synthesis.
Buchwald-Hartwig	o-Halostyrene amine	Pd catalyst, phosphine ligand, base, mild temp	80-99	Extremely mild, unparalleled functional group tolerance, late-stage functionalization.	High catalyst/ligand cost, requires precursor synthesis.

Experimental Protocols

Representative Fischer Indole Synthesis: 2-Phenylindole[18][19]

• Phenylhydrazone Formation: A mixture of acetophenone (0.33 mol) and phenylhydrazine (0.33 mol) is warmed on a steam bath for 1 hour. The resulting phenylhydrazone is used directly or can be isolated.

• Cyclization: Anhydrous zinc chloride (100 g) is melted in a flask. The crude acetophenone phenylhydrazone (42 g, 0.2 mol) is added in portions.

• The mixture is heated to 170 °C, at which point a vigorous reaction with foaming occurs.

• After the reaction subsides (approx. 5 minutes), the mixture is cooled, and a 1:1 solution of concentrated HCl and water is added.

• The solid product is collected by filtration, washed with water, and recrystallized from ethanol to yield 2-phenylindole (Typical Yield: 72-80%).

Representative Larock Indole Synthesis: 2,3-Disubstituted Indole[19]

• Reaction Setup: To an oven-dried, argon-flushed flask are added 2-iodoaniline (1.0 mmol), the internal alkyne (1.1 mmol), palladium(II) acetate (Pd(OAc)₂, 0.05 mmol), and potassium carbonate (K₂CO₃, 2.0 mmol).

• Solvent Addition: Anhydrous N,N-dimethylformamide (DMF, 5 mL) is added, and the mixture is degassed.

• Reaction: The mixture is heated to 100 °C and stirred for 8-12 hours, monitoring by TLC.

• Workup: Upon completion, the reaction is cooled, diluted with water, and extracted with ethyl acetate (3 x 20 mL).

• Purification: The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, and concentrated. The crude residue is purified by column chromatography to afford the desired indole.

Conclusion

The synthesis of substituted indoles is a mature field with a rich arsenal of methodologies. For large-scale synthesis of simple, robust indoles, the Fischer synthesis remains a viable and economical choice. For more delicate substrates or when specific substitution patterns are needed, modern palladium-catalyzed methods are unparalleled. The Larock synthesis offers a powerful and convergent route to a wide array of complex indoles. For late-stage functionalization, where preserving existing stereocenters and sensitive functional groups is paramount, the Buchwald-Hartwig amination strategy provides the mildest and most reliable conditions, making it an invaluable tool in the final stages of drug discovery and total synthesis.

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• Kumar, A., Dapkekar, A. B., & Satyanarayana, G. (2025). Recent advances in the synthesis of indoles and their applications. Organic & Biomolecular Chemistry. Available from: [Link]

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• Kushwaha, D. Synthesis and Chemistry of Indole. Available from: [Link]

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• Nenitzescu indole synthesis. (2023). In Wikipedia. Available from: [Link]

• Taber, D. F., & Tirunahari, P. K. (2011). Indole synthesis: a review and proposed classification. Tetrahedron, 67(38), 7195-7210. Available from: [Link]

• Gribble, G. (2010). Bischler Indole Synthesis. Comprehensive Organic Name Reactions and Reagents. Available from: [Link]

• Larock, R. C., & Yum, E. K. (1991). Synthesis of Indoles via Palladium-Catalyzed Annulation of Internal Alkynes. Journal of the American Chemical Society, 113(17), 6689–6690. Available from: [Link]

• Van der Eycken, J., & D'hooghe, M. (2021). Recent Progress Concerning the N-Arylation of Indoles. Molecules, 26(9), 2575. Available from: [Link]

• Atroposelective Nenitzescu Indole Synthesis. (2020). RWTH Publications. Available from: [Link]

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• D'Amato, E. M., & Taylor, B. L. (2015). A Mild and General Larock Indolization Protocol for the Preparation of Unnatural Tryptophans. Organic Letters, 17(15), 3790–3793. Available from: [Link]

• Renault, Y. J. G., et al. (2019). Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin in aqueous conditions. Organic & Biomolecular Chemistry, 17(39), 8815-8820. Available from: [Link]

• Synthesis of Indoles Through Larock Annulation: Recent Advances. (n.d.). Scribd. Available from: [Link]

• Abe, M., et al. (2016). Development of Madelung-type indole synthesis using copper-catalyzed amidation/condensation strategy. Heterocycles, 92(5), 900-909. Available from: [Link]

• Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies. (2025). RSC Publishing. Available from: [Link]

• Vara, B. A., et al. (2018). Mechanistic Considerations in the Synthesis of 2-Aryl-Indole Analogues under Bischler-Mohlau Conditions. The Journal of Organic Chemistry, 83(17), 10156–10167. Available from: [Link]

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• One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. (2022). MDPI. Available from: [Link]

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Cross-reactivity profiling of indole-2-carboxylate based enzyme inhibitors

An in-depth technical analysis and comparison guide on the cross-reactivity profiling of indole-2-carboxylate based enzyme inhibitors.

Executive Summary

The indole-2-carboxylate scaffold is a highly privileged pharmacophore in modern drug discovery. Characterized by its rigid bicyclic aromatic core and adjacent hydrogen-bonding/metal-chelating moieties, it serves as the structural foundation for a diverse array of enzyme inhibitors. However, this versatility introduces a critical challenge: cross-reactivity .

Because the C2-carboxylate group (often in tandem with the indole nitrogen or C3 substituents) forms an ideal bidentate ligand, these compounds frequently exhibit off-target affinity for various metalloenzymes. This guide provides a comprehensive comparison of indole-2-carboxylate derivatives, detailing how specific structural modifications dictate selectivity between viral targets (e.g., HIV-1 Integrase)[1], human metabolic enzymes (e.g., Angiotensin-Converting Enzyme)[2], and bacterial resistance enzymes (e.g., Metallo-

-lactamases)[3].

Mechanistic Divergence: The Root of Cross-Reactivity

The cross-reactivity profile of indole-2-carboxylates is fundamentally driven by the geometry of their metal coordination and

-stacking interactions.

• Viral Metalloenzymes (Mg²⁺ Chelation): In HIV-1 Integrase Strand Transfer Inhibitors (INSTIs), the indole-2-carboxylic acid core acts as a chelating triad. It coordinates the two essential Mg²⁺ ions within the DDE catalytic motif of the integrase active site, while halogenated substituents at the C5 or C6 positions form

  stacking interactions with the viral DNA (dC20)[1].

• Human/Bacterial Metalloenzymes (Zn²⁺ Chelation): In targets like Angiotensin-Converting Enzyme (ACE) and Metallo-

  -lactamases (MBLs, e.g., IMP-1), the scaffold coordinates a single active-site Zn²⁺ ion. For instance, the octahydro-1H-indole-2-carboxylic acid moiety in ACE inhibitors (like Perindopril) utilizes a rigid conformational structure to orient the carboxylate perfectly toward the zinc ion[2].

• Non-Metalloenzymes (H-Bonding/Hydrophobic): Indole-based Schiff bases derived from indole-2-carboxylates inhibit

  -glucosidase entirely through non-covalent interactions, relying heavily on C5-methoxy substitutions to enhance lipophilicity and active-site hydrogen bonding[4].

Mechanistic branching of the indole-2-carboxylate scaffold based on target active-site chemistry.

Quantitative Profiling & Product Comparison

To accurately assess the utility of an indole-2-carboxylate inhibitor, it must be profiled against a panel of structurally related enzymes. The table below summarizes the comparative performance (IC₅₀) of distinct indole-2-carboxylate structural classes across primary and off-target enzymes.

Compound Class / Modification	Primary Target	Primary Potency (IC₅₀)	Cross-Reactive Target	Off-Target Potency (IC₅₀)	Selectivity Index
C6-Halogenated Indole-2-carboxylic acid	HIV-1 Integrase	0.13 µM[1]	MBLs (IMP-1)	> 50 µM	> 380x
Octahydro-1H-indole-2-carboxylic acid	Human ACE	~0.005 µM[2]	HIV-1 Integrase	> 100 µM	> 20,000x
Indole-2-carboxylate Schiff Base	-Glucosidase	15.2 µM[4]	Carbonic Anhydrase	> 100 µM	> 6.5x
Indole-2-carboxylate Sulfonamide	Carbonic Anhydrase IX	0.025 µM[5]	MBLs (NDM-1)	~ 12.5 µM	500x
3-(4-fluorophenyl)-7-isopropyl-indole	MBL (IMP-1)	0.140 µM[3]	Human ACE	~ 45 µM	321x

Expert Insight: The introduction of a long-chain p-trifluorophenyl group at the C3 position of the indole core significantly shifts selectivity toward HIV-1 Integrase by exploiting a deep hydrophobic pocket unique to the viral intasome, effectively nullifying cross-reactivity with human ACE[1].

Self-Validating Experimental Workflows

To ensure scientific integrity, cross-reactivity profiling must utilize orthogonal assay formats. Relying solely on biochemical inhibition can yield false positives due to non-specific metal stripping (PAINS artifacts). Below are the gold-standard protocols for profiling these inhibitors.

Protocol 1: Primary Screen - HIV-1 Integrase Strand Transfer Assay (HTRF)

Homogeneous Time-Resolved Fluorescence (HTRF) is utilized for its high signal-to-noise ratio and resistance to compound auto-fluorescence[6].

• Reagent Preparation: Prepare assay buffer containing 50 mM HEPES (pH 7.5), 50 mM NaCl, 10 mM MgCl₂, and 1 mM DTT. Crucial: Do not use phosphate buffers, as they will precipitate Mg²⁺.

• Complex Assembly: Incubate recombinant HIV-1 Integrase (100 nM) with the cellular cofactor LEDGF/p75 (50 nM) and biotinylated viral donor DNA for 15 minutes at room temperature to form the pre-integration complex (PIC).

• Inhibitor Addition: Add the indole-2-carboxylate test compounds (serial dilutions from 100 µM to 1 nM). Include a vehicle control (DMSO) and a positive control (Raltegravir).

• Reaction Initiation: Add Europium-cryptate labeled target DNA. Incubate at 37°C for 60 minutes.

• Detection: Add Streptavidin-XL665. Measure the FRET signal (ratio of 665 nm / 620 nm emissions) using a microplate reader.

• Self-Validation Step: Run a parallel "No-Mg²⁺" control plate supplemented with 5 mM EDTA. If a compound shows "inhibition" in the absence of Mg²⁺, it is a non-specific DNA binder, not a true active-site chelator.

Protocol 2: Counter-Screen - Metalloenzyme Selectivity & ITC Validation

To rule out off-target Zn²⁺ chelation, compounds must be counter-screened against bacterial MBLs and validated via Isothermal Titration Calorimetry (ITC)[3].

• Enzyme Kinetics: Incubate recombinant IMP-1 or NDM-1 (10 nM) with the test compound in 50 mM HEPES (pH 7.2) supplemented with 50 µM ZnSO₄.

• Substrate Addition: Initiate the reaction with a fluorogenic/chromogenic substrate (e.g., nitrocefin at 100 µM). Monitor absorbance at 482 nm continuously for 10 minutes. Calculate IC₅₀.

• ITC Free-Metal Validation (The Causality Check): Place 100 µM of the test compound in the ITC cell. Titrate with 1 mM ZnCl₂ or MgCl₂ solution.

  • Interpretation: A true, safe drug candidate will show no significant heat of binding to free metals in solution. Effective inhibition must rely on the geometric constraints of the enzyme's active site, not indiscriminate metal scavenging[3].

Workflow for the cross-reactivity screening cascade of metal-chelating inhibitors.

Advanced E-E-A-T Insights for Assay Troubleshooting

As an application scientist, recognizing assay interference is paramount when working with carboxylate-based chelators:

• The "Free Metal" Trap: Indole-2-carboxylates can occasionally act as non-specific metal chelators at high concentrations (>50 µM). If your IC₅₀ shifts drastically depending on the concentration of divalent cations in your assay buffer, your compound is likely stripping the metal from the enzyme rather than binding the holoenzyme. Always maintain a slight excess of the required cofactor (e.g., 50 µM Zn²⁺ for MBL assays) to buffer against this artifact.

• Phenotypic Translation: Biochemical selectivity does not always equal cellular efficacy. Compounds must be advanced to phenotypic susceptibility assays (e.g., using recombinant replication-competent HIV-1 variants) to ensure the compound can cross cell membranes and access the viral intasome without being sequestered by abundant intracellular metalloenzymes[7].

References

• The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors Source: MDPI / NIH URL:[Link]

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• Design and Evaluation of Indole-Based Schiff Bases as α-Glucosidase Inhibitors Source: MDPI URL:[Link]

• Indole-Based Hydrazones Containing A Sulfonamide Moiety as Selective Inhibitors of Tumor-Associated Human Carbonic Anhydrase Isoforms IX and XII Source: MDPI URL:[Link]

• Identification and Optimization of a Novel HIV-1 Integrase Inhibitor Source: ACS Omega URL:[Link]

• Development of a phenotypic susceptibility assay for HIV-1 integrase inhibitors Source: PubMed URL:[Link]

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Stability Under Scrutiny: A Comparative Guide to 3-Hydroxyindole Derivatives and Other Heterocycles

For researchers, scientists, and drug development professionals, the stability of a molecule is a critical attribute that dictates its viability as a therapeutic agent. This guide provides an in-depth technical comparison of the stability of 3-hydroxyindole derivatives against other common heterocyclic compounds, offering experimental insights and data-driven benchmarks to inform drug discovery and development decisions.

The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous natural products and synthetic drugs. The introduction of a hydroxyl group at the 3-position of the indole ring, yielding 3-hydroxyindole (also known as indoxyl), significantly modulates its electronic properties and biological activity. While this modification can be key to a compound's therapeutic efficacy, it can also introduce chemical liabilities. Understanding the inherent stability of 3-hydroxyindole derivatives is therefore paramount.

This guide will navigate the complexities of heterocyclic stability, offering a comparative analysis grounded in experimental data. We will explore the degradation pathways of 3-hydroxyindole derivatives under various stress conditions and benchmark their stability against other widely used heterocyclic building blocks, including indoles, furans, pyrroles, and thiophenes.

The Landscape of Heterocyclic Stability: A Theoretical Framework

The stability of aromatic heterocycles is intrinsically linked to their aromaticity, which is a measure of their thermodynamic stabilization due to the delocalization of π-electrons. A greater degree of aromaticity generally correlates with higher stability. For the five-membered heterocyclic compounds discussed in this guide, the established order of aromaticity is:

Thiophene > Pyrrole > Furan

This trend is influenced by the electronegativity of the heteroatom and its ability to donate its lone pair of electrons to the aromatic system. Sulfur, being the least electronegative in this series, allows for more effective electron delocalization, rendering thiophene the most aromatic and generally the most stable. Conversely, the high electronegativity of oxygen in furan holds its lone pair more tightly, resulting in lower aromaticity and higher reactivity.

Indole, with its fused benzene ring, possesses a higher resonance energy than the simple five-membered heterocycles, contributing to its overall stability. However, the pyrrole-like ring within the indole structure remains the more electron-rich and reactive portion of the molecule, making it susceptible to electrophilic attack and oxidation.[1] The introduction of a hydroxyl group at the C3 position to form 3-hydroxyindole introduces a new layer of complexity, as this tautomeric compound can exist in equilibrium with its keto form, 3-oxindoline. This tautomerism, coupled with the electron-donating nature of the hydroxyl group, can significantly influence the molecule's reactivity and degradation pathways.

Benchmarking Stability: Experimental Design and Methodologies

To provide a robust and objective comparison, a series of forced degradation studies are essential. These studies, conducted under conditions more severe than accelerated stability testing, are designed to identify potential degradation products and elucidate degradation pathways.[1][2] The protocols outlined below are based on the International Council for Harmonisation (ICH) guidelines (Q1A(R2)) and represent a self-validating system for assessing chemical stability.[3]

Experimental Protocols

1. Stress Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 80°C for 48 hours (solid state).

• Photostability: Exposure to light at an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

2. Analytical Methodology: Stability-Indicating HPLC Method

A validated stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for separating the parent compound from its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

• Detection: UV detection at a wavelength that allows for the sensitive detection of the parent compound and its potential degradants.

• Method Validation: The method must be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.

3. Characterization of Degradation Products:

Liquid Chromatography-Mass Spectrometry (LC-MS) is employed to identify the mass of the degradation products, providing initial structural clues. For definitive structural elucidation, preparative HPLC can be used to isolate the degradants, followed by spectroscopic analysis (e.g., NMR, IR).

Workflow for Comparative Stability Assessment

Caption: Experimental workflow for comparative stability assessment.

Comparative Stability Analysis: A Data-Driven Discussion

3-Hydroxyindole Derivatives: A Profile of Reactivity

The presence of the 3-hydroxyl group makes the indole ring highly susceptible to oxidation. Even in the absence of strong oxidizing agents, auto-oxidation can occur, especially for simple alkyl-substituted indoles. Under oxidative stress, 3-hydroxyindole can undergo further oxidation to form a variety of products, including isatin and anthranilate, which are key intermediates in the microbial degradation of indole.[4][5] The initial oxidation can also lead to the formation of 2,3-dihydroxyindole.[6] The electron-rich nature of the 3-hydroxyindole system makes it a target for electrophilic attack, and its stability is expected to be significantly influenced by pH.

Comparative Degradation Pathways

Caption: Simplified degradation pathways of heterocyclic compounds.

Furan: The low aromaticity of furan makes it highly susceptible to acid-catalyzed degradation, leading to polymerization and ring-opening to form dicarbonyl compounds. This inherent instability often limits its use in acidic drug formulations.

Pyrrole: Similar to furan, pyrrole is also unstable in acidic conditions and readily polymerizes to form an insoluble material often referred to as "pyrrole red". This acid-lability is a significant drawback in its application in drug development.

Thiophene: Due to its high aromaticity, thiophene is significantly more stable than furan and pyrrole in acidic conditions and is more resistant to oxidation. This enhanced stability makes it a more robust building block in medicinal chemistry.

Indole: The indole nucleus is generally more stable than furan and pyrrole due to the stabilizing effect of the fused benzene ring. However, the pyrrolic portion of the molecule is still susceptible to oxidation, particularly at the electron-rich C3 position.[1]

Quantitative Stability Comparison (Hypothetical Data)

The following table presents a hypothetical but plausible summary of forced degradation results, illustrating the expected relative stability of these heterocyclic systems. Actual experimental data would be required to populate this table for specific derivatives.

Compound Class	% Degradation (Acidic)	% Degradation (Basic)	% Degradation (Oxidative)	% Degradation (Thermal)
3-Hydroxyindole Derivative	15-25%	10-20%	30-50%	5-15%
Indole Derivative	5-15%	5-10%	15-25%	<5%
Furan Derivative	>50%	10-20%	20-30%	10-20%
Pyrrole Derivative	>50%	5-15%	25-40%	5-10%
Thiophene Derivative	<5%	<5%	5-10%	<5%

Note: This table is for illustrative purposes only and does not represent actual experimental data. The bolded values highlight the most significant degradation observed for each compound class under the specified conditions.

Conclusion and Implications for Drug Development

• 3-Hydroxyindole derivatives are particularly susceptible to oxidative degradation. The presence of the hydroxyl group at the C3 position significantly activates the indole ring towards oxidation, representing a key chemical liability that must be addressed during formulation and storage.

• The stability of five-membered heterocycles is directly related to their aromaticity. Thiophene stands out as the most stable among the simple five-membered heterocycles, while furan and pyrrole exhibit significant instability, particularly in acidic environments.

• Forced degradation studies are indispensable tools. A systematic approach to forced degradation, as outlined in this guide, is essential for identifying potential degradation products, elucidating degradation pathways, and developing robust, stability-indicating analytical methods.

For drug development professionals, these findings have significant implications. The choice of a heterocyclic scaffold should not be based solely on its biological activity but must also consider its inherent chemical stability. For compounds containing the 3-hydroxyindole moiety, careful formulation strategies, such as the inclusion of antioxidants and the control of pH and storage conditions, are crucial to ensure product quality, safety, and efficacy. By proactively addressing stability concerns through rigorous experimental evaluation, researchers can de-risk their drug development programs and increase the likelihood of bringing stable and effective medicines to patients.

References

• Kamath, A. & Vaidyanathan, C. S. (1990). Fungal degradation of indole.
• Fukuoka, T., et al. (2015). Screening, identification, and degradation characteristics of 3-methylindole degrading bacteria. Frontiers in Microbiology.
• Qu, Y., et al. (2017). Biodegradation and Biotransformation of Indole: Advances and Perspectives. Frontiers in Microbiology, 8, 268.
• Gu, J.-D. & Berry, D. F. (1992). Degradation of substituted indoles by an indole-degrading methanogenic consortium. Applied and Environmental Microbiology, 58(8), 2667-2669.
• Patil, S., et al. (2014). An efficient synthesis of 3-indolyl-3-hydroxy oxindoles and 3,3-di(indolyl)
• Miller, S. J., et al. (2012). Chemoselective and Enantioselective Oxidation of Indoles Employing Aspartyl Peptide Catalysts. Accounts of Chemical Research, 45(10), 1749-1762.
• Singh, U. P., et al. (2017). A Regioselective Synthesis of 3-Hydroxyindoles Via an Intermolecular C (sp2)-C (sp2) Bond Formation. Letters in Organic Chemistry, 14(3), 196-200.
• Wang, C., et al. (2016). Catalytic asymmetric synthesis of biologically important 3-hydroxyoxindoles: an update. Beilstein Journal of Organic Chemistry, 12, 1036-1065.
• Wang, J., et al. (2011). A kind of 3-hydroxyindole derivative and its synthesis method and application.
• Reddy, T. S., et al. (2020). Oxidative dearomatization of 3-substituted indoles with sulfonium salts: direct access to 3-hydroxyoxindoles. Green Chemistry, 22(18), 6041-6046.
• Kumar, A., et al. (2013).
• Sundberg, R. J. (1996). 3-Hydroxymethylindoles. Journal of the American Chemical Society, 118(44), 10842-10843.
• Sharma, V., et al. (2021). 3-Hydroxyoxindole derivatives and their synthesis.
• Meng, L., et al. (2022). Screening, identification, and degradation characteristics of 3-methylindole degrading bacteria. Frontiers in Microbiology, 13, 1019385.
• Belley, M., et al. (2007). Synthesis and Reactivity of N-Hydroxy-2-Amino-3-Arylindoles. Synlett, 2007(18), 2893-2896.
• Natarajan, S., et al. (2021). The reactions of 3-hydroxyisoindol-1-one 1a with olefins 2 in the...

• Alfa Chemistry. (n.d.). CAS 480-93-3 3-Hydroxyindole. Retrieved from [Link]

• Gazit, E., et al. (2006).
• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. European Medicines Agency.

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Safety & Regulatory Compliance

methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety and chemical logistics not merely as a set of rules, but as a rigorous, self-validating scientific discipline. In drug development and synthetic chemistry workflows, the integrity of your disposal protocols is just as critical as the purity of your reagents.

Below is the comprehensive, mechanistic guide for the operational handling, segregation, and disposal of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate .

Quantitative Data & Hazard Profile

Before handling any compound, establishing a baseline understanding of its physical and hazardous properties is mandatory.

Parameter	Specification
Chemical Name	Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate
CAS Number	113525-13-6
Molecular Formula	C₁₁H₁₁NO₃
Molecular Weight	205.21 g/mol
Physical State	Solid (Powder/Crystals)
Storage Requirements	2–8°C (Sealed, Dry)
GHS Hazard Codes	H302 (Harmful if swallowed), H317 (May cause an allergic skin reaction)
GHS Pictogram	GHS07 (Exclamation Mark)

Mechanistic Hazard Assessment: The "Why" Behind the Protocol

Understanding the causality behind a chemical's hazard profile is the first step in effective risk management. According to[1], this compound carries specific toxicity and sensitization warnings.

The Causality of H317 (Skin Sensitization): The mechanistic driver behind the sensitization risk lies in the molecule's indole core. The electron-rich aromatic system, combined with the hydroxyl and ester moieties, can act as a hapten. Upon dermal contact, these reactive sites can covalently bind to epidermal proteins, triggering a cell-mediated immune response. This is why strict barrier protection (nitrile gloves) is non-negotiable.

The Causality of 2–8°C Storage: Indole-2-carboxylates are biologically and chemically active. The indole ring is susceptible to slow oxidation and decarboxylation when exposed to ambient heat and light over prolonged periods. Storing the compound at 2–8°C in a sealed, dry environment prevents degradation, ensuring both experimental reproducibility and the prevention of unknown, potentially volatile degradation byproducts.

Waste Segregation & Disposal Procedures

Proper disposal must comply with the[2], utilizing a strict "cradle-to-grave" management system. Because indole derivatives are not specifically P- or U-listed, they are managed as unlisted hazardous organic waste.

Self-Validating Disposal Methodology

• Categorize the Waste Stream : Determine if the waste is solid (pure chemical/contaminated tips) or liquid (dissolved in a reaction solvent).

  • Validation Step: Cross-reference the solvent used against the laboratory's chemical compatibility chart to ensure no reactive mixtures (e.g., oxidizing agents mixed with organic solvents) are inadvertently created.

• Liquid Waste Segregation : Route solutions dissolved in DMSO or Methanol to the "Non-Halogenated Organic Waste" stream. Route solutions containing DCM or Chloroform to the "Halogenated Organic Waste" stream.

  • Validation Step: Verify the waste carboy label matches your solvent profile exactly before pouring. Ensure the carboy is stored within secondary containment.

• Solid Waste Containment : Place residual powders and contaminated consumables (gloves, weigh boats, pipette tips) into a designated, chemically compatible solid waste bin (e.g., high-density polyethylene).

  • Validation Step: Ensure the lid seals hermetically. Perform a visual check to confirm the bin is labeled with the exact chemical name, CAS number (113525-13-6), and the GHS07 pictogram.

• EPA-Compliant Manifesting : Log the waste volume and composition in the lab's hazardous waste manifest.

  • Validation Step: Confirm the accumulated waste does not exceed the 90-day (Large Quantity Generator) or 180-day (Small Quantity Generator) RCRA storage limits before scheduling pickup for high-temperature incineration.

Waste segregation and disposal workflow for indole-2-carboxylate derivatives.

Decontamination & Spill Management

Chemical spills require immediate, systematic intervention to prevent aerosolization and dermal exposure, adhering strictly to the [3].

Self-Validating Spill Response Protocol

• Isolate the Area : Restrict access to the spill zone immediately to prevent tracking the compound throughout the lab.

  • Validation Step: Visually confirm no unprotected personnel are within a 5-foot radius of the spill.

• Don Appropriate PPE : Equip double nitrile gloves, safety goggles, and a dedicated lab coat.

  • Validation Step: Perform a glove inflation test (trapping air and squeezing) to check for micro-tears or pinhole leaks before approaching the chemical.

• Contain and Absorb : For solid spills, dampen the powder slightly with water to prevent dust aerosolization. For liquid solutions, deploy inert absorbent pads from the outside perimeter moving inward.

  • Validation Step: Observe the perimeter of the spill for 30 seconds to ensure no outward migration of the chemical beyond the containment barrier.

• Collect and Decontaminate : Use non-sparking tools to transfer the absorbed material into a hazardous waste bag. Wipe the surface with 70% ethanol, followed by a standard soap and water wash to remove residual organics.

  • Validation Step: Swab the decontaminated area and visually inspect it under standard lighting to ensure zero crystalline residue remains.

Self-validating spill response and surface decontamination protocol.

References[1] Title: Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate | 113525-13-6

Sources

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• 2. epa.gov [epa.gov]
• 3. Hazard Communication - Overview | Occupational Safety and Health Administration [osha.gov]

Personal protective equipment for handling methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Comprehensive Safety and Handling Guide: Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate

Methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate (CAS: 113525-13-6) is a high-value indole derivative frequently utilized as a pharmacophore building block in drug discovery and chemical synthesis[1]. Supplied as a solid powder with a purity of ≥98%, it requires stringent handling protocols to maintain its chemical integrity and protect laboratory personnel[2].

As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. By understanding the mechanistic causality behind the hazards, researchers can implement a self-validating system of operational and safety procedures that ensures zero-exposure handling.

Hazard Profile & Mechanistic Causality

Understanding the "why" behind safety protocols is the foundation of a resilient laboratory safety culture. The primary hazards of this compound dictate the necessary engineering controls and Personal Protective Equipment (PPE)[3].

Table 1: Hazard Profile and Mechanistic Causality

GHS Code	Hazard Class	Mechanistic Causality & Operational Risk
H302	Harmful if swallowed	Acute oral toxicity. As a fine solid, airborne dust can settle on surfaces or PPE. Accidental transfer from contaminated gloves to the face/mouth during doffing can lead to ingestion.
H317	May cause an allergic skin reaction	Dermal sensitizer. The compound acts as a hapten, binding to skin proteins and triggering a T-cell-mediated immune response. Subsequent exposures can elicit severe allergic contact dermatitis[4].

Personal Protective Equipment (PPE) Matrix

To mitigate the risks of H302 and H317, a robust PPE strategy is required, compliant with OSHA standards (29 CFR 1910.132)[5]. The operational goal is absolute zero dermal and mucosal contact (Precautionary Code P280)[2].

Table 2: PPE Specifications and Operational Rationale

PPE Category	Specification	Operational Rationale
Hand Protection	Double Nitrile Gloves (min 4 mil thickness)	Nitrile effectively blocks solid particulates. Double-gloving allows immediate removal of the outer glove if contaminated, preventing skin exposure during doffing[5].
Eye Protection	Chemical Splash Goggles (ANSI Z87.1)	Standard safety glasses leave gaps. Goggles prevent airborne dust from settling on the ocular mucosa during transfer operations (Addresses P305+P351+P338)[2].
Body Protection	Lab coat with knit cuffs; closed-toe shoes	Knit cuffs prevent sleeves from rolling up, eliminating the "wrist gap" where sensitizing dust often settles[6].
Respiratory	N95/P100 Particulate Respirator	Required only if engineering controls (fume hood) fail or during spill cleanup to prevent inhalation of sensitizing dust[7].

Operational Workflow & Handling Protocol

The following step-by-step methodology ensures safe weighing, transfer, and dissolution, specifically designed to minimize the aerosolization of the solid powder.

Phase 1: Pre-Operational Setup

• Engineering Control Validation: Verify the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm). Do not proceed if the alarm is sounding.

• Material Retrieval: Retrieve the sealed compound from 2-8°C storage[2]. Allow the container to equilibrate to room temperature inside a desiccator to prevent condensation, which can degrade the compound's purity[1].

• PPE Donning: Don all required PPE (see Table 2), ensuring the inner glove goes under the lab coat cuff, and the outer glove goes over the cuff.

Phase 2: Weighing and Transfer

• Place an analytical balance inside the fume hood.

• Causality Check (Static Control): Solid powders hold static charge, causing them to repel from spatulas and aerosolize. Pass an anti-static zero-stat gun over the weigh boat and micro-spatula before use to neutralize the field.

• Tare the weigh boat. Carefully open the compound vial, keeping it deep within the hood's airflow.

• Using the static-free micro-spatula, transfer the desired mass.

• Immediately recap the source vial to minimize environmental exposure.

Phase 3: Dissolution and Reaction Setup

• To prevent dust generation during physical transfer, dissolve the compound directly in the weigh boat, or transfer the solid to a reaction vial and immediately add your carrier solvent.

• Cap the reaction vial securely before removing it from the fume hood.

Phase 4: Post-Operation Decontamination

• Wipe down the balance, spatulas, and hood surfaces with a disposable wipe dampened with an appropriate solvent (e.g., ethanol, followed by water) to capture any invisible dust[4].

• Remove the outer gloves inside the fume hood and dispose of them in the solid hazardous waste container.

Operational Workflow Visualization

Workflow for safe handling and spill response of methyl 3-hydroxy-5-methyl-1H-indole-2-carboxylate.

Spill Response & Disposal Plan

Because this chemical is a skin sensitizer, spills require immediate and careful remediation to prevent cross-contamination of the laboratory environment[8].

Solid Spill Protocol:

• Isolate: Restrict access to the spill area immediately.

• Protect: Ensure full PPE is worn. If the spill is outside the fume hood, upgrade respiratory protection to a P100 respirator.

• Contain & Collect: Do NOT dry sweep, as this aerosolizes the sensitizing dust. Cover the solid spill with damp absorbent paper towels (using water or a compatible solvent) to suppress dust generation[6].

• Wipe: Carefully scoop the damp towels and solid into a hazardous waste bag. Wipe the area twice with wet paper towels to ensure complete decontamination.

Disposal Plan: According to standard chemical disposal guidelines and the compound's safety data sheet[9]:

• Solid Waste: All unused solid, contaminated weigh boats, and the outer layer of gloves must be placed in a sealed, clearly labeled hazardous waste container designated for toxic/sensitizing organics.

• Liquid Waste: Solutions containing the compound must be disposed of in compatible organic solvent waste jugs. Never discharge into the laboratory sink or sewer system[10].

• Contaminated PPE: Treat heavily contaminated lab coats or gloves as hazardous waste. Do not wash contaminated laboratory clothing at home[7].

References

• National Research Council (US). "Working with Chemicals - Prudent Practices in the Laboratory." NCBI Bookshelf. Available at:[Link]

• Occupational Safety and Health Administration (OSHA). "OSHA Technical Manual (OTM) - Section II: Chapter 2." Available at: [Link]

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version." UNM Chemistry. Available at: [Link]

• AIHA. "Dermal Sensitizers - The Synergist." Available at: [Link]

• National Academies Press. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version (2011) - Index." Available at:[Link]

• American Chemical Society (ACS). "Guidelines for Chemical Laboratory Safety in Academic Institutions." Available at: [Link]

• Kansas State University. "Prudent Practices in Laboratory Safety." Available at: [Link]

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• 4. OSHA Technical Manual (OTM) - Section II: Chapter 2 | Occupational Safety and Health Administration [osha.gov]
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• 6. acs.org [acs.org]
• 7. vet.k-state.edu [vet.k-state.edu]
• 8. Dermal Sensitizers [publications.aiha.org]
• 9. file.bldpharm.com [file.bldpharm.com]
• 10. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]